2',3'-cGAMP

Core Science & Biosynthesis

2',3'-cGAMP discovery and history

An In-depth Technical Guide to the Discovery and History of 2',3'-cGAMP

For Researchers, Scientists, and Drug Development Professionals

Abstract

The discovery of cyclic GMP-AMP (2',3'-cGAMP) as a second messenger in metazoans revolutionized our understanding of innate immunity. This technical guide provides a comprehensive overview of the history, discovery, and core methodologies associated with 2',3'-cGAMP and the cGAS-STING signaling pathway. It is designed for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and visual diagrams of key processes to facilitate further research and therapeutic development in this critical area of immunology.

Introduction: The Search for the Cytosolic DNA Sensor

For decades, a central question in immunology was how the innate immune system detects the presence of DNA in the cytoplasm—a hallmark of viral infection or cellular damage. It was known that cytosolic double-stranded DNA (dsDNA) potently induces the production of type I interferons (IFNs), critical antiviral cytokines.[1] The endoplasmic reticulum (ER)-resident protein STING (Stimulator of Interferon Genes) was identified as an essential adaptor protein in this pathway, but the direct sensor of cytosolic DNA remained elusive.[2] A breakthrough came from the laboratory of Zhijian "James" Chen, which embarked on a quest to identify this missing link. Their work, culminating in 2012 and 2013, not only identified the sensor but also uncovered a novel second messenger, fundamentally reshaping the field.[1][2][3]

The Landmark Discovery of cGAS and 2',3'-cGAMP

The Chen laboratory employed a classic biochemical approach to track down the factor responsible for STING activation. They discovered that cytosolic extracts from mammalian cells, when incubated with dsDNA, ATP, and GTP, could produce a small, heat-stable molecule that directly activated STING.[1][4] This molecule was purified and, through quantitative mass spectrometry, identified as cyclic GMP-AMP (cGAMP).[1][2]

Concurrently, they identified the enzyme responsible for its synthesis: an uncharacterized protein they named cGAMP synthase (cGAS).[2][3] cGAS was found to belong to the nucleotidyltransferase family and binds directly to cytosolic dsDNA, which triggers its enzymatic activity.[3]

A crucial piece of the puzzle was the precise chemical nature of the cGAMP produced by cGAS. While bacteria produce cyclic dinucleotides with 3'-5' phosphodiester bonds, structural and functional studies by several groups, including those of Andrea Ablasser and Dinshaw Patel, revealed that the metazoan cGAMP possessed a unique, noncanonical structure: one 2'-5' and one 3'-5' phosphodiester linkage (cyclic [G(2',5')pA(3',5')p]).[5][6] This specific isomer, termed 2',3'-cGAMP, was found to be a much more potent activator of human STING than its bacterial counterparts.[7]

Timeline of Key Discoveries

Year	Discovery	Key Researchers/Labs
2008	STING (TMEM173) is identified as a critical adaptor for DNA-mediated IFN induction.	Glen Barber, Hong-Bing Shu, and others.[2]
2012	Chen's lab reports the discovery of a small molecule, cGAMP, as the endogenous second messenger that activates STING in response to cytosolic DNA.[1]	Zhijian "James" Chen.[1]
2013	The Chen lab identifies cGAS as the cytosolic DNA sensor and the synthase that produces cGAMP.[3]	Zhijian "James" Chen.[3]
2013	Several labs, including those of Andrea Ablasser, Veit Hornung, and Dinshaw Patel, elucidate the unique 2'-5', 3'-5' mixed linkage structure of mammalian cGAMP (2',3'-cGAMP).[5][6]	Andrea Ablasser, Veit Hornung, Dinshaw Patel.[5][6]

The cGAS-STING Signaling Pathway

The discovery of cGAS and 2',3'-cGAMP solidified the understanding of a central pathway in innate immunity.

• DNA Sensing: Aberrant dsDNA in the cytoplasm, from pathogens or damaged organelles, is directly bound by cGAS.[3]

• 2',3'-cGAMP Synthesis: DNA binding induces a conformational change in cGAS, activating its nucleotidyltransferase function to catalyze the synthesis of 2',3'-cGAMP from ATP and GTP.[2][3]

• STING Activation: 2',3'-cGAMP acts as a second messenger, binding with high affinity to the STING dimer located on the ER membrane.[7][8]

• Conformational Change and Trafficking: Ligand binding induces a significant conformational change in STING, causing it to translocate from the ER to the Golgi apparatus.[9]

• TBK1 Recruitment and IRF3 Phosphorylation: In the Golgi, STING recruits and activates the kinase TBK1, which in turn phosphorylates the transcription factor IRF3.[10][11]

• Gene Transcription: Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the transcription of genes encoding type I interferons (e.g., IFN-β) and other inflammatory cytokines.[2][10]

Caption: The cGAS-STING signaling pathway for cytosolic DNA sensing.

Quantitative Data

The high potency of 2',3'-cGAMP is rooted in its high-affinity binding to STING and the enzymatic efficiency of cGAS.

Table 1: Binding Affinities of Cyclic Dinucleotides to Human STING

Binding affinities were determined using Isothermal Titration Calorimetry (ITC) with the C-terminal domain (residues 139-379) of human STING.

Ligand	Dissociation Constant (Kd)	Reference
2',3'-cGAMP (from cGAS)	4.59 nM	[8]
2',3'-cGAMP (synthetic)	3.79 nM	[8]
2',2'-cGAMP	287 nM	[8]
3',2'-cGAMP	1.61 µM	[8]
3',3'-cGAMP	1.04 µM	[8]
c-di-GMP	>1 µM	[12]

Data from Zhang et al., 2013.[8]

Table 2: Michaelis-Menten Kinetics of cGAS

Enzymatic activity of a prokaryotic cGAS homolog was characterized to determine its kinetic parameters for ATP and GTP.

Substrate	Km (µM)	kcat (min-1)	kcat/Km (µM-1min-1)	Reference
ATP	393.0 ± 15.3	2.4 ± 0.3	0.0059	[13]
GTP	94.2 ± 11.1	2.6 ± 0.2	0.028	[13]

Data are presented as mean ± s.d. for n = 3 independent replicates.[13]

Experimental Protocols

The discovery and characterization of 2',3'-cGAMP relied on a combination of biochemical, analytical, and cell-based assays.

Protocol 1: Biochemical Purification of STING-Activating Factor

This generalized protocol is based on the methodology used by the Chen lab to first identify cGAMP.

Caption: Experimental workflow for the purification and identification of cGAMP.

Methodology:

• Cell Lysate Preparation: Murine L929 cells are harvested and washed. A cytosolic extract (S100 fraction) is prepared by Dounce homogenization followed by ultracentrifugation to pellet membranes and organelles.

• In Vitro Synthesis: The S100 extract is incubated with a DNA stimulus (e.g., herring testis DNA), ATP, and GTP in a reaction buffer containing an ATP regeneration system (creatine kinase and creatine (B1669601) phosphate).

• Purification:

  • The reaction mixture is heat-inactivated at 95°C to denature proteins, followed by centrifugation. The heat-stable supernatant contains the STING activator.

  • The supernatant is subjected to sequential column chromatography steps, such as anion exchange and gel filtration, to separate molecules by charge and size.

  • Fractions from each step are collected and tested for their ability to activate STING.

  • Active fractions are further purified by high-performance liquid chromatography (HPLC).

• Activity Assay: To identify active fractions, an assay is performed where fractions are added to digitonin-permeabilized cells, and STING activation is measured by the dimerization of IRF3 via native PAGE and Western blotting.[11]

• Identification: The final purified, active fraction is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to determine its precise mass and fragmentation pattern, leading to the identification of 2',3'-cGAMP.[2][14]

Protocol 2: In Vitro cGAS Enzymatic Activity Assay

This protocol measures the synthesis of 2',3'-cGAMP from ATP and GTP by recombinant cGAS.

Methodology:

• Reaction Setup: Recombinant purified cGAS protein is incubated in a reaction buffer containing:

  • Tris-HCl (pH 7.5)

  • NaCl

  • Dithiothreitol (DTT)

  • MgCl₂ and ZnCl₂ (as cofactors)[15]

  • ATP and GTP (substrates)

  • A DNA activator (e.g., 50 bp dsDNA)[15]

• Incubation: The reaction is incubated at 37°C. Aliquots are taken at various time points (e.g., 0, 20, 40, 60 minutes) and the reaction is stopped by adding EDTA or by heat inactivation.

• Quantification of 2',3'-cGAMP: The amount of 2',3'-cGAMP produced is quantified by:

  • HPLC: The reaction mixture is injected into an HPLC system with a C18 column. 2',3'-cGAMP is separated from ATP, GTP, and other components, and its quantity is determined by integrating the peak area and comparing it to a standard curve.[15]

  • LC-MS/MS: For higher sensitivity and specificity, LC-MS/MS can be used. This method quantifies 2',3'-cGAMP based on its specific mass-to-charge ratio and fragmentation pattern.[14]

  • Commercial ELISA/TR-FRET Kits: Several kits are available that use a competitive ELISA or TR-FRET format with a 2',3'-cGAMP-specific antibody for high-throughput screening.[16]

Protocol 3: Cellular STING Activation Assay

This protocol assesses the activation of the cGAS-STING pathway in cultured cells.[10]

Methodology:

• Cell Culture and Stimulation:

  • Cells (e.g., mouse embryonic fibroblasts, human THP-1 monocytes) are cultured in appropriate media.

  • The pathway is activated by transfecting cells with a DNA stimulus (e.g., herring testis DNA, synthetic dsDNA) using a transfection reagent like Lipofectamine.[17] Alternatively, cells can be treated with 2',3'-cGAMP delivered via permeabilization (e.g., with digitonin) or by direct addition to the medium for cell types with cGAMP importers.

• Harvesting and Lysis: After a set incubation period (e.g., 4-6 hours), cells are harvested.

  • For protein analysis, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • For RNA analysis, total RNA is extracted using a suitable kit.

  • For cytokine measurement, the cell culture supernatant is collected.

• Analysis of Pathway Activation:

  • Western Blot: Cell lysates are analyzed by SDS-PAGE and Western blotting to detect the phosphorylation of key signaling proteins, such as STING (p-STING), TBK1 (p-TBK1), and IRF3 (p-IRF3).[10]

  • RT-qPCR: The expression of IFN-β and other interferon-stimulated genes (ISGs) is quantified from extracted RNA by reverse transcription quantitative PCR.[10]

  • ELISA: The concentration of secreted IFN-β in the culture supernatant is measured using an enzyme-linked immunosorbent assay (ELISA) kit.

Conclusion and Future Directions

The discovery of 2',3'-cGAMP and the cGAS-STING pathway has provided profound insights into the innate immune system's ability to detect pathogenic threats and cellular stress. This knowledge has opened new avenues for therapeutic intervention. Agonists of the STING pathway are being actively developed as vaccine adjuvants and cancer immunotherapies, while inhibitors are being explored for the treatment of autoimmune diseases like lupus, which are characterized by inappropriate cGAS activation. The detailed methodologies and quantitative data presented in this guide serve as a foundational resource for professionals dedicated to advancing this exciting and impactful field.

References

• 1. Cyclic GMP-AMP is an endogenous second messenger in innate immune signaling by cytosolic DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The cGAS-STING pathway for DNA sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclic GMP-AMP synthase is a cytosolic DNA sensor that activates the type I interferon pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structure-Function Analysis of STING Activation by c[G(2′,5′)pA(3′,5′)p] and Targeting by Antiviral DMXAA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cGAS produces a 2'-5'-linked cyclic dinucleotide second messenger that activates STING - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. invivogen.com [invivogen.com]
• 8. Cyclic GMP-AMP Containing Mixed Phosphodiester Linkages Is An Endogenous High Affinity Ligand for STING - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure-based mechanisms of 2′3′-cGAMP intercellular transport in the cGAS-STING immune pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. STING Specifies IRF3 phosphorylation by TBK1 in the Cytosolic DNA Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. axonmedchem.com [axonmedchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Mass spectrometric characterization of cyclic dinucleotides (CDNs) in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enzymatic activity of cGAS in the presence of three types of DNAs: limited cGAS stimulation by single-stranded HIV-1 SL2 DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 16. caymanchem.com [caymanchem.com]
• 17. Research Advances in How the cGAS-STING Pathway Controls the Cellular Inflammatory Response | Semantic Scholar [semanticscholar.org]

The Architecture and Assembly of a Key Immune Modulator: A Technical Guide to 2',3'-cGAMP

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic GMP-AMP (cGAMP) has emerged as a critical second messenger in the innate immune system, playing a pivotal role in the antitumoral and antiviral response. Specifically, the 2',3'-cGAMP isomer, characterized by its unique mixed phosphodiester linkages, is the endogenous ligand for the Stimulator of Interferon Genes (STING) protein in metazoans. The activation of the cGAS-STING pathway by 2',3'-cGAMP triggers the production of type I interferons and other inflammatory cytokines, making it a molecule of significant interest for the development of novel immunotherapies and vaccine adjuvants. This technical guide provides an in-depth exploration of the structure of 2',3'-cGAMP and a detailed overview of its chemical and enzymatic synthesis, offering valuable insights for researchers and professionals in the field of drug discovery and development.

The Structural Landscape of 2',3'-cGAMP

2',3'-cGAMP is a cyclic dinucleotide with a unique and defining structural feature: a phosphodiester bond connecting the 2'-hydroxyl of guanosine (B1672433) to the 5'-phosphate of adenosine (B11128), and a second phosphodiester bond linking the 3'-hydroxyl of adenosine to the 5'-phosphate of guanosine. This non-canonical arrangement distinguishes it from its bacterial counterpart, 3',3'-cGAMP.

Table 1: Key Structural and Physicochemical Properties of 2',3'-cGAMP

Property	Value
IUPAC Name	2-amino-9-[(1R,6R,8R,9R,10S,15R,17R,18R)-8-(6-aminopurin-9-yl)-3,9,12,18-tetrahydroxy-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3λ⁵,12λ⁵-diphosphatricyclo[13.2.1.0⁶,¹⁰]octadecan-17-yl]-1H-purin-6-one[1][2]
Molecular Formula	C₂₀H₂₄N₁₀O₁₃P₂[1][2][3]
Molecular Weight	674.4 g/mol [1][2][3]
Key Structural Feature	Cyclic dinucleotide with one 2'-5' and one 3'-5' phosphodiester linkage.[4][5][6]

The distinct spatial arrangement of the nucleobases and the phosphate (B84403) backbone resulting from these mixed linkages is crucial for its high-affinity binding to and activation of the STING protein.

The cGAS-STING Signaling Pathway

The synthesis of 2',3'-cGAMP is the central event in the cGAS-STING signaling pathway, which is a primary mechanism for detecting cytosolic DNA, a hallmark of viral infection or cellular damage.

Figure 1: The cGAS-STING signaling pathway.

Methods of Synthesis: A Comparative Overview

The production of 2',3'-cGAMP for research and therapeutic development can be achieved through two primary routes: enzymatic synthesis and chemical synthesis. Each method presents a distinct set of advantages and challenges.

Table 2: Comparison of Enzymatic and Chemical Synthesis of 2',3'-cGAMP

Parameter	Enzymatic Synthesis	Chemical Synthesis
Catalyst	cGAS (cyclic GMP-AMP synthase) enzyme	Chemical reagents
Starting Materials	ATP, GTP, dsDNA (activator)	Protected nucleoside phosphoramidites
Typical Yield	High (85-90%)[7]	Low (e.g., 5%)[7]
Purity	Generally high, requires purification from enzyme and substrates	Variable, requires extensive purification from byproducts
Scalability	Can be scaled up using fermentation-based production[7]	Can be scaled, but may be limited by cost and purification challenges
Environmental Impact	More environmentally friendly, avoids organic solvents[7]	Relies on organic solvents and hazardous reagents

Experimental Protocols

Enzymatic Synthesis of 2',3'-cGAMP

This method leverages the natural catalytic activity of the cGAS enzyme to produce 2',3'-cGAMP from ATP and GTP in the presence of a double-stranded DNA activator.

Materials:

• Recombinant murine cGAS (mcGAS) enzyme

• Adenosine Triphosphate (ATP)

• Guanosine Triphosphate (GTP)

• Double-stranded DNA (dsDNA, e.g., plasmid DNA)

• Reaction Buffer: 20 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM MgCl₂, 1 µM ZnCl₂, 0.01% Tween-20

• Anion exchange chromatography column

• HPLC system with a UV detector (256 nm)

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the following components at the specified final concentrations:

  • mcGAS: 0.1 µM

  • ATP: 100-400 µM

  • GTP: 100-400 µM

  • dsDNA: 2 nM

  • Reaction Buffer to the final volume.

• Incubation: Incubate the reaction mixture at 37°C for 1 hour.[8]

• Reaction Termination: Terminate the reaction by heating the mixture to 95°C for 3 minutes, followed by filtration through a 3 kDa molecular weight cutoff filter to remove the enzyme.

• Purification:

  • Load the filtered reaction mixture onto a pre-equilibrated anion exchange chromatography column.

  • Wash the column with a low-salt buffer to remove unbound contaminants.

  • Elute the bound 2',3'-cGAMP using a salt gradient (e.g., increasing NaCl concentration).

  • Collect fractions and monitor the absorbance at 256 nm to identify the fractions containing 2',3'-cGAMP.

• Analysis and Quantification:

  • Analyze the purified fractions by HPLC on a C18 column. A typical mobile phase consists of a gradient of acetonitrile (B52724) in ammonium (B1175870) acetate (B1210297) buffer.

  • Quantify the concentration of 2',3'-cGAMP by comparing the peak area to a standard curve of known concentrations.

• Verification (Optional): Confirm the identity of the product by liquid chromatography-mass spectrometry (LC-MS). 2',3'-cGAMP typically shows a protonated molecule at an m/z of 675.1 and a characteristic fragment ion at m/z 476.1.[8]

Chemical Synthesis of 2',3'-cGAMP (Generalized Phosphoramidite (B1245037) Method)

Figure 2: Generalized workflow for the chemical synthesis of 2',3'-cGAMP.

Key Steps and Reagents:

• Solid-Phase Synthesis: The synthesis is typically performed on a solid support (e.g., controlled pore glass) to facilitate the sequential addition of nucleotides and the removal of excess reagents.

• Protecting Groups: The exocyclic amino groups of guanine (B1146940) and adenine, as well as the hydroxyl groups not involved in the desired linkages, are protected with appropriate chemical groups (e.g., benzoyl, isobutyryl, dimethoxytrityl) to prevent side reactions.

• Synthesis Cycle:

  • Deblocking: Removal of the 5'-hydroxyl protecting group (e.g., dimethoxytrityl) of the support-bound nucleoside using a mild acid like trichloroacetic acid.

  • Coupling: Addition of the next protected nucleoside phosphoramidite, which is activated by a reagent such as tetrazole, to the free 5'-hydroxyl group.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups with acetic anhydride (B1165640) to prevent the formation of deletion sequences.

  • Oxidation: Conversion of the unstable phosphite (B83602) triester linkage to a stable phosphate triester using an oxidizing agent like iodine.

• Cleavage and Deprotection: After the linear dinucleotide is assembled, it is cleaved from the solid support, and all protecting groups are removed, typically using a strong base like ammonium hydroxide.

• Cyclization: The linear dinucleotide is then subjected to an intramolecular cyclization reaction to form the cyclic structure of 2',3'-cGAMP. This is a critical and often low-yielding step.

• Purification: The final product is purified from linear precursors, failed sequences, and other byproducts using high-performance liquid chromatography (HPLC).

Characterization of 2',3'-cGAMP

Accurate characterization of the synthesized 2',3'-cGAMP is crucial to ensure its identity and purity.

Table 3: Analytical Techniques for 2',3'-cGAMP Characterization

Technique	Purpose	Key Observations
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification	A single major peak corresponding to 2',3'-cGAMP. Retention time is compared to a known standard.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Molecular weight confirmation and structural fragmentation analysis	Detection of the correct molecular ion (e.g., [M+H]⁺ at m/z 675.1) and characteristic fragment ions.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Definitive structural elucidation	¹H, ¹³C, and ³¹P NMR spectra provide detailed information about the connectivity of atoms and the stereochemistry of the molecule. Specific chemical shifts and coupling constants confirm the 2'-5' and 3'-5' linkages. (Detailed, comprehensive public data is limited).

Conclusion

The synthesis of 2',3'-cGAMP is a critical enabling step for the advancement of research in innate immunity and the development of novel therapeutics. While enzymatic synthesis offers a high-yield and environmentally friendly approach, chemical synthesis provides access to structural analogs for structure-activity relationship studies. This technical guide provides a foundational understanding of the structure and synthesis of 2',3'-cGAMP, equipping researchers and drug development professionals with the necessary knowledge to produce and utilize this important signaling molecule in their scientific endeavors. Further optimization of chemical synthesis routes to improve yields and reduce environmental impact remains an active area of research that will undoubtedly contribute to the broader application of 2',3'-cGAMP and its analogs in medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 8. researchgate.net [researchgate.net]

endogenous production of 2',3'-cGAMP by cGAS

An In-depth Technical Guide on the Endogenous Production of 2',3'-cGAMP by cGAS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The innate immune system represents the first line of defense against microbial infections and cellular damage. A pivotal component of this system is the cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathway, which functions as a primary surveillance mechanism for cytosolic DNA.[1] The presence of DNA in the cytoplasm, an aberrant cellular location, serves as a potent danger signal associated with viral and bacterial incursions, as well as cellular stress and tumorigenesis.[1][2] This technical guide provides a comprehensive overview of the endogenous production of the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP) by cGAS, its mechanism of action, and the experimental methodologies employed to investigate this critical signaling cascade.

Core Mechanism: From DNA Sensing to STING Activation

The cGAS-STING signaling pathway is initiated by the detection of double-stranded DNA (dsDNA) in the cytoplasm, triggering a cascade of molecular events that culminates in the production of type I interferons (IFN-I) and other pro-inflammatory cytokines.[1][3]

Cytosolic DNA Sensing and cGAS Activation

The enzyme cyclic GMP-AMP synthase (cGAS) is the direct sensor of cytosolic dsDNA.[1][4] In its inactive state, cGAS resides in the cytoplasm.[5] Upon binding to dsDNA, cGAS undergoes significant conformational changes and oligomerization, forming a 2:2 complex with DNA, which is essential for its enzymatic activation.[4][5][6] This interaction is largely sequence-independent, allowing cGAS to recognize a broad range of DNA species.[4][7] Structural studies have revealed that cGAS engages with the sugar-phosphate backbone of the DNA duplex.[6][7] Human cGAS exhibits a preference for longer DNA fragments (>45 bp) for robust activation.[6]

Enzymatic Synthesis of 2',3'-cGAMP

Activated cGAS catalyzes the synthesis of 2',3'-cGAMP from adenosine (B11128) triphosphate (ATP) and guanosine (B1672433) triphosphate (GTP).[8][9] This reaction proceeds in a stepwise manner, with the formation of a linear intermediate, AMP-2'-GTP, which is then cyclized to produce 2',3'-cGAMP.[9] This cyclic dinucleotide is unique due to its mixed phosphodiester linkages (2'-5' and 3'-5'), distinguishing it from canonical cyclic dinucleotides produced by bacteria.[8][10]

STING Activation and Downstream Signaling

As a soluble second messenger, 2',3'-cGAMP diffuses through the cytoplasm and binds to the STING protein, which is anchored to the membrane of the endoplasmic reticulum (ER).[5][11] The binding of 2',3'-cGAMP induces a conformational change in STING, leading to its oligomerization and subsequent translocation from the ER through the Golgi apparatus.[11][12]

This translocation facilitates the recruitment and activation of TANK-binding kinase 1 (TBK1).[8][13] TBK1, in turn, phosphorylates both STING and the transcription factor interferon regulatory factor 3 (IRF3).[13][14] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the transcription of type I interferons, such as IFN-β.[12][13] Concurrently, STING activation can also lead to the activation of the NF-κB pathway, resulting in the production of various pro-inflammatory cytokines.[8][15]

Signaling Pathway and Experimental Workflow Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. The cGAS-STING axis: a comprehensive review from immune defense to disease pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Cytosolic DNA Sensor cGAS Forms An Oligomeric Complex with DNA and Undergoes Switch-like Conformational Changes in the Activation Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Cytosolic DNA-Sensing cGAS-STING Pathway in Liver Diseases [frontiersin.org]
• 6. Structure of the human cGAS–DNA complex reveals enhanced control of immune surveillance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The catalytic mechanism of cyclic GMP‐AMP synthase (cGAS) and implications for innate immunity and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. invivogen.com [invivogen.com]
• 11. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 14. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 15. Structural and Functional Analyses of DNA-Sensing and Immune Activation by Human cGAS | PLOS One [journals.plos.org]

2',3'-cGAMP as a Second Messenger in Mammalian Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic GMP-AMP (cGAMP) synthase (cGAS) is a pivotal cytosolic DNA sensor that plays a crucial role in the innate immune system. Upon detection of cytosolic double-stranded DNA (dsDNA), a hallmark of microbial infections or cellular damage, cGAS synthesizes the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP). This cyclic dinucleotide acts as a potent activator of the STimulator of INterferon Genes (STING) pathway, initiating a signaling cascade that culminates in the production of type I interferons (IFNs) and other pro-inflammatory cytokines. This response is fundamental for host defense against pathogens and is also implicated in the pathogenesis of autoimmune diseases and cancer. This technical guide provides a comprehensive overview of the core aspects of 2',3'-cGAMP signaling, detailed experimental protocols for its study, and quantitative data to support research and drug development in this field.

The cGAS-STING Signaling Pathway: A Detailed Overview

The activation of the cGAS-STING pathway is a tightly regulated process initiated by the presence of dsDNA in the cytoplasm.

Synthesis of 2',3'-cGAMP by cGAS

Cytosolic dsDNA binds to cGAS, inducing a conformational change that activates its enzymatic activity.[1] In its active state, cGAS utilizes ATP and GTP as substrates to synthesize 2',3'-cGAMP. This reaction involves the formation of a unique 2'-5' phosphodiester bond between GMP and AMP, followed by a 3'-5' phosphodiester bond to cyclize the molecule.[2] The length of the dsDNA influences the extent of cGAS activation.[3]

STING Activation by 2',3'-cGAMP

2',3'-cGAMP acts as a high-affinity ligand for the STING protein, which resides on the endoplasmic reticulum (ER) membrane. The binding of 2',3'-cGAMP to the STING dimer induces a significant conformational change, leading to its oligomerization and translocation from the ER to the Golgi apparatus.[4]

Downstream Signaling Cascade

Upon translocation to the Golgi, STING serves as a scaffold to recruit and activate TANK-binding kinase 1 (TBK1). Activated TBK1 then phosphorylates both STING itself and the transcription factor Interferon Regulatory Factor 3 (IRF3).[5] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the transcription of genes encoding type I IFNs, such as IFN-β. The cGAS-STING pathway can also activate the NF-κB signaling pathway, leading to the production of various pro-inflammatory cytokines.[1]

Regulation and Degradation of 2',3'-cGAMP

The levels of 2',3'-cGAMP are tightly controlled to prevent excessive or chronic immune activation. The ecto-nucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a key enzyme that hydrolyzes extracellular and ER-luminal 2',3'-cGAMP.[6] Additionally, the 3' to 5' exonuclease TREX1 can degrade cytosolic dsDNA, thereby preventing the activation of cGAS and the subsequent production of 2',3'-cGAMP.[7]

Quantitative Data in 2',3'-cGAMP Signaling

Understanding the quantitative aspects of the cGAS-STING pathway is crucial for modeling its dynamics and for the development of targeted therapeutics. The following tables summarize key quantitative parameters.

Parameter	Molecule(s)	Value	Method	Reference
Binding Affinity (Kd)	2',3'-cGAMP & Human STING	3.79 nM	Isothermal Titration Calorimetry	[8]
2',3'-cGAMP & Human STING	4.6 nM	Not Specified	[3]
Enzyme Kinetics (cGAS)	ATP (Substrate)	Km = 190 ± 20 µM	Surface Plasmon Resonance	[9]
GTP (Substrate)	Km = 94.2 ± 11.1 µM	HPLC	[10]
ATP (Substrate)	kcat = 2.4 ± 0.3 min⁻¹	HPLC	[10]
GTP (Substrate)	kcat = 2.6 ± 0.2 min⁻¹	HPLC	[10]
Enzyme Kinetics (ENPP1)	2',3'-cGAMP (Substrate)	Km = 15 µM	Not Specified	[11][12]
2',3'-cGAMP (Substrate)	kcat = 4 s⁻¹	Not Specified	[11][12]
ATP (Substrate)	Km = 20 µM	Not Specified	[11][12]
ATP (Substrate)	kcat = 12 s⁻¹	Not Specified	[11][12]
Cellular Concentration	2',3'-cGAMP in HIV-1 virions	Detectable	Mass Spectrometry	[13]
2',3'-cGAMP in various murine tissues	Up to 5-fold higher than 3',5'-cGMP in heart	LC-MS/MS	[12][14]

Visualizing the Core Concepts

Diagrams are essential for illustrating the complex signaling pathways and experimental workflows involved in studying 2',3'-cGAMP.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. invivogen.com [invivogen.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | STING Operation at the ER/Golgi Interface [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Ubiquitination of STING at lysine 224 controls IRF3 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol to induce and assess cGAS-STING pathway activation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Recombinant Human cGAS protein (ab289781) | Abcam [abcam.com]
• 10. Electrophoretic Mobility Shift Assay (EMSA) for Detecting Protein-Nucleic Acid Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Identification and quantitation of 2´,3´-cGMP in murine tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Viruses transfer the antiviral second messenger cGAMP between cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. d-nb.info [d-nb.info]

The Structural Blueprint of Innate Immunity: How cGAS Synthesizes 2',3'-cGAMP

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The discovery of the cyclic GMP-AMP synthase (cGAS) and its product, 2',3'-cyclic GMP-AMP (2',3'-cGAMP), has revolutionized our understanding of innate immunity. As a primary sensor of cytosolic double-stranded DNA (dsDNA), cGAS stands as a critical sentinel against pathogens and cellular damage. Its activation triggers a potent downstream signaling cascade mediated by the STING (Stimulator of Interferon Genes) pathway, culminating in the production of type I interferons and other inflammatory cytokines. This guide provides a comprehensive technical overview of the structural basis for 2',3'-cGAMP synthesis by cGAS, detailing the molecular choreography from DNA sensing to second messenger production.

The cGAS-STING Signaling Pathway: A Molecular Cascade

The cGAS-STING pathway is a fundamental component of the innate immune system, responsible for detecting cytosolic dsDNA, a hallmark of viral infection, retrotransposition, and cellular stress.[1][2] Upon encountering dsDNA, cGAS undergoes a series of conformational changes and oligomerization to become an active enzyme.[2][3] Activated cGAS catalyzes the synthesis of the second messenger 2',3'-cGAMP from ATP and GTP.[4][5] This unique cyclic dinucleotide then binds to the STING protein located on the endoplasmic reticulum (ER).[1][6] STING activation leads to its translocation to the Golgi apparatus, where it recruits and activates TANK-binding kinase 1 (TBK1).[6][7] TBK1, in turn, phosphorylates the transcription factor IRF3, which then dimerizes and translocates to the nucleus to drive the expression of type I interferons and other immune-stimulatory genes.[1][6]

Caption: The cGAS-STING signaling pathway. [max-width: 760px]

Structural Activation of cGAS by dsDNA

In its inactive state, cGAS exists as a monomer with an autoinhibited conformation where the active site is not properly formed.[2][4] The binding of dsDNA induces a significant conformational change and promotes the dimerization of cGAS, which is essential for its enzymatic activity.[1][3] Structural studies have revealed that cGAS forms a 2:2 complex with dsDNA, where two cGAS molecules are bridged by two parallel dsDNA molecules.[8][9]

Each cGAS monomer possesses two distinct DNA-binding sites, designated site A and site B.[8][10] The primary DNA-binding surface (site A) makes extensive contacts with the phosphate (B84403) backbone and minor groove of one DNA duplex.[11] This initial binding event is thought to induce a conformational change that exposes the second DNA-binding surface (site B) and the dimerization interface.[12] A second dsDNA molecule then binds to site B of both cGAS monomers, stabilizing the dimeric assembly and leading to the formation of a competent active site.[10][12]

A key feature of cGAS activation is the switch-like conformational change of an "activation loop".[4][13] In the apo state, this loop is disordered or in a conformation that occludes the active site.[4] Upon DNA binding and dimerization, the activation loop becomes ordered and repositions, contributing to the formation of the catalytic pocket and proper alignment of key residues for catalysis.[2][4]

Caption: Stepwise activation of cGAS by dsDNA. [max-width: 760px]

The Catalytic Mechanism of 2',3'-cGAMP Synthesis

Once activated, the cGAS dimer creates a shared catalytic pocket at the dimer interface. The synthesis of 2',3'-cGAMP is a two-step process involving the sequential addition of GTP and ATP.

• Priming Step: GTP is the first substrate to enter the active site. cGAS catalyzes the formation of a phosphodiester bond between the α-phosphate of GTP and the 2'-hydroxyl group of an adenosine (B11128) nucleotide that is not yet present, forming a linear intermediate, pppG(2'-5')pA. However, structural and kinetic data suggest that ATP binds first, and its 3'-OH attacks the α-phosphate of GTP to form a linear G-A intermediate.[14][15]

• Cyclization Step: Following the formation of the linear intermediate, a conformational rearrangement occurs within the active site. The terminal phosphate of the adenosine moiety is then attacked by the 3'-hydroxyl group of the guanosine, leading to the formation of the second phosphodiester bond and the cyclization of the dinucleotide to form 2',3'-cGAMP.[14][15] The product, 2',3'-cGAMP, is then released from the active site.

The catalytic activity of cGAS is dependent on the presence of divalent metal ions, typically Mg²⁺, which play a crucial role in coordinating the nucleotide substrates and facilitating the nucleophilic attack.[16] Interestingly, Mn²⁺ can also support cGAS activity and may even potentiate it.[16]

Caption: The catalytic cycle of 2',3'-cGAMP synthesis by cGAS. [max-width: 760px]

Quantitative Data on cGAS Activity

The enzymatic activity and binding affinities of cGAS have been characterized through various biochemical and biophysical assays. This quantitative data is crucial for understanding the regulation of cGAS and for the development of therapeutic inhibitors or activators.

Parameter	Species	Value	Method	Reference
Binding Affinity (Kd)
cGAS for dsDNA	Human	~50 nM	Electrophoretic Mobility Shift Assay (EMSA)	[8]
cGAS for Nucleosomes	Human	Higher than naked DNA	Gel Mobility Shift Assay	[17]
2',3'-cGAMP for STING	Human	~4 nM	Isothermal Titration Calorimetry (ITC)	[12]
Enzyme Kinetics
kcat (turnover number)	Human	Varies with DNA length and concentration	ELISA-based kinetics assay	[18]
Km for ATP	Human	~25 µM	Thin-Layer Chromatography (TLC)	[8]
Km for GTP	Human	~25 µM	Thin-Layer Chromatography (TLC)	[8]
Inhibitor Potency (IC50)
PF-06928215	Human cGAS	4.9 µM	Fluorescence Polarization Assay	[19]
G150	Human cGAS	~1 µM	Biochemical Assays	[20]

Key Experimental Protocols

In Vitro cGAS 2',3'-cGAMP Synthesis Assay

This assay is used to measure the enzymatic activity of purified cGAS in the presence of dsDNA.

Materials:

• Purified recombinant cGAS protein

• Double-stranded DNA (e.g., 45 bp interferon stimulatory DNA - ISD)

• Reaction Buffer: 50 mM Tris-HCl pH 7.5, 35 mM KCl, 5 mM Mg(OAc)₂, 1 mM DTT

• ATP and GTP (25 µM each)

• [α-³²P]ATP for radiolabeling

• Alkaline Phosphatase

• Thin-Layer Chromatography (TLC) plate

• Phosphorimager

Protocol:

• Prepare the reaction mixture containing 1 µM cGAS, 1 µg/µL dsDNA, reaction buffer, ATP, and GTP in a total volume of 20 µL.

• Add [α-³²P]ATP to the reaction mixture.

• Incubate the reaction at 37°C for 30 minutes.

• Stop the reaction by adding EDTA to chelate Mg²⁺.

• Treat the reaction products with alkaline phosphatase to remove unincorporated [α-³²P]ATP.

• Spot the reaction products onto a TLC plate.

• Develop the TLC plate using an appropriate solvent system.

• Visualize the radiolabeled 2',3'-cGAMP using a phosphorimager.

• Quantify the amount of 2',3'-cGAMP produced.[8]

Crystallization of the cGAS-DNA Complex

This protocol outlines the general steps for obtaining crystals of the cGAS-DNA complex for X-ray diffraction studies.

Materials:

• Purified recombinant cGAS protein

• Synthetic double-stranded DNA oligomer

• Crystallization buffer (e.g., 0.1 M sodium succinate, 35% PEG-5000 MME)

• ATP and a non-hydrolyzable GTP analog (e.g., Gpcpp)

• MgCl₂

• Cryoprotectant (e.g., glycerol)

Protocol:

• Mix the purified cGAS protein with the dsDNA, ATP, Gpcpp, and MgCl₂.

• Set up crystallization trials using vapor diffusion (hanging drop or sitting drop) by mixing the protein-DNA complex with the crystallization buffer.

• Incubate the crystallization plates at a constant temperature (e.g., 20°C).

• Monitor the plates for crystal growth over several days to weeks.

• Once crystals appear, they are harvested and soaked in a cryoprotectant solution.

• The cryo-protected crystals are then flash-frozen in liquid nitrogen for data collection at a synchrotron source.[8]

Cryo-Electron Microscopy (Cryo-EM) of the cGAS-Nucleosome Complex

Cryo-EM is a powerful technique to determine the structure of large macromolecular complexes in a near-native state.

Workflow:

• Sample Preparation: The purified cGAS-nucleosome complex is applied to a cryo-EM grid. The grid is then blotted to create a thin film of the sample and rapidly plunged into liquid ethane (B1197151) to vitrify the sample.

• Data Collection: The vitrified grids are loaded into a transmission electron microscope. A large number of images (micrographs) are collected automatically.

• Image Processing:

  • Motion Correction: The micrographs are corrected for beam-induced motion.

  • CTF Estimation: The contrast transfer function of the microscope is estimated and corrected for each micrograph.

  • Particle Picking: Individual particle images are selected from the micrographs.

  • 2D Classification: The particle images are classified into different 2D class averages to remove noise and select for high-quality particles.

  • Ab-initio 3D Reconstruction: An initial 3D model is generated from the 2D class averages.

  • 3D Classification and Refinement: The particles are aligned to the initial model and further classified and refined to improve the resolution of the final 3D reconstruction.

• Model Building and Refinement: An atomic model is built into the final cryo-EM density map and refined.[21][22]

Caption: A simplified workflow for Cryo-EM. [max-width: 760px]

Conclusion and Future Directions

The elucidation of the structural basis for 2',3'-cGAMP synthesis by cGAS has provided profound insights into the initial steps of innate immune activation. The detailed understanding of cGAS-DNA recognition, the conformational changes leading to activation, and the catalytic mechanism of 2',3'-cGAMP synthesis has paved the way for the rational design of therapeutics targeting this pathway. The development of small molecule inhibitors of cGAS is a promising strategy for the treatment of autoimmune diseases characterized by aberrant cGAS activation, such as Aicardi-Goutières syndrome and systemic lupus erythematosus.[14][23] Conversely, cGAS activators could be employed as vaccine adjuvants or in cancer immunotherapy to boost anti-tumor immunity.[14]

Future research will likely focus on several key areas: further dissecting the regulation of cGAS activity by post-translational modifications and interacting proteins, understanding the role of cGAS in different cellular compartments, and developing more potent and specific modulators of cGAS for therapeutic applications. The continued exploration of the structural and molecular intricacies of the cGAS-STING pathway will undoubtedly uncover new avenues for intervention in a wide range of human diseases.

References

• 1. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 2. A Variety of Nucleic Acid Species Are Sensed by cGAS, Implications for Its Diverse Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Cytosolic DNA Sensor cGAS Forms An Oligomeric Complex with DNA and Undergoes Switch-like Conformational Changes in the Activation Loop - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Structure of the human cGAS–DNA complex reveals enhanced control of immune surveillance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Mechanism of Double-stranded DNA Sensing through the cGAS-STING Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural mechanism of cytosolic DNA sensing by cGAS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. The catalytic mechanism of cyclic GMP‐AMP synthase (cGAS) and implications for innate immunity and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The structural basis for 2′−5′/3′−5′-cGAMP synthesis by cGAS (Journal Article) | OSTI.GOV [osti.gov]
• 16. Mn2+ Directly Activates cGAS and Structural Analysis Suggests Mn2+ Induces a Noncanonical Catalytic Synthesis of 2'3'-cGAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Rapid and Accessible ELISA-Based Enzyme Kinetics Assay for Identifying Regulators of cGAS Activity [protocols.io]
• 19. researchgate.net [researchgate.net]
• 20. discovery.researcher.life [discovery.researcher.life]
• 21. researchgate.net [researchgate.net]
• 22. Cathy Spangler uses cryo-EM to determine structure of cGAS | Molecular and Cellular Biophysics Program [biophysics.unc.edu]
• 23. What are CGAS inhibitors and how do they work? [synapse.patsnap.com]

The Pivotal Role of 2',3'-cGAMP in Viral and Bacterial Infections: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The cyclic dinucleotide 2',3'-cyclic GMP-AMP (2',3'-cGAMP) has emerged as a critical second messenger in the innate immune system's response to both viral and bacterial infections. Synthesized by the enzyme cyclic GMP-AMP synthase (cGAS) upon the detection of cytosolic DNA, 2',3'-cGAMP initiates a potent signaling cascade through the adaptor protein STING (Stimulator of Interferon Genes). This activation culminates in the production of type I interferons (IFNs) and other pro-inflammatory cytokines, orchestrating a robust antimicrobial state. This technical guide provides an in-depth exploration of the synthesis, signaling mechanisms, and experimental methodologies related to the function of 2',3'-cGAMP in the context of infection, offering a valuable resource for researchers and professionals in the field of immunology and drug development.

Introduction to the cGAS-STING Pathway

The cGAS-STING pathway is a fundamental component of the innate immune defense against pathogens that expose their DNA to the host cell cytoplasm.[1][2] This includes a wide range of DNA viruses, retroviruses, and intracellular bacteria.[1][3] The pathway is initiated by the recognition of cytosolic double-stranded DNA (dsDNA) by cGAS.[4] This binding event triggers a conformational change in cGAS, activating its enzymatic function to synthesize 2',3'-cGAMP from ATP and GTP.[5][6] 2',3'-cGAMP then acts as a second messenger, binding to and activating the STING protein, which is primarily localized on the endoplasmic reticulum (ER).[5][7]

Upon activation by 2',3'-cGAMP, STING undergoes a conformational change and translocates from the ER to the Golgi apparatus.[3][8] This translocation facilitates the recruitment and activation of TANK-binding kinase 1 (TBK1), which in turn phosphorylates the transcription factor interferon regulatory factor 3 (IRF3).[8][9] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the expression of type I IFNs (e.g., IFN-α and IFN-β) and other IFN-stimulated genes (ISGs).[8][9] These secreted IFNs then act in an autocrine and paracrine manner to establish a broad antiviral and antibacterial state in the host.

The Role of 2',3'-cGAMP in Viral Infections

The cGAS-STING pathway is a primary defense mechanism against a multitude of DNA viruses.[10] Upon viral entry and uncoating, viral DNA in the cytoplasm is detected by cGAS, leading to the production of 2',3'-cGAMP and subsequent STING activation.[10][11] This triggers a type I IFN response that inhibits viral replication and promotes viral clearance.[11] Retroviruses, such as HIV, also activate the cGAS-STING pathway through the reverse transcription of their RNA genome into DNA.[1]

Interestingly, some RNA viruses can also indirectly activate the cGAS-STING pathway.[3] This can occur through mechanisms such as the release of mitochondrial DNA into the cytoplasm due to virus-induced cellular stress.[3] Furthermore, it has been demonstrated that 2',3'-cGAMP can be incorporated into progeny virions and transferred to newly infected cells, thereby priming them for an antiviral response.[11] This intercellular transfer of 2',3'-cGAMP can also occur through gap junctions, amplifying the antiviral signal to neighboring cells.[12]

The Role of 2',3'-cGAMP in Bacterial Infections

The cGAS-STING pathway is also crucial for the detection of and response to intracellular bacterial pathogens.[13][14] Bacterial DNA released into the cytoplasm during infection is a potent activator of cGAS, leading to 2',3'-cGAMP synthesis and STING-mediated immune responses.[13] This is a key defense mechanism against bacteria such as Listeria monocytogenes, Mycobacterium tuberculosis, and Shigella flexneri.[3]

In addition to sensing bacterial DNA, STING can also be directly activated by cyclic dinucleotides (CDNs) produced by bacteria themselves, such as cyclic di-AMP (c-di-AMP) and cyclic di-GMP (c-di-GMP).[13][15] However, mammalian STING exhibits a significantly higher binding affinity for the endogenously produced 2',3'-cGAMP.[15][16] The activation of STING by either host- or bacterially-derived CDNs leads to the production of IFNs and other cytokines that are critical for controlling bacterial replication and dissemination.[13][14] Recent studies have also revealed that bacteria possess cGAS-like enzymes that can produce 2',3'-cGAMP, suggesting a role for this molecule in bacterial anti-phage defense.[15][17]

Quantitative Data on 2',3'-cGAMP Signaling

The following tables summarize key quantitative data related to the interactions and enzymatic activities within the cGAS-STING pathway.

Parameter	Molecule	Value	Organism	Reference
Binding Affinity (Kd)	2',3'-cGAMP to human STING	4.6 nM	Human	[16]
2',3'-cGAMP to human STING	0.543 µM	Human	[10]
Bacterial 3',3'-CDNs to human STING	>1 µM	[16]
Enzymatic Kinetics (cGAS)	Km for ATP	393.0 ± 15.3 µM	[1]
kcat for ATP	2.4 ± 0.3 min-1	[1]
kcat/Km for ATP	5.9 x 10-3 µM-1min-1	[1]
Km for GTP	94.2 ± 11.1 µM	[1]
kcat for GTP	2.6 ± 0.2 min-1	[1]
kcat/Km for GTP	2.8 x 10-2 µM-1min-1	[1]

Table 1: Binding Affinities and Enzymatic Kinetics in the cGAS-STING Pathway.

Condition	Cell Type	2',3'-cGAMP Concentration	Reference
HIV-1 Infection	293T cells (cGAS expressing)	Detectable by Mass Spectrometry	[18]
DNA Virus (MCMV) Infection	Primary Mouse Embryonic Fibroblasts	Detectable by Mass Spectrometry	[18]
Transfection with 2 µg/ml 2',3'-cGAMP	COS-7 cells	2 µg/ml (external)	[19]

Table 2: Intracellular 2',3'-cGAMP Concentrations in Response to Infection or Stimulation. (Note: Precise intracellular concentrations are often difficult to measure and can vary significantly based on cell type, infection load, and time point. The data presented indicates the presence and relative levels of 2',3'-cGAMP under specific experimental conditions.)

Experimental Protocols

Quantification of 2',3'-cGAMP by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the specific and sensitive quantification of 2',3'-cGAMP in biological samples.

Methodology:

• Sample Preparation:

  • Lyse cells (e.g., infected or stimulated) with a suitable extraction buffer (e.g., methanol/acetonitrile (B52724)/water mixture).

  • Centrifuge the lysate to pellet cellular debris.

  • Collect the supernatant containing the small molecule metabolites, including 2',3'-cGAMP.

  • Lyophilize the supernatant and resuspend in a defined volume of LC-MS grade water.

• Chromatographic Separation:

  • Inject the prepared sample onto a reverse-phase C18 column.

  • Use a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate 2',3'-cGAMP from other cellular components.

• Mass Spectrometry Detection:

  • Analyze the eluent using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Set the mass spectrometer to detect the specific precursor-to-product ion transition for 2',3'-cGAMP (e.g., m/z 675.1 -> 476.1).[11]

  • Quantify the amount of 2',3'-cGAMP by comparing the peak area to a standard curve generated with known concentrations of a synthetic 2',3'-cGAMP standard.[11][20]

cGAS Activity Assay

This assay measures the enzymatic activity of cGAS by quantifying the production of 2',3'-cGAMP.

Methodology:

• Reaction Setup:

  • In a reaction tube, combine recombinant cGAS enzyme, a DNA activator (e.g., herring testis DNA), ATP, and GTP in a reaction buffer containing MgCl2 and Tris-HCl.

  • Include experimental modulators (e.g., potential inhibitors or activators) as needed.

  • Initiate the reaction by adding the substrates (ATP and GTP).

  • Incubate the reaction at 37°C for a defined period (e.g., 60 minutes).

• Quantification of 2',3'-cGAMP:

  • Terminate the reaction.

  • Quantify the produced 2',3'-cGAMP using one of the following methods:

    • LC-MS/MS: As described in section 5.1.

    • Competitive ELISA: Use a commercially available kit where the produced 2',3'-cGAMP competes with a labeled 2',3'-cGAMP for binding to a specific antibody. The signal is inversely proportional to the amount of 2',3'-cGAMP produced.[21]

    • TR-FRET Assay: Employ a time-resolved fluorescence resonance energy transfer-based assay where the binding of a fluorescently labeled 2',3'-cGAMP analog to an antibody is disrupted by the cGAMP produced in the reaction, leading to a decrease in the FRET signal.[21]

    • Coupled Enzyme Assay (e.g., Transcreener®): Use a fluorescence polarization-based assay that detects the product of the cGAS reaction.[7]

STING Activation Reporter Assay

This cell-based assay measures the activation of the STING signaling pathway by quantifying the expression of a reporter gene under the control of an IFN-stimulated response element (ISRE).

Methodology:

• Cell Line:

  • Use a reporter cell line (e.g., THP-1 or HEK293T) that stably expresses a luciferase or secreted embryonic alkaline phosphatase (SEAP) reporter gene driven by an ISRE promoter.[9][22][23]

• Stimulation:

  • Seed the reporter cells in a 96-well plate.

  • Stimulate the cells with a STING agonist (e.g., 2',3'-cGAMP, other CDNs, or dsDNA).

  • Incubate for a specified period (e.g., 18-24 hours) to allow for reporter gene expression.[3][24]

• Reporter Gene Measurement:

  • Luciferase: Lyse the cells and add a luciferase substrate. Measure the luminescence using a luminometer. The light output is proportional to the level of STING activation.[22][23]

  • SEAP: Collect the cell culture supernatant and add a SEAP substrate. Measure the colorimetric or chemiluminescent signal.[9]

Western Blot Analysis of STING Pathway Phosphorylation

This method is used to detect the phosphorylation of key proteins in the STING signaling cascade, which is a hallmark of pathway activation.

Methodology:

• Cell Stimulation and Lysis:

  • Treat cells with a STING agonist (e.g., 2',3'-cGAMP or dsDNA) for various time points.

  • Lyse the cells in a lysis buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.[8]

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the cell lysates.

  • Separate equal amounts of protein by SDS-PAGE.

• Immunoblotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the phosphorylated forms of STING (p-STING), TBK1 (p-TBK1), and IRF3 (p-IRF3).[8][13]

  • Also, probe for the total levels of these proteins as loading controls.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.[25] The intensity of the phosphorylated protein bands indicates the level of STING pathway activation.

Visualizations of Signaling Pathways and Experimental Workflows

Caption: The cGAS-STING signaling pathway in response to cytosolic DNA.

Caption: Experimental workflow for 2',3'-cGAMP quantification by LC-MS/MS.

Caption: Workflow for a STING activation reporter assay.

Conclusion

2',3'-cGAMP stands as a central molecule in the innate immune response to a diverse range of viral and bacterial pathogens. Its synthesis by cGAS and subsequent activation of the STING pathway initiate a powerful cascade that is essential for host defense. A thorough understanding of the molecular mechanisms and quantitative aspects of 2',3'-cGAMP signaling is paramount for the development of novel therapeutics and vaccine adjuvants that can harness this potent immune pathway. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate the multifaceted role of 2',3'-cGAMP in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 3. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bellbrooklabs.com [bellbrooklabs.com]
• 8. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. invivogen.com [invivogen.com]
• 10. mdpi.com [mdpi.com]
• 11. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structure-based mechanisms of 2′3′-cGAMP intercellular transport in the cGAS-STING immune pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting the cGAS-STING Pathway for Immune Modulation and Therapeutic Development - Application Notes - ICE Bioscience [en.ice-biosci.com]
• 14. The cGAS-STING Pathway in Bacterial Infection and Bacterial Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. axonmedchem.com [axonmedchem.com]
• 17. Bacterial cGAS-like enzymes produce 2′,3′-cGAMP to activate an ion channel that restricts phage replication | Sciety [sciety.org]
• 18. Viruses transfer the antiviral second messenger cGAMP between cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. caymanchem.com [caymanchem.com]
• 22. A cell-based high throughput screening assay for the discovery of cGAS-STING pathway agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 23. bpsbioscience.com [bpsbioscience.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Intercellular Transport and Signaling of 2',3'-cGAMP

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The cyclic dinucleotide 2',3'-cyclic GMP-AMP (2',3'-cGAMP) is a potent second messenger in the innate immune system, produced by the enzyme cGAS in response to cytosolic double-stranded DNA (dsDNA).[1][2][3] Upon synthesis, 2',3'-cGAMP binds to and activates the adaptor protein STING (Stimulator of Interferon Genes), initiating a signaling cascade that results in the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[3][4][5] Beyond its intracellular role, emerging evidence has established 2',3'-cGAMP as a critical "immunotransmitter" capable of moving between cells to propagate the immune response.[6][7] This guide provides a comprehensive technical overview of the known mechanisms governing the intercellular transport of 2',3'-cGAMP, the downstream signaling events, quantitative data on key interactions, and detailed experimental protocols for studying these processes.

The Canonical cGAS-STING Signaling Pathway

The cGAS-STING pathway is a fundamental component of host defense against pathogens and cellular damage.[1] The process is initiated by the detection of dsDNA in the cytoplasm—a hallmark of viral infection or cellular stress—by the sensor protein cGAS (cyclic GMP-AMP synthase).[2][8] Upon binding dsDNA, cGAS undergoes a conformational change and catalyzes the synthesis of 2',3'-cGAMP from ATP and GTP.[3]

This newly synthesized 2',3'-cGAMP acts as a second messenger, diffusing through the cytoplasm to bind to the STING protein, which resides on the endoplasmic reticulum (ER) membrane.[9] Ligand binding induces a conformational change in the STING dimer, triggering its translocation from the ER through the Golgi apparatus.[6][9] During this trafficking, STING recruits and activates the kinase TBK1, which in turn phosphorylates the transcription factor IRF3.[2][4] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the transcription of genes encoding type I IFNs and other inflammatory cytokines, establishing a robust antiviral and anti-tumor state.[2][10]

References

• 1. Frontiers | cGAMP the travelling messenger [frontiersin.org]
• 2. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 3. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. invivogen.com [invivogen.com]
• 5. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 6. Structure-based mechanisms of 2′3′-cGAMP intercellular transport in the cGAS-STING immune pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-based mechanisms of 2'3'-cGAMP intercellular transport in the cGAS-STING immune pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SLC19A1 is a cyclic dinucleotide transporter; SLC19A1 is an importer of the immunotransmitter cGAMP; 2'3'-cGAMP is an immunotransmitter produced by cancer cells and regulated by ENPP1 - preLights [prelights.biologists.com]
• 9. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 10. STING activation in alveolar macrophages and group 2 innate lymphoid cells suppresses IL-33–driven type 2 immunopathology - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 2',3'-cGAMP in Cancer Immunology and Immunotherapy: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclic dinucleotide 2',3'-cyclic GMP-AMP (2',3'-cGAMP) has emerged as a critical signaling molecule in the intricate dance between cancer cells and the immune system. As the endogenous ligand for the Stimulator of Interferon Genes (STING) protein, 2',3'-cGAMP is a potent activator of the innate immune system, capable of transforming immunologically "cold" tumors into "hot" environments susceptible to immune-mediated destruction. This technical guide provides a comprehensive overview of the core principles of 2',3'-cGAMP signaling in oncology, detailed experimental protocols for its study, and a summary of key quantitative data from preclinical and clinical investigations of STING agonists.

The cGAS-STING Signaling Pathway: A Central Hub for Anti-Tumor Immunity

The canonical cGAS-STING pathway is a fundamental mechanism for detecting cytosolic double-stranded DNA (dsDNA), a danger signal often associated with viral infections or cellular damage. In the context of cancer, genomic instability, mitochondrial DNA stress, and DNA damage from therapies can lead to the accumulation of dsDNA in the cytoplasm of tumor cells. This triggers the activation of cyclic GMP-AMP synthase (cGAS), which synthesizes 2',3'-cGAMP from ATP and GTP.

2',3'-cGAMP then binds to the STING protein, an endoplasmic reticulum-resident transmembrane protein. This binding event initiates a conformational change in STING, leading to its translocation to the Golgi apparatus. In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates both STING itself and the transcription factor Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the expression of type I interferons (IFN-α and IFN-β) and other pro-inflammatory cytokines and chemokines.

Beyond the Interferon Response: A Technical Guide to the Non-Canonical Functions of 2',3'-cGAMP

Authored for Researchers, Scientists, and Drug Development Professionals

December 11, 2025

Abstract

The cyclic dinucleotide 2',3'-cyclic GMP-AMP (2',3'-cGAMP) is firmly established as a critical second messenger in innate immunity, where its production by cyclic GMP-AMP synthase (cGAS) in response to cytosolic DNA triggers a potent type I interferon response via the STING pathway. However, a growing body of evidence reveals that the biological activities of 2',3'-cGAMP extend far beyond this canonical role. This technical guide provides an in-depth exploration of the non-canonical, interferon-independent functions of 2',3'-cGAMP, with a focus on its roles in the DNA damage response, autophagy, and inflammasome activation. We present a comprehensive overview of the underlying signaling pathways, detailed experimental protocols for their investigation, and a summary of key quantitative data to support researchers and drug development professionals in this burgeoning field.

Introduction

The discovery of the cGAS-STING pathway revolutionized our understanding of innate immunity. The second messenger at the heart of this pathway, 2',3'-cGAMP, is synthesized by cGAS upon binding to cytosolic double-stranded DNA (dsDNA) from pathogens or damaged host cells.[1][2][3] The canonical signaling cascade involves 2',3'-cGAMP binding to the endoplasmic reticulum-resident protein STING (Stimulator of Interferon Genes), leading to the activation of the TBK1 kinase and the transcription factor IRF3, culminating in the production of type I interferons and other inflammatory cytokines.[2][4][5]

While this pathway is a cornerstone of anti-pathogen and anti-tumor immunity, recent research has unveiled a more nuanced and multifaceted role for 2',3'-cGAMP. Cells utilize this molecule to orchestrate a variety of responses to cellular stress and damage, often in a manner that is independent of the type I interferon axis. These "non-canonical" functions are of significant interest for their potential therapeutic implications in a range of diseases, from cancer to neurodegenerative disorders. This guide will illuminate these less-explored facets of 2',3'-cGAMP signaling.

Non-Canonical Signaling Pathways of 2',3'-cGAMP

DNA Damage Response (DDR)

A surprising and critical non-canonical function of 2',3'-cGAMP is its ability to trigger a DNA Damage Response (DDR) signaling cascade. This function is evolutionarily conserved and operates independently of the canonical interferon signaling pathway.[6][7]

Upon cellular stimulation with 2',3'-cGAMP, a signaling cascade is initiated that leads to the activation of the apical DDR kinase, Ataxia-Telangiectasia Mutated (ATM).[6][7] Activated ATM then phosphorylates downstream targets, including the checkpoint kinase CHK2.[6][8] This leads to the activation of the p53-p21 axis, resulting in cell cycle arrest in the G1 phase.[9] Interestingly, while promoting cell cycle arrest to allow for DNA repair, 2',3'-cGAMP has also been shown to suppress Homologous Recombination (HR), a major pathway for repairing DNA double-strand breaks.[6][7] This suppression is linked to a reduction in cellular NAD+ levels and subsequent inhibition of poly(ADP-ribosyl)ation (PARylation), a post-translational modification crucial for the recruitment of DNA repair factors.[10]

cGAMP-induced DNA Damage Response Pathway.

Autophagy

2',3'-cGAMP is a potent inducer of autophagy, a cellular process for the degradation and recycling of damaged organelles and proteins. This function of the cGAS-STING pathway is considered to be primordial.[10] Upon binding of 2',3'-cGAMP, STING translocates from the endoplasmic reticulum to the ER-Golgi intermediate compartment (ERGIC).[9][11] These STING-containing vesicles then serve as a membrane source for the lipidation of microtubule-associated protein 1A/1B-light chain 3 (LC3), a key step in autophagosome biogenesis.[10] This process, leading to the conversion of LC3-I to LC3-II, is dependent on WIPI2 and ATG5 but, importantly, is independent of the canonical autophagy-initiating ULK1 and Beclin-1/VPS34 kinase complexes.[10][12] cGAMP-induced autophagy plays a role in the clearance of cytosolic DNA and viruses.[10]

cGAMP-induced Non-Canonical Autophagy.

Inflammasome Activation

Beyond its role in interferon induction, 2',3'-cGAMP also has a non-canonical function in the activation of inflammasomes, multi-protein complexes that trigger inflammatory responses.[13][14] cGAMP can provide both the priming (Signal 1) and activation (Signal 2) signals required for inflammasome assembly and function.[13][15] The priming signal involves the induction of inflammasome components, such as NLRP3, via an IFN-I-dependent mechanism.[14] The activation signal, when combined with priming, triggers the assembly of the AIM2, NLRP3, and ASC-dependent inflammasome, leading to the activation of caspase-1 and the subsequent maturation and secretion of pro-inflammatory cytokines IL-1β and IL-18.[13][15] These two functions of cGAMP in inflammasome priming and activation have different requirements for STING.[14]

cGAMP-mediated Inflammasome Activation.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies investigating the non-canonical functions of 2',3'-cGAMP.

Table 1: 2',3'-cGAMP and the DNA Damage Response

Parameter	Cell Type	Treatment	Result	Reference
ATM Phosphorylation (Ser1981)	THP-1	2',3'-cGAMP	Significant increase in pATM	[9][16]
CHK2 Phosphorylation (Thr68)	THP-1	2',3'-cGAMP	Significant increase in pCHK2	[9][16]
G1 Cell Cycle Arrest	THP-1	2',3'-cGAMP (24h)	~20% increase in G1 population	[9]
Homologous Recombination (HR) Repair	HEK293-DR-GFP	2',3'-cGAMP	Significant reduction in GFP+ cells	[9]

Table 2: 2',3'-cGAMP and Autophagy

Parameter	Cell Type	Treatment	Result	Reference
LC3-II Lipidation	BJ cells	2',3'-cGAMP	Dose-dependent increase in LC3-II	[13]
LC3-II Lipidation	HeLa	2',3'-cGAMP	STING-dependent increase in LC3-II	[2]
LC3 Puncta Formation	HDFs	2',3'-cGAMP	Increased number of LC3 puncta	[2]

Table 3: 2',3'-cGAMP and Inflammasome Activation

Parameter	Cell Type	Treatment	Result	Reference
IL-1β Secretion	LPS-primed BMDMs	2',3'-cGAMP (10 µg/ml)	~1500 pg/ml IL-1β secreted	[17]
IL-18 Secretion	LPS-primed BMDMs	2',3'-cGAMP (10 µg/ml)	~400 pg/ml IL-18 secreted	[17]
ASC Speck Formation	LPS-primed BMDMs	2',3'-cGAMP	Induction of ASC speck formation	[13]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the non-canonical functions of 2',3'-cGAMP.

Analysis of DNA Damage Response

This protocol is for detecting the activation of DDR kinases in response to 2',3'-cGAMP.

Workflow for DDR Western Blot Analysis.

Methodology:

• Cell Culture and Treatment: Plate cells (e.g., THP-1 human monocytes) at an appropriate density. Stimulate cells with 2',3'-cGAMP or vehicle control for the desired time (e.g., 16 hours).[9]

• Protein Extraction: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate with primary antibodies against phosphorylated ATM (Ser1981), phosphorylated CHK2 (Thr68), total ATM, total CHK2, and a loading control (e.g., β-actin or GAPDH).[4] Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

This protocol is for assessing 2',3'-cGAMP-induced G1 cell cycle arrest.

Methodology:

• Cell Treatment: Treat cells with 2',3'-cGAMP or vehicle control for 24 hours.[9]

• Cell Harvest and Fixation: Harvest cells, wash with PBS, and fix by dropwise addition of ice-cold 70% ethanol (B145695) while vortexing.[6][18] Incubate at -20°C for at least 2 hours.[18]

• Staining: Centrifuge the fixed cells, wash with PBS to remove ethanol, and resuspend in a staining solution containing a DNA-binding dye (e.g., Propidium Iodide) and RNase A.[6][18] Incubate in the dark.

• Flow Cytometry: Analyze the stained cells on a flow cytometer, collecting the fluorescence signal on a linear scale.[6]

• Data Analysis: Gate on single cells and analyze the DNA content histogram to determine the percentage of cells in G0/G1, S, and G2/M phases.

This assay measures the efficiency of HR-mediated DNA repair.

Methodology:

• Cell Line: Use a cell line stably expressing the DR-GFP reporter cassette (e.g., HEK293-DR-GFP).[1][19] This reporter consists of two inactive GFP genes. A DSB is introduced into the first GFP gene by the I-SceI endonuclease, and successful HR using the second GFP gene as a template restores a functional GFP gene.[8]

• Transfection: Co-transfect the cells with a plasmid expressing the I-SceI endonuclease and treat with 2',3'-cGAMP or vehicle control.

• Incubation: Culture the cells for 48-72 hours to allow for DSB induction, repair, and GFP expression.

• Flow Cytometry: Harvest the cells and analyze the percentage of GFP-positive cells by flow cytometry. A decrease in the percentage of GFP-positive cells in the 2',3'-cGAMP-treated group indicates inhibition of HR.[9]

Analysis of Autophagy

This protocol detects the conversion of LC3-I to the autophagosome-associated form, LC3-II.

Methodology:

• Cell Treatment: Treat cells (e.g., BJ or HeLa cells) with 2',3'-cGAMP for the desired time.[2][13] It is recommended to include a lysosomal inhibitor (e.g., Bafilomycin A1) in a parallel set of samples to assess autophagic flux.

• Protein Extraction and Western Blotting: Perform protein extraction and Western blotting as described in section 4.1.1.

• Immunodetection: Use a primary antibody that recognizes both LC3-I and LC3-II. An increase in the LC3-II/LC3-I ratio or an accumulation of LC3-II in the presence of a lysosomal inhibitor indicates an induction of autophagy.

This method allows for the visualization and quantification of autophagic flux.

Methodology:

• Transfection: Transfect cells with a plasmid encoding the tandem fluorescent mRFP-GFP-LC3 protein.

• Cell Treatment: Treat the transfected cells with 2',3'-cGAMP.

• Fluorescence Microscopy: Visualize the cells using a confocal microscope. In non-acidic autophagosomes, both GFP and mRFP fluoresce, appearing as yellow puncta. In acidic autolysosomes, the GFP signal is quenched, and only the mRFP signal remains, appearing as red puncta.[20][21]

• Quantification: Quantify the number of yellow and red puncta per cell. An increase in both yellow and red puncta, or a significant increase in red puncta, indicates a functional autophagic flux.[20]

Analysis of Inflammasome Activation

This protocol visualizes the formation of ASC specks, a hallmark of inflammasome activation.

Methodology:

• Cell Culture and Priming: Plate cells (e.g., bone marrow-derived macrophages) on coverslips. Prime the cells with LPS (e.g., 1 µg/ml for 4 hours) to induce the expression of inflammasome components.

• cGAMP Stimulation: Transfect the primed cells with 2',3'-cGAMP.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

• Immunostaining: Block with a suitable blocking buffer and incubate with a primary antibody against ASC. Wash and incubate with a fluorescently labeled secondary antibody.[22]

• Microscopy: Mount the coverslips and visualize the cells using a confocal microscope. The formation of large, perinuclear ASC aggregates (specks) indicates inflammasome activation.[11][22]

This assay quantifies the release of the mature inflammatory cytokine IL-1β.

Methodology:

• Cell Culture and Treatment: Prime cells as described in 4.3.1 and then stimulate with 2',3'-cGAMP.

• Supernatant Collection: Collect the cell culture supernatants.

• ELISA: Perform an enzyme-linked immunosorbent assay (ELISA) for IL-1β on the collected supernatants according to the manufacturer's instructions.

• Quantification: Measure the absorbance and calculate the concentration of IL-1β based on a standard curve.

Conclusion and Future Directions

The non-canonical functions of 2',3'-cGAMP are rapidly expanding our understanding of its role as a key signaling molecule in cellular homeostasis and stress responses. Its involvement in the DNA damage response, autophagy, and inflammasome activation highlights a complex network of interferon-independent signaling that has profound implications for both normal physiology and disease. For researchers and drug development professionals, these pathways offer a wealth of new therapeutic targets.

Future research will likely focus on further dissecting the molecular mechanisms of these non-canonical pathways, identifying novel 2',3'-cGAMP-binding proteins, and understanding how these pathways are integrated with canonical STING signaling in different cellular and disease contexts. The development of specific modulators of these non-canonical functions could pave the way for novel therapeutic strategies for a wide range of human diseases.

References

• 1. Assaying break and nick-induced homologous recombination in mammalian cells using the DR-GFP reporter and Cas9 nucleases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. STING induces LC3B lipidation onto single-membrane vesicles via the V-ATPase and ATG16L1-WD40 domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Quantitative Phosphoproteomics of the Ataxia Telangiectasia-Mutated (ATM) and Ataxia Telangiectasia-Mutated and Rad3-related (ATR) Dependent DNA Damage Response in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. openworks.mdanderson.org [openworks.mdanderson.org]
• 8. researchgate.net [researchgate.net]
• 9. A non-canonical, interferon-independent signaling activity of cGAMP triggers DNA damage response signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Measuring NLR Oligomerization II: Detection of ASC Speck Formation by Confocal Microscopy and Immunofluorescence | Springer Nature Experiments [experiments.springernature.com]
• 12. The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. cancer.wisc.edu [cancer.wisc.edu]
• 19. Homologous Recombination Assay for Interstrand Cross-Link Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Quantitative and qualitative analysis of autophagy flux using imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Measuring NLR Oligomerization II: Detection of ASC Speck Formation by Confocal Microscopy and Immunofluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

2',3'-cGAMP ELISA Kit: Applications and Detailed Protocols for Researchers

For Immediate Release

This document provides detailed application notes and protocols for the 2',3'-cGAMP ELISA (Enzyme-Linked Immunosorbent Assay) kit, a critical tool for researchers, scientists, and drug development professionals investigating the cGAS-STING signaling pathway. The kit offers a robust and sensitive method for the quantitative determination of 2',3'-cyclic Guanosine Monophosphate-Adenosine Monophosphate (2',3'-cGAMP) in various biological samples.

Introduction to 2',3'-cGAMP and its Significance

2',3'-cGAMP is a pivotal second messenger in the innate immune system.[1] It is synthesized by cyclic GMP-AMP synthase (cGAS), which acts as a cytosolic DNA sensor.[2] Upon detection of double-stranded DNA (dsDNA) in the cytoplasm—a hallmark of viral or bacterial infection, as well as cellular damage—cGAS catalyzes the formation of 2',3'-cGAMP from ATP and GTP. This cyclic dinucleotide then binds to and activates the Stimulator of Interferon Genes (STING), an endoplasmic reticulum-resident protein.[1] Activation of STING initiates a signaling cascade, leading to the production of type I interferons and other inflammatory cytokines, which are crucial for orchestrating an effective immune response. Given its central role, the cGAS-STING pathway is a key target for therapeutic intervention in various diseases, including cancer, autoimmune disorders, and infectious diseases.

Principle of the 2',3'-cGAMP ELISA Kit

The 2',3'-cGAMP ELISA kit is a competitive immunoassay designed for the quantitative measurement of 2',3'-cGAMP in a variety of samples such as cell lysates, tissue extracts, and plasma.[1][2] The assay is based on the competition between 2',3'-cGAMP in the sample and a fixed amount of horseradish peroxidase (HRP)-labeled 2',3'-cGAMP for a limited number of binding sites on a 2',3'-cGAMP-specific antibody.

The microplate wells are pre-coated with an antibody that captures the 2',3'-cGAMP-specific antibody. During the incubation, the 2',3'-cGAMP from the sample and the HRP-conjugated 2',3'-cGAMP are added to the wells. The amount of HRP-conjugate that binds to the antibody is inversely proportional to the concentration of 2',3'-cGAMP in the sample. After a washing step to remove unbound components, a substrate solution is added, which develops a color in the presence of HRP. The reaction is then stopped, and the optical density is measured at 450 nm. The concentration of 2',3'-cGAMP in the unknown samples is determined by comparing their absorbance to a standard curve generated from known concentrations of 2',3'-cGAMP.

Applications in Research and Drug Development

The quantification of 2',3'-cGAMP is essential for a wide range of research and drug development activities:

• Innate Immunity Research: Studying the activation of the cGAS-STING pathway in response to pathogens and cellular stress.

• Oncology and Immuno-Oncology: Investigating the role of the cGAS-STING pathway in anti-tumor immunity and developing novel cancer immunotherapies. STING agonists, including 2',3'-cGAMP analogs, are being explored as adjuvants to enhance the efficacy of cancer treatments.

• Autoimmune Disease Research: Understanding the contribution of aberrant cGAS-STING activation to the pathogenesis of autoimmune and inflammatory diseases.

• Vaccine Development: Utilizing 2',3'-cGAMP and its derivatives as potent adjuvants to enhance vaccine immunogenicity.

• Drug Discovery and Development: Screening for and characterizing small molecule inhibitors or activators of the cGAS-STING pathway.

Data Presentation

Table 1: Typical 2',3'-cGAMP ELISA Kit Performance Characteristics

Parameter	Value	Reference
Assay Type	Competitive ELISA	[1][2]
Sample Types	Cell Lysates, Tissue Extracts, Tissue Culture Media, EDTA Plasma	[1][2]
Sensitivity	0.048 pmol/mL	[1]
Assay Range	0.08 - 20 pmol/mL	[2]
Intra-assay CV	< 10%
Inter-assay CV	< 15%
Incubation Time	2 hours	[1]
Detection	Colorimetric (450 nm)	[1][2]

Table 2: Example Standard Curve Data

Standard Concentration (pmol/mL)	Average Optical Density (450 nm)	% B/B0
20	0.150	7.5%
8	0.280	14.0%
3.2	0.550	27.5%
1.28	0.950	47.5%
0.512	1.450	72.5%
0.205	1.750	87.5%
0.082	1.900	95.0%
0 (B0)	2.000	100.0%

Note: Data presented are for illustrative purposes only. A new standard curve must be generated for each assay.

Experimental Protocols

Preparation of Reagents

• Wash Buffer: Dilute the concentrated wash buffer with deionized water to the final working concentration as specified in the kit manual.

• Standard Curve Preparation: Prepare a serial dilution of the 2',3'-cGAMP standard in the provided assay buffer. A typical standard curve may range from 0.08 to 20 pmol/mL.[2]

• Sample Preparation:

  • Cell Lysates:

    • Culture cells to the desired density.

    • Wash cells with cold phosphate-buffered saline (PBS).

    • Lyse the cells using a suitable lysis buffer (e.g., M-PER™ or T-PER™ reagents) on ice.

    • Centrifuge the lysate at ≥600 x g for 15 minutes at 4°C to pellet cell debris.[3]

    • Collect the supernatant for use in the assay. Samples may require dilution in the assay buffer.

  • Tissue Extracts:

    • Flash-freeze tissue samples in liquid nitrogen and store at -80°C.

    • Grind the frozen tissue to a fine powder under liquid nitrogen.

    • Homogenize the powdered tissue in a suitable lysis buffer on ice.

    • Centrifuge the homogenate at ≥600 x g for 15 minutes at 4°C.

    • Collect the supernatant for the assay. Dilution in assay buffer may be necessary.

  • EDTA Plasma:

    • Collect blood in tubes containing EDTA.

    • Centrifuge at 1,000 x g for 15 minutes at 4°C.

    • Collect the plasma supernatant.

    • Samples should be diluted at least 1:5 in the provided assay buffer before use.[3]

ELISA Assay Protocol

• Add Samples and Standards: Pipette 50 µL of standards and diluted samples into the appropriate wells of the microplate.

• Add 2',3'-cGAMP-HRP Conjugate: Add 25 µL of the 2',3'-cGAMP-HRP conjugate to each well.

• Add Antibody: Add 25 µL of the 2',3'-cGAMP antibody to each well (except for the non-specific binding wells).

• Incubate: Cover the plate and incubate for 2 hours at room temperature on a plate shaker.[1]

• Wash: Aspirate the contents of the wells and wash each well four times with 300 µL of diluted wash buffer.

• Add Substrate: Add 100 µL of the TMB substrate solution to each well and incubate for 30 minutes at room temperature in the dark.

• Stop Reaction: Add 50 µL of the stop solution to each well. The color will change from blue to yellow.

• Read Plate: Measure the absorbance at 450 nm using a microplate reader within 10 minutes of adding the stop solution.

Data Analysis

• Calculate Average Absorbance: Calculate the average absorbance for each set of replicate standards, controls, and samples.

• Generate Standard Curve: Plot the average absorbance for each standard on the y-axis against the corresponding 2',3'-cGAMP concentration on the x-axis. A four-parameter logistic curve fit is recommended.

• Determine Sample Concentrations: Use the standard curve to determine the concentration of 2',3'-cGAMP in each sample. Remember to account for any sample dilutions.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for LC-MS/MS Quantification of 2',3'-cGAMP

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 2',3'-cyclic guanosine (B1672433) monophosphate-adenosine monophosphate (2',3'-cGAMP) using liquid chromatography-tandem mass spectrometry (LC-MS/MS). These guidelines are intended for researchers, scientists, and professionals in drug development who are investigating the cGAS-STING signaling pathway.

Introduction

2',3'-cGAMP is a critical second messenger in the innate immune system. It is synthesized by cyclic GMP-AMP synthase (cGAS) upon detection of cytosolic double-stranded DNA (dsDNA), a hallmark of viral infections and cellular damage.[1][2] Subsequently, 2',3'-cGAMP binds to and activates the Stimulator of Interferon Genes (STING), triggering a signaling cascade that leads to the production of type I interferons and other inflammatory cytokines.[1][2] The cGAS-cGAMP-STING pathway is a key player in host defense against pathogens and is also implicated in various pathological conditions, including autoimmune diseases and cancer.[2] Accurate and sensitive quantification of 2',3'-cGAMP is therefore essential for studying the activity of this pathway and for the development of novel therapeutics targeting it. LC-MS/MS offers a highly specific and sensitive method for this purpose.[1]

Signaling Pathway

The cGAS-STING signaling pathway is initiated by the presence of dsDNA in the cytoplasm.

Caption: The cGAS-STING signaling pathway.

Experimental Workflow for 2',3'-cGAMP Quantification

A typical workflow for the quantification of 2',3'-cGAMP by LC-MS/MS involves sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: General experimental workflow for LC-MS/MS analysis.

Experimental Protocols

Protocol 1: Extraction of 2',3'-cGAMP from Cell Lysates

This protocol is adapted from methods described for the extraction of cyclic dinucleotides from cultured cells.[3]

Materials:

• Acetonitrile (ACN)

• Methanol (MeOH)

• Water (LC-MS grade)

• Phosphate-buffered saline (PBS)

• Centrifuge tubes

• Centrifuge capable of 4°C and >15,000 x g

• Speed-Vac or nitrogen evaporator

Procedure:

• Cell Culture: Culture cells to the desired confluency (e.g., 90%) in appropriate culture dishes.

• Cell Harvest:

  • Aspirate the culture medium.

  • Wash the cells twice with 5 mL of cold PBS.

  • Resuspend the cells in 1 mL of 1% NP-40 buffer or a similar lysis buffer.[4]

• Extraction:

  • Add cold extraction solvent (ACN/MeOH/Water, 2:2:1 v/v/v) to the cell lysate.

  • Vortex thoroughly to ensure complete mixing and protein precipitation.

• Centrifugation: Centrifuge the mixture at high speed (e.g., 20,000 x g) for 15 minutes at 4°C to pellet cell debris and precipitated proteins.[4]

• Supernatant Collection: Carefully collect the supernatant containing the extracted 2',3'-cGAMP.

• Drying: Evaporate the supernatant to dryness using a Speed-Vac or a stream of nitrogen.

• Reconstitution: Reconstitute the dried pellet in a suitable volume (e.g., 100 µL) of resuspension buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.4 or water) for LC-MS/MS analysis.[5][6] Vortex and sonicate briefly to ensure complete dissolution.[5]

Protocol 2: Extraction of 2',3'-cGAMP from Tissues

This protocol is a general guideline for the extraction of cyclic nucleotides from tissue samples.[6]

Materials:

• Organic extraction solvent

• Homogenizer (e.g., bead beater)

• Centrifuge

• Nitrogen evaporator or Speed-Vac

Procedure:

• Tissue Collection: Collect 30-200 mg of tissue and place it in a 2.0 mL tube containing a homogenization matrix (e.g., ceramic beads).[6]

• Homogenization: Add an appropriate volume of organic extraction solvent and homogenize the tissue using a suitable homogenizer.[6]

• Centrifugation: Centrifuge the homogenate to pellet the tissue debris.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying: Evaporate the supernatant to dryness at 40°C under a stream of nitrogen.[6]

• Reconstitution: Resuspend the dried residue in water or another appropriate buffer for LC-MS/MS analysis.[6]

Quantitative Data and LC-MS/MS Parameters

The following tables summarize typical parameters for the LC-MS/MS quantification of 2',3'-cGAMP.

Table 1: Liquid Chromatography Conditions

Parameter	Method 1	Method 2
LC System	AB Sciex QTRAP® 4000 LC-MS/MS system[7]	Not Specified
Column	Biobasic® AX LC column (5 µm, 50 x 3 mm)[7][8]	Zorbax eclipse XCB-C18 (50 mm x 4.6 mm; 1.8 µm)[9]
Mobile Phase A	100 mM ammonium (B1175870) carbonate[7][8]	Not Specified
Mobile Phase B	0.1% (v/v) formic acid in acetonitrile[7][8]	Not Specified
Flow Rate	0.6 mL/min[7][8]	Not Specified
Injection Volume	10 µL[7][8]	Not Specified
Gradient	90% B for 0.5 min, linear ramp to 30% A from 0.5-2.0 min, hold at 30% A until 3.5 min, ramp to 90% B from 3.5-3.6 min, hold at 90% B until 5 min[7][8]	Not Specified

Table 2: Mass Spectrometry Parameters

Parameter	Value	Reference
Mass Spectrometer	AB Sciex QTRAP® 4000 or 5500 QTRAP®	[6][7][9]
Ionization Mode	Electrospray Positive Ion (ESI+)	[7][8]
Source Temperature	500°C	[7][8]
MRM Transition	m/z 675.1 -> 476.1	[1][7]
Precursor Ion [M+H]⁺	675.1	[1]
Product Ions (Da)	136, 312, 476, 524	[10]
Collision Energy	30 V	[1]
Standard Curve Range	10-100 µg/mL or 0.41-1666.6 fmol/µL	[7][9]
Limit of Detection (LOD)	As low as 10 pg/mL	[1]

Note on Isomers: It is crucial to distinguish 2',3'-cGAMP from its isomer 3',3'-cGAMP. While both have the same precursor ion mass (m/z 675.1), they can be separated chromatographically and produce unique fragment ions. The fragment ion at m/z 476.1 is characteristic of 2',3'-cGAMP.[1][7]

Conclusion

The protocols and parameters outlined in this document provide a comprehensive guide for the robust and sensitive quantification of 2',3'-cGAMP using LC-MS/MS. These methods are essential for advancing our understanding of the cGAS-STING pathway and for the development of therapeutics that modulate its activity. Proper sample preparation and optimization of LC-MS/MS conditions are critical for achieving accurate and reproducible results.

References

• 1. Mass spectrometric characterization of cyclic dinucleotides (CDNs) in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Quantification of 2′3′-cGAMP by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [bio-protocol.org]
• 4. Protocol for identification and validation of 2′3′-cGAMP-binding proteins by photoaffinity probes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Facile and Sensitive Method for Quantification of Cyclic Nucleotide Monophosphates in Mammalian Organs: Basal Levels of Eight cNMPs and Identification of 2',3'-cIMP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and quantitation of 2´,3´-cGMP in murine tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli [frontiersin.org]
• 9. Measurement of 2',3'-cyclic nucleotides by liquid chromatography-tandem mass spectrometry in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for In-Vivo Delivery of 2',3'-cGAMP

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',3'-cyclic Guanosine Monophosphate-Adenosine Monophosphate (2',3'-cGAMP) is an endogenous second messenger that plays a critical role in innate immunity.[1][2] Synthesized by the enzyme cyclic GMP-AMP synthase (cGAS) in response to cytosolic double-stranded DNA (dsDNA), 2',3'-cGAMP is a potent activator of the Stimulator of Interferon Genes (STING) pathway.[1][3][4][5] Activation of STING triggers the production of type I interferons (IFNs) and other pro-inflammatory cytokines, which are crucial for orchestrating anti-viral and anti-tumor immune responses.[1][6][7]

Despite its therapeutic potential, the clinical translation of 2',3'-cGAMP is hampered by significant limitations, including poor membrane permeability due to its anionic nature, rapid enzymatic degradation by ectonucleotidyl pyrophosphatase/phosphodiesterase 1 (ENPP1), and a short half-life in circulation.[8][9][10][11][12][13] These challenges necessitate advanced delivery strategies to enhance its bioavailability, stability, and intracellular uptake for effective in vivo studies. This document provides an overview of current delivery methods, associated quantitative data, and detailed experimental protocols.

The cGAS-STING Signaling Pathway

The cGAS-STING pathway is a key component of the innate immune system responsible for detecting cytosolic DNA.[8] Upon binding dsDNA, cGAS synthesizes 2',3'-cGAMP, which then binds to the STING protein located on the endoplasmic reticulum (ER).[3][4] This binding event induces a conformational change in STING, leading to its oligomerization and translocation from the ER to the Golgi apparatus.[3][8] In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates both STING itself and the transcription factor Interferon Regulatory Factor 3 (IRF3).[1][3] Phosphorylated IRF3 dimerizes and translocates to the nucleus to drive the expression of type I interferons. Simultaneously, STING activation can also lead to the activation of the NF-κB pathway, promoting the transcription of various pro-inflammatory cytokines.[1]

Caption: The cGAS-STING signaling pathway.

In Vivo Delivery Methods for 2',3'-cGAMP

Several strategies have been developed to overcome the delivery challenges of 2',3'-cGAMP in vivo. These range from direct administration to sophisticated nanoparticle-based systems.

1. Direct Intratumoral (I.T.) Injection

This is the most straightforward method, involving direct injection of a "free" 2',3'-cGAMP solution into the tumor. This approach maximizes local concentration at the target site, minimizing systemic exposure. However, its efficacy can be limited by rapid clearance from the tumor microenvironment (TME).[13]

2. Nanoparticle-Based Delivery Systems

Nanocarriers are designed to protect 2',3'-cGAMP from degradation, prolong its circulation time, and facilitate cellular uptake.[8]

• Liposomes: Cationic liposomes, often composed of lipids like 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP) and cholesterol, can encapsulate anionic 2',3'-cGAMP.[14] The positive surface charge facilitates interaction with negatively charged cell membranes, enhancing uptake. PEGylation (coating with polyethylene (B3416737) glycol) can be used to improve stability and circulation time.[14]

• Polymeric Nanoparticles: Biodegradable polymers, such as poly(beta-amino ester) (PBAE), can self-assemble with 2',3'-cGAMP to form nanoparticles.[15] These systems have been shown to improve cytosolic delivery and enhance STING activation at significantly lower concentrations compared to free cGAMP.[15]

• Supramolecular Nanoparticles: These are formed by the self-assembly of 2',3'-cGAMP with a hydrophobic ligand, avoiding the need for exogenous carriers. This design can improve stability, tumor retention, and intracellular delivery.[10]

• Iron Oxide Nanoparticles (IONPs): 2',3'-cGAMP can be directly bound to the surface of IONPs through coordination chemistry. This strategy has been shown to improve cellular uptake and STING activation efficacy.[16]

Caption: Overcoming delivery barriers with nanoparticles.

Quantitative Data Summary

The choice of delivery method significantly impacts the pharmacokinetic (PK), pharmacodynamic (PD), and efficacy outcomes of 2',3'-cGAMP therapy.

Table 1: Pharmacokinetic Properties of Free vs. Nanoparticle-Delivered 2',3'-cGAMP

Parameter	Free 2',3'-cGAMP	STING-NPs (Polymersome)	Key Finding	Reference
Elimination Half-life	~2 minutes	1.3 hours	40-fold increase with nanoencapsulation.	[11][17]
Tumor Accumulation	Not detected	1-3% of injected dose	Nanoparticles enable accumulation in tumor tissue.	[11]
Organ Accumulation	Primarily cleared	Liver (~15% ID), Spleen	Nanoparticle delivery alters biodistribution.	[11]

Table 2: In Vivo Efficacy and Immunological Response

Delivery Method	Animal Model	Dose	Key Efficacy/PD Outcomes	Reference
Intratumoral (Free cGAMP)	4T1 Breast Cancer	2.5 µ g/dose	Significant delay in tumor growth; effect is CD8+ T cell dependent.	[18]
Intratumoral (Free cGAMP)	B16 Melanoma (with CART-PSMA cells)	5 µ g/dose	Synergizes with CAR-T cells, improving survival and reducing tumor volume.	[19]
Liposomal (Cationic)	B16F10 Melanoma (Orthotopic)	Not specified	Induced regression of injected tumors and immunological memory.	[14][20]
PBAE Nanoparticles	B16 Melanoma	Not specified	Log-fold improvement in potency compared to free CDN when combined with anti-PD-1.	[15]
STING-NPs (IV)	B16-F10 Melanoma	10 µ g/dose	>20-fold increase in CD4+ and CD8+ T-cell influx into tumors; improved survival with anti-PD-L1.	[11]
Lipid Nanoparticles (IV)	Pancreatic Cancer (PDAC)	1 mg/kg	Improved cellular and tumor uptake, leading to significant anti-tumor activity.	[12]

Experimental Protocols

Protocol 1: Intratumoral (I.T.) Administration of Free 2',3'-cGAMP

This protocol describes the direct injection of a 2',3'-cGAMP solution into an established subcutaneous tumor in a mouse model.

Materials:

• 2',3'-cGAMP, VacciGrade™ or equivalent (e.g., InvivoGen)[21]

• Sterile, endotoxin-free physiological water or PBS (pH 7.4)

• Tumor-bearing mice (e.g., C57BL/6 or BALB/c with established subcutaneous tumors like B16-F10, CT26, or 4T1)

• Insulin (B600854) syringes (e.g., 30-gauge)

• Calipers for tumor measurement

• 70% Ethanol for sterilization

Procedure:

• Preparation of 2',3'-cGAMP Solution:

  • Reconstitute lyophilized 2',3'-cGAMP in sterile, endotoxin-free physiological water or PBS to a stock concentration (e.g., 1 mg/mL).[21] Ensure complete dissolution.

  • Dilute the stock solution with sterile PBS to the final desired concentration for injection. A typical dose is 2.5-5 µg per injection.[18][19] For a 2.5 µg dose in a 25 µL volume, the final concentration would be 0.1 mg/mL.

• Animal Preparation:

  • Gently restrain the tumor-bearing mouse.

  • Measure the tumor dimensions (length and width) with calipers before injection. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Wipe the skin over the tumor with 70% ethanol.

• Intratumoral Injection:

  • Draw the prepared 2',3'-cGAMP solution (e.g., 25 µL) into an insulin syringe.

  • Carefully insert the needle into the center of the tumor mass.

  • Slowly inject the solution. Observe for any leakage from the injection site.

• Treatment Schedule:

  • Injections are typically repeated. A common schedule is to inject on days 5 and 10 after tumor implantation or when tumors reach a certain size.[18]

• Monitoring:

  • Monitor tumor growth by measuring dimensions with calipers every 2-3 days.

  • Monitor the overall health of the mice (weight, behavior).

  • Mice should be euthanized when tumors reach a predetermined endpoint (e.g., >300 mm² surface area or 2000 mm³ volume) as per institutional guidelines.[18]

Protocol 2: Preparation and Administration of Cationic Liposomal 2',3'-cGAMP

This protocol is adapted from methods using DOTAP/cholesterol liposomes to encapsulate 2',3'-cGAMP for enhanced delivery.[14]

Materials:

• 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP)

• Cholesterol

• (Optional for PEGylation) DSPE-PEG(2000)

• Chloroform (B151607)

• 2',3'-cGAMP

• Hydration buffer (e.g., sterile water or 5% dextrose solution)

• Round-bottom flask

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Syringes for extrusion

Procedure:

• Lipid Film Preparation:

  • Dissolve DOTAP and cholesterol (and DSPE-PEG(2000), if used) in chloroform in a round-bottom flask. A common molar ratio is 1:1 for DOTAP:Cholesterol.[22]

  • Attach the flask to a rotary evaporator. Rotate the flask under vacuum at a controlled temperature (e.g., 37-40°C) to evaporate the chloroform, forming a thin, uniform lipid film on the flask wall.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration and Encapsulation:

  • Prepare a solution of 2',3'-cGAMP in the hydration buffer at the desired concentration.

  • Add the 2',3'-cGAMP solution to the flask containing the dry lipid film.

  • Hydrate the film by rotating the flask at a temperature above the lipid phase transition temperature (e.g., 60°C for 30-60 minutes).[22] This process forms multilamellar vesicles (MLVs).

• Vesicle Sizing (Sonication & Extrusion):

  • To create smaller vesicles and improve homogeneity, subject the MLV suspension to 5-10 freeze-thaw cycles (e.g., using liquid nitrogen and a warm water bath).

  • Further reduce the vesicle size by sonication (probe or bath).

  • For a defined size distribution, extrude the liposome (B1194612) suspension through polycarbonate membranes with a specific pore size (e.g., 100 nm). Pass the suspension through the extruder 10-20 times. This creates large unilamellar vesicles (LUVs).

• Purification and Characterization:

  • Remove unencapsulated (free) 2',3'-cGAMP by dialysis or size exclusion chromatography.

  • Characterize the final liposomal formulation for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the encapsulation efficiency by lysing the liposomes with a detergent (e.g., Triton X-100) and quantifying the cGAMP concentration via HPLC or ELISA.

• In Vivo Administration:

  • Administer the prepared liposomal 2',3'-cGAMP formulation via the desired route (e.g., intratumoral or intravenous injection) following protocols similar to those for free cGAMP, adjusting for the encapsulated dose.

Protocol 3: Quantification of STING Pathway Activation In Vivo

This protocol outlines methods to measure the downstream effects of 2',3'-cGAMP delivery by quantifying the expression of STING-dependent genes in tumor tissue.

Materials:

• Tumor-bearing mice treated with 2',3'-cGAMP formulations

• RNA lysis buffer (e.g., TRIzol)

• Homogenizer

• RNA extraction kit (e.g., RNeasy Kit, Qiagen)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (Ifnb1, Cxcl10, Cxcl9, Nos2) and a housekeeping gene (Gapdh, Actb)

• qPCR instrument

Procedure:

• Tissue Collection and Homogenization:

  • At a specified time point after treatment (e.g., 2-24 hours), euthanize the mice.[18]

  • Excise the tumor and immediately place it in RNA lysis buffer to prevent RNA degradation.

  • Homogenize the tissue thoroughly using a mechanical homogenizer.

• RNA Extraction:

  • Extract total RNA from the homogenized lysate following the manufacturer's protocol for the chosen RNA extraction kit.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Prepare the qPCR reaction mix containing cDNA, forward and reverse primers for a target gene, and qPCR master mix.

  • Run the qPCR reaction using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40-45 cycles of denaturation, annealing, and extension).

  • Include no-template controls to check for contamination and test each sample in triplicate.

• Data Analysis:

  • Determine the cycle threshold (Ct) value for each sample.

  • Calculate the relative gene expression using the ΔΔCt method. Normalize the Ct value of the target gene to the Ct value of the housekeeping gene (ΔCt). Then, normalize the ΔCt of the treated group to the ΔCt of the control (e.g., vehicle-treated) group (ΔΔCt).

  • The fold change in gene expression is calculated as 2^(-ΔΔCt). A significant increase in the expression of genes like Ifnb1 and Cxcl10 in the treated group compared to the control group indicates successful STING pathway activation.[11][18]

Caption: General workflow for an in vivo 2',3'-cGAMP study.

References

• 1. invivogen.com [invivogen.com]
• 2. 2’,3’-cGAMP maleimide | AAT Bioquest [aatbio.com]
• 3. Recent progress on the activation of the cGAS–STING pathway and its regulation by biomolecular condensation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanomaterial-encapsulated STING agonists for immune modulation in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. STING activation in alveolar macrophages and group 2 innate lymphoid cells suppresses IL-33–driven type 2 immunopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Nanoparticle-Based Strategies to Enhance the Efficacy of STING Activators in Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nanoparticle delivery of innate immune agonists combines with senescence-inducing agents to mediate T cell control of pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Nanoparticle Delivery Improves the Pharmacokinetic Properties of Cyclic Dinucleotide STING Agonists to Open a Therapeutic Window for Intravenous Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Delivery of a STING Agonist Using Lipid Nanoparticles Inhibits Pancreatic Cancer Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pulmonary Administration Of The 2’3’cgamp Entrapped In Liposomes Reprogrammes Immunosuppressive Into Antitumoral Macrophages Against Lung Cancer - DDL [ddl-conference.com]
• 14. Liposomal Delivery Enhances Immune Activation by STING Agonists for Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biodegradable STING agonist nanoparticles for enhanced cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Direct cGAMP Delivery via Iron Oxide Nanoparticles for Enhanced STING Activation and Durable Antitumor Immunity. | Semantic Scholar [semanticscholar.org]
• 17. Nanoparticle delivery improves the pharmacokinetic properties of cyclic dinucleotide STING agonists to open a therapeutic window for intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Intratumoral administration of cGAMP transiently accumulates potent macrophages for anti-tumor immunity at a mouse tumor site - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Liposomal Delivery Enhances Immune Activation by STING Agonists for Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. invivogen.com [invivogen.com]
• 22. Optimal combination of cationic lipid and phospholipid in cationic liposomes for gene knockdown in breast cancer cells and mouse lung using siRNA lipoplexes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and Evaluation of 2',3'-cGAMP Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic double-stranded DNA (dsDNA), a hallmark of viral infections and cellular damage.[1][2] Upon binding to dsDNA, cGAS catalyzes the synthesis of the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP).[3][4] This noncanonical cyclic dinucleotide, featuring a unique 2'-5' phosphodiester bond, acts as a high-affinity ligand for STING, an endoplasmic reticulum-resident transmembrane protein.[3] The binding of 2',3'-cGAMP to STING induces a conformational change, leading to its trafficking from the ER to the Golgi apparatus.[1] This initiates a signaling cascade that culminates in the production of type I interferons (IFN-I) and other pro-inflammatory cytokines, mounting a robust anti-pathogen and anti-tumor immune response.[5][6]

The therapeutic potential of activating the STING pathway has garnered significant interest, particularly in the fields of immuno-oncology and vaccine development.[5][7] However, the clinical utility of natural 2',3'-cGAMP is hampered by its rapid degradation by nucleases, such as ENPP1, and poor cellular permeability due to its negative charge.[8][9] This has driven the development of 2',3'-cGAMP analogs with improved stability, enhanced cellular uptake, and potent STING agonistic activity.[9][10] These analogs often feature modifications to the phosphodiester backbone, the ribose sugars, or the nucleobases.[10][11]

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of 2',3'-cGAMP analogs, aimed at guiding researchers in the development of novel STING agonists for therapeutic applications.

cGAS-STING Signaling Pathway

The cGAS-STING pathway is initiated by the recognition of cytosolic dsDNA by cGAS. Activated cGAS synthesizes 2',3'-cGAMP from ATP and GTP.[2] 2',3'-cGAMP then binds to dimeric STING, triggering a cascade of downstream signaling events, including the recruitment and activation of TANK-binding kinase 1 (TBK1). TBK1, in turn, phosphorylates interferon regulatory factor 3 (IRF3), which dimerizes and translocates to the nucleus to induce the expression of type I interferons.[12][6]

Caption: The cGAS-STING signaling pathway.

Synthesis of 2',3'-cGAMP Analogs

The synthesis of 2',3'-cGAMP analogs can be achieved through both chemical and enzymatic methods. Each approach offers distinct advantages and is suitable for generating different types of modifications.

Chemical Synthesis

Chemical synthesis provides a versatile platform for introducing a wide range of modifications into the 2',3'-cGAMP scaffold. A common strategy involves a one-pot, two-step procedure to create the characteristic mixed-linkage cyclic dinucleotide.[9] Prodrug strategies, where the phosphate (B84403) groups are masked to improve lipophilicity and cellular uptake, are also effectively implemented through chemical synthesis.[9]

Enzymatic Synthesis

Enzymatic synthesis offers a stereospecific and often more environmentally friendly alternative to chemical methods.[13] The cGAS enzyme can be utilized to synthesize 2',3'-cGAMP and its analogs from ATP, GTP, and their respective modified precursors.[8] This method is particularly useful for producing analogs with modifications at the nucleobase, ribose, or α-phosphate positions.[10] For instance, phosphothioate analogs, which exhibit enhanced nuclease resistance, can be generated by substituting ATP or GTP with their α-thio counterparts (ATPαS or GTPαS).[8]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Phosphothioate 2',3'-cGAMP Analogs

This protocol describes the synthesis of 2',3'-cGAMP analogs with phosphothioate linkages to enhance their stability against nuclease degradation.[8]

Materials:

• Recombinant mouse cGAS (residues 147-507)

• ATP, GTP, ATPαS, GTPαS

• Herring Testes DNA (HT-DNA)

• Reaction Buffer: 20 mM Tris-HCl (pH 8.0), 20 mM MgCl₂

• 3 kDa molecular weight cutoff (MWCO) filter

• Silica (B1680970) gel for purification

• Mobile Phase: 5 mM NH₄HCO₃ in 15% H₂O / 85% EtOH

Procedure:

• Set up the reaction mixture in a total volume of 1 mL containing:

  • 1-10 µM mouse cGAS

  • 1 mM ATP (or ATPαS)

  • 1 mM GTP (or GTPαS)

  • 0.1 mg/mL HT-DNA

  • Reaction Buffer

• Incubate the reaction mixture for 12 hours at room temperature.

• Terminate the reaction by heating at 95°C for 3 minutes.

• Filter the reaction mixture through a 3 kDa MWCO filter to remove the enzyme and DNA.

• Purify the filtrate containing the 2',3'-cGAMP analog using a silica gel plug.

• Elute the product with the mobile phase.

• Monitor the synthesis and purification by thin-layer chromatography (TLC).[8]

Protocol 2: STING Activation Assay in THP-1 Cells

This protocol details a cell-based assay to evaluate the ability of 2',3'-cGAMP analogs to activate the STING pathway, typically by measuring the induction of IFN-β.[8][14]

Materials:

• THP-1 monocytes

• RPMI-1640 medium supplemented with 10% FBS

• 2',3'-cGAMP or its analogs

• Lipofectamine 3000 or a suitable transfection reagent

• Opti-MEM medium

• Reagents for RNA extraction, reverse transcription, and quantitative PCR (RT-qPCR) or ELISA for IFN-β detection.

Procedure:

• Seed THP-1 cells in 24-well plates at a density that allows them to reach 60-70% confluency at the time of transfection.[15]

• Prepare the transfection complexes in Opti-MEM. For each well, mix the desired concentration of the 2',3'-cGAMP analog with the transfection reagent according to the manufacturer's instructions.[14]

• Incubate the mixture at room temperature for 15 minutes to allow complex formation.

• Add the transfection complexes to the cells.

• Incubate the cells for 6 hours for mRNA analysis or 16-24 hours for protein (cytokine) analysis.[15]

• For IFN-β mRNA quantification:

  • Harvest the cells and extract total RNA.

  • Perform reverse transcription to synthesize cDNA.

  • Quantify IFN-β mRNA levels using RT-qPCR, normalizing to a housekeeping gene (e.g., GAPDH).

• For IFN-β protein quantification:

  • Collect the cell culture supernatant.

  • Measure the concentration of secreted IFN-β using an ELISA kit according to the manufacturer's protocol.[15]

Protocol 3: Nuclease Stability Assay

This protocol assesses the resistance of 2',3'-cGAMP analogs to degradation by nucleases, such as nuclease P1 (NP1) or in serum.[10]

Materials:

• 2',3'-cGAMP or its analogs

• Nuclease P1 (NP1) or mouse/human serum

• Incubation buffer

• High-performance liquid chromatography (HPLC) system

Procedure:

• Prepare reaction mixtures containing the 2',3'-cGAMP analog at a defined concentration in the incubation buffer.

• Add NP1 or serum to initiate the degradation reaction.

• Incubate the reactions at 37°C.

• At various time points, take aliquots of the reaction and stop the enzymatic activity (e.g., by heat inactivation or addition of a quenching agent).

• Analyze the samples by HPLC to quantify the amount of remaining intact analog.

• Calculate the half-life (T₁/₂) of the analog under the tested conditions.[10]

Protocol 4: Cellular Uptake Assay

This protocol describes a method to quantify the cellular uptake of 2',3'-cGAMP analogs, often using a fluorescently labeled analog.[16]

Materials:

• Cells of interest (e.g., THP-1 or HEK293T)

• Fluorescently labeled 2',3'-cGAMP analog (e.g., FITC-cGAMP)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Flow cytometer or fluorescence microscope

Procedure:

• Seed cells in an appropriate culture vessel (e.g., 24-well plate or glass-bottom dish).

• Treat the cells with the fluorescently labeled 2',3'-cGAMP analog at a desired concentration.

• Incubate for a specified period to allow for cellular uptake.

• Wash the cells thoroughly with cold PBS to remove any unbound analog.

• For flow cytometry:

  • Detach the cells from the plate.

  • Analyze the cell suspension using a flow cytometer to measure the mean fluorescence intensity, which corresponds to the amount of internalized analog.

• For fluorescence microscopy:

  • Fix the cells if necessary.

  • Image the cells using a fluorescence microscope to visualize the subcellular localization of the internalized analog.

Experimental Workflows

Caption: Workflow for 2',3'-cGAMP analog synthesis.

Caption: Workflow for the evaluation of 2',3'-cGAMP analogs.

Quantitative Data Summary

The following tables summarize key quantitative data for 2',3'-cGAMP and some of its analogs from the literature. These values are essential for comparing the efficacy and properties of different compounds.

Table 1: Binding Affinities of 2',3'-cGAMP Analogs to Human STING

Compound	Modification	Binding Affinity (KD, µM)	Reference
2',3'-cGAMP	None (Wild-Type)	0.543	[10]
Compound 8d	Undisclosed	0.038	[10]
2’3’-cGsAsMP	Bis-phosphothioate	Similar to 2',3'-cGAMP	[8]

Table 2: STING Activation and Nuclease Stability of 2',3'-cGAMP Analogs

Compound	STING Activation (IFN-β Induction)	Nuclease (NP1) Stability (T₁/₂)	Serum Stability (T₁/₂)	Reference
2',3'-cGAMP	Baseline	7-10 min	2-4 min	[10]
2’3’-cGsAsMP	~10-fold more potent than 2',3'-cGAMP	Resistant to hydrolysis	Not specified	[8]
Compound 8d	More robust than 2',3'-cGAMP	More resistant than 2',3'-cGAMP	Not specified	[10]
2',3'-Pro1	Lower nanomolar EC₅₀ (improved)	Higher metabolic stability	Not specified	[9]

Conclusion

The development of 2',3'-cGAMP analogs with improved pharmacological properties is a promising strategy for harnessing the therapeutic potential of the STING pathway. The protocols and data presented here provide a framework for the synthesis, characterization, and evaluation of novel STING agonists. By systematically applying these methods, researchers can identify and optimize lead candidates for further preclinical and clinical development in immuno-oncology and other therapeutic areas.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Chemistry of the Noncanonical Cyclic Dinucleotide 2'3'-cGAMP and Its Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 2',3'-Cyclic GMP-AMP Dinucleotides for STING-Mediated Immune Modulation: Principles, Immunotherapeutic Potential, and Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cGAS–STING, an important signaling pathway in diseases and their therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Age of Cyclic Dinucleotide Vaccine Adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. invivogen.com [invivogen.com]
• 13. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. cGAS facilitates sensing of extracellular cyclic dinucleotides to activate innate immunity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Identifying 2',3'-cGAMP Binding Proteins Using Photoaffinity Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',3'-cyclic GMP-AMP (2',3'-cGAMP) is a critical second messenger in the innate immune system, produced by cyclic GMP-AMP synthase (cGAS) upon detection of cytosolic DNA. It binds to the stimulator of interferon genes (STING) protein, triggering a signaling cascade that leads to the production of type I interferons and other inflammatory cytokines. To fully elucidate the biological functions of 2',3'-cGAMP, it is crucial to identify all of its interacting proteins within the cell. Photoaffinity probes are powerful tools for this purpose, enabling the covalent capture of binding partners for subsequent identification and characterization.

These application notes provide a comprehensive overview and detailed protocols for the use of 2',3'-cGAMP-based photoaffinity probes to identify and validate novel binding proteins. The described methods leverage a combination of photo-crosslinking, click chemistry, and quantitative mass spectrometry to provide a robust workflow for interactome discovery.

Principle of the Method

The strategy employs a 2',3'-cGAMP analog functionalized with two key moieties: a photo-activatable group (e.g., a diazirine) and a bio-orthogonal handle (e.g., a terminal alkyne). The photoaffinity probe is incubated with a cellular lysate or intact cells, allowing it to bind to its target proteins. Upon exposure to UV light, the diazirine group is activated, forming a highly reactive carbene that covalently crosslinks the probe to the binding protein. The alkyne handle is then used for "clicking" on a reporter tag, such as biotin (B1667282) for affinity purification or a fluorophore for in-gel visualization, via a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) reaction. The biotinylated protein-probe complexes can then be enriched on streptavidin beads and identified by mass spectrometry.[1][2] Quantitative analysis, for instance using Stable Isotope Labeling by Amino acids in Cell culture (SILAC), allows for the differentiation of specific binding partners from non-specific background proteins.

Data Presentation

The following table summarizes potential 2',3'-cGAMP-binding proteins identified in HeLa cells using a photoaffinity labeling strategy coupled with SILAC-based quantitative mass spectrometry. Proteins with a SILAC ratio significantly greater than 1 in the probe-labeled sample versus a competitor-treated sample are considered potential interactors. A minimum ratio of 1.2 is generally considered significant.

Protein	Gene	UniProt ID	Function	SILAC Ratio (Probe/Competitor)
Elongation factor 1-alpha 1	EEF1A1	P68104	Involved in protein synthesis	>1.2
STING	TMEM173	Q86WV6	Innate immune signaling	>1.2
Protein X	GENEX	PXXXXX	Function X	>1.2
Protein Y	GENEY	PYYYYY	Function Y	>1.2
Protein Z	GENEZ	PZZZZZ	Function Z	>1.2

Note: The identification of EF1A1 as a 2',3'-cGAMP binding protein has been validated.[2] The other proteins listed are hypothetical examples to illustrate how quantitative data would be presented. Actual experimental results would populate this table with a list of identified proteins and their corresponding SILAC ratios.

Mandatory Visualizations

Figure 1: The cGAS-STING signaling pathway.

Figure 2: Experimental workflow for identifying 2',3'-cGAMP binding proteins.

Experimental Protocols

Protocol 1: Preparation of Cell Lysate

This protocol describes the preparation of whole-cell lysates from HeLa cells.

Materials:

• HeLa cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Lysis Buffer (e.g., 1% NP-40 in PBS with protease inhibitors)

• Ultrasonic Homogenizer

• Microcentrifuge tubes

• Refrigerated centrifuge

Procedure:

• Culture HeLa cells in 10-cm dishes to ~90% confluency.

• Aspirate the culture medium and wash the cells twice with 5 mL of cold PBS.

• Lyse the cells by adding 1 mL of ice-cold Lysis Buffer to each dish. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Further lyse the cells using an ultrasonic homogenizer on ice. A typical condition is 20% power, with 3-second pulses and 3-second intervals for a total of 1 minute. Repeat twice.[3]

• Centrifuge the lysate at 20,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant (whole-cell lysate) and determine the protein concentration using a BCA assay.

• Adjust the protein concentration to 3 mg/mL with Lysis Buffer and store at -80°C until use.

Protocol 2: Photoaffinity Labeling of 2',3'-cGAMP Binding Proteins

This protocol details the labeling of proteins in the cell lysate with the 2',3'-cGAMP photoaffinity probe.

Materials:

• Cell lysate (from Protocol 1)

• 2',3'-cGAMP photoaffinity probe (with diazirine and alkyne groups)

• 2',3'-cGAMP (for competition experiment)

• Microcentrifuge tubes

• UV lamp (365 nm)

Procedure:

• Thaw the cell lysate on ice.

• Set up the labeling reactions in 1.5 mL microcentrifuge tubes. For a typical experiment, use 60 µg of cell lysate per reaction.

• For competitive labeling (control): Add 2',3'-cGAMP to a final concentration of 1 mM to the cell lysate. Incubate at 4°C for 1 hour.[3]

• For non-competitive labeling: Add the same volume of water to the cell lysate and incubate at 4°C for 1 hour.

• Add the 2',3'-cGAMP photoaffinity probe to all samples (except for the no-probe control) to a final concentration of 10 µM. Incubate at 4°C for 1 hour.

• Place the tubes on ice and irradiate with a 365 nm UV lamp for a specified time (e.g., 15-30 minutes). The optimal irradiation time should be determined empirically.

• The samples are now ready for click chemistry.

Protocol 3: Click Chemistry and Enrichment of Labeled Proteins

This protocol describes the conjugation of a biotin tag to the labeled proteins and their subsequent enrichment.

Materials:

• Photoaffinity-labeled cell lysate (from Protocol 2)

• Biotin-azide

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Streptavidin-agarose beads

• Wash Buffer (e.g., 0.2% NP-40 in PBS)

• Elution Buffer (e.g., SDS-PAGE sample buffer)

Procedure:

• To the photoaffinity-labeled lysate, add the following click chemistry reagents in order, vortexing briefly after each addition:

  • Biotin-azide (final concentration ~50 µM)

  • THPTA (final concentration ~1 mM)

  • CuSO₄ (final concentration ~0.2 mM)

  • Sodium ascorbate (freshly prepared, final concentration ~3 mM)

• Incubate the reaction at room temperature for 30-60 minutes, protected from light.

• Add pre-washed streptavidin-agarose beads to the reaction mixture and incubate for 2-4 hours at 4°C with gentle rotation to capture the biotinylated proteins.

• Pellet the beads by centrifugation (e.g., 4,000 x g for 5 minutes at 4°C).

• Wash the beads extensively with Wash Buffer (e.g., 3-5 times) to remove non-specifically bound proteins.

• Elute the captured proteins from the beads by boiling in SDS-PAGE sample buffer for 5-10 minutes.

Protocol 4: Protein Identification by Mass Spectrometry

This protocol provides a general workflow for identifying the enriched proteins using mass spectrometry. For quantitative analysis, SILAC-labeled cell lysates should be used in Protocol 1, and the corresponding "heavy" and "light" samples are combined before enrichment.

Materials:

• Eluted proteins (from Protocol 3)

• SDS-PAGE gel and running buffer

• Coomassie stain

• In-gel digestion kit (with trypsin)

• LC-MS/MS system

Procedure:

• Resolve the eluted proteins by SDS-PAGE.

• Stain the gel with Coomassie blue to visualize the protein bands.

• Excise the entire lane or specific bands of interest from the gel.

• Perform in-gel digestion of the proteins with trypsin according to the manufacturer's protocol.

• Extract the resulting peptides from the gel slices.

• Analyze the peptides by LC-MS/MS.

• Identify the proteins by searching the acquired MS/MS spectra against a protein database (e.g., Swiss-Prot) using a search algorithm (e.g., Mascot or MaxQuant).

• For SILAC experiments, quantify the relative abundance of proteins between the non-competitive and competitive samples by calculating the ratio of "heavy" to "light" peptide signals.

Troubleshooting

Problem	Possible Cause	Solution
Low labeling efficiency	Insufficient UV irradiation time or intensity.	Optimize UV exposure time. Ensure the lamp is at the correct wavelength (365 nm) and distance from the sample.
Inactive photoaffinity probe.	Use a fresh batch of the probe. Store the probe protected from light.
High background of non-specific proteins	Insufficient washing after streptavidin pulldown.	Increase the number of washes and/or the stringency of the wash buffer (e.g., by adding a higher concentration of detergent).
Non-specific binding of the probe.	Include a competition experiment with an excess of free 2',3'-cGAMP to identify specific binders.
Low protein yield after elution	Inefficient elution from streptavidin beads.	Ensure complete denaturation by boiling in SDS-PAGE sample buffer. Consider alternative elution methods if necessary.
Protein degradation.	Keep samples on ice and use protease inhibitors throughout the procedure.

Conclusion

The use of 2',3'-cGAMP-based photoaffinity probes provides a powerful and versatile platform for the discovery of novel 2',3'-cGAMP binding proteins. The combination of photo-crosslinking, click chemistry, and quantitative mass spectrometry allows for the sensitive and specific identification of interactors in complex biological samples. The protocols outlined in these application notes provide a detailed guide for researchers to implement this technology, paving the way for a deeper understanding of 2',3'-cGAMP signaling and its role in health and disease.

References

• 1. Protocol for identification and validation of 2′3′-cGAMP-binding proteins by photoaffinity probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A photoaffinity labeling strategy identified EF1A1 as a binding protein of cyclic dinucleotide 2'3'-cGAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

2',3'-cGAMP as a Potent Vaccine Adjuvant: Application Notes and Protocols for Researchers

For Immediate Release

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of 2',3'-Cyclic Guanosine Monophosphate-Adenosine Monophosphate (2',3'-cGAMP) as a vaccine adjuvant. 2',3'-cGAMP, a potent activator of the STing (Stimulator of Interferon Genes) pathway, has emerged as a promising candidate for enhancing humoral and cellular immune responses to a wide range of vaccine antigens.

Introduction

2',3'-cGAMP is a cyclic dinucleotide that functions as a second messenger in mammalian cells, produced by the enzyme cGAMP synthase (cGAS) upon detection of cytosolic DNA.[1][2] As a key signaling molecule in innate immunity, 2',3'-cGAMP activates the STING pathway, leading to the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[1] This robust activation of the innate immune system makes 2',3'-cGAMP a highly effective adjuvant for augmenting the efficacy of vaccines against infectious diseases and for cancer immunotherapy.[2][3] Its ability to boost both antibody production and T-cell responses makes it a versatile tool in next-generation vaccine development.[3][4]

Mechanism of Action: The STING Signaling Pathway

Upon administration as a vaccine adjuvant, 2',3'-cGAMP is taken up by antigen-presenting cells (APCs), such as dendritic cells (DCs). Inside the cell, it binds directly to the STING protein located on the endoplasmic reticulum. This binding event triggers a conformational change in STING, leading to its translocation to the Golgi apparatus. In the Golgi, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it induces the expression of type I interferons (e.g., IFN-α and IFN-β). Simultaneously, the STING pathway can also activate the NF-κB signaling cascade, leading to the production of pro-inflammatory cytokines like TNF-α and IL-6.[1] This cascade of events promotes the maturation and activation of APCs, enhancing their ability to present antigens to T cells and initiate a robust adaptive immune response.

Diagram 1: 2',3'-cGAMP-mediated STING signaling pathway.

Data Presentation: Efficacy of 2',3'-cGAMP as a Vaccine Adjuvant

The following tables summarize quantitative data from preclinical studies demonstrating the adjuvant effects of 2',3'-cGAMP on humoral and cellular immune responses.

Table 1: Enhancement of Antigen-Specific Antibody Responses

Antigen	Adjuvant Dose (per mouse)	Immunization Route	Antibody Titer Enhancement (vs. Antigen Alone)	Reference
Ovalbumin (OVA)	10 µg	Intramuscular	Increased OVA-specific IgG, IgG1, and IgG2c titers.	[5]
H7N9 Influenza Vaccine	1.5 µg	Intranasal	~10-fold dose-sparing effect for achieving comparable HAI antibody titers.	[6]
H1N1 Influenza Vaccine	1.2 µg - 12 µg	Microneedle Patch	Dose-dependent increase in Hemagglutination Inhibition (HAI) titers.	[1][7]
H1N1 Influenza Vaccine	5 µg (with 5 µg Quil-A)	Microneedle Patch	Complete protection (100% survival) in aged mice vs. 20% with unadjuvanted vaccine.	[1][7][8][9]
AdHu5-vectored vaccine	~10 µg	Intramuscular	Significantly increased AdHu5 hexon protein-specific IgG titers.	[10]
Multivalent Influenza mRNA LNP	5 µg per mRNA	Intradermal	High Aichi-specific IgG titers, with a balanced Th1/Th2 response.	[11]

Table 2: Augmentation of Antigen-Specific T-Cell Responses

Antigen	Adjuvant Dose (per mouse)	Immunization Route	T-Cell Response Enhancement (vs. Antigen Alone)	Reference
Ovalbumin (OVA)	10 µg	Intramuscular	Marked increase in the percentage of OVA-specific tetramer-positive CD8+ T cells.	[4]
Ovalbumin (OVA)	Not Specified	Intramuscular	Higher frequencies of IFN-γ producing SL8-specific CD8+ T cells.	[12]
AdHu5-vectored vaccine	~10 µg	Intramuscular	Significantly increased number of IFN-γ secreting splenocytes upon peptide re-stimulation.	[10]
H7N9 Influenza Vaccine	1.5 µg	Intranasal	Significantly higher nucleoprotein-specific CD4+ and CD8+ T cell responses.	[6]
HIV-1 Gag (in VLPs)	Not Specified	Intramuscular	Augmented HIV-1 Gag-specific polyfunctional CD8+ T-cell responses (IFNγ, CD107a, TNFα, IL2).	[13]
Multivalent Influenza mRNA LNP	5 µg per mRNA	Intradermal	Increased numbers of NP-specific IL-4 and IFN-γ-secreting splenocytes.	[11]

Experimental Protocols

The following are detailed protocols for key experiments involving the use of 2',3'-cGAMP as a vaccine adjuvant.

Protocol 1: Vaccine Formulation and Murine Immunization

This protocol describes the preparation of a vaccine formulation containing an antigen and 2',3'-cGAMP, followed by immunization of mice.

Materials:

• Antigen of interest (e.g., Ovalbumin, recombinant protein)

• 2',3'-cGAMP (VacciGrade™ or equivalent)[2]

• Sterile, endotoxin-free phosphate-buffered saline (PBS)

• Syringes and needles (e.g., 27-30 gauge for intramuscular or subcutaneous injection)

• Mice (e.g., C57BL/6 or BALB/c, age- and sex-matched)

Procedure:

• Reconstitution of 2',3'-cGAMP: Reconstitute lyophilized 2',3'-cGAMP in sterile, endotoxin-free physiological water or PBS to a stock concentration of 1 mg/mL.[3] Aliquot and store at -20°C for long-term use. Avoid repeated freeze-thaw cycles.

• Vaccine Formulation:

  • On the day of immunization, thaw an aliquot of the 2',3'-cGAMP stock solution.

  • Dilute the antigen to the desired concentration in sterile PBS.

  • Add the desired amount of 2',3'-cGAMP to the antigen solution. A typical dose for mice ranges from 5 µg to 50 µg per mouse.[3][14] The final volume for injection is typically 50-100 µL for intramuscular or subcutaneous routes.

  • Gently mix the solution by pipetting. Do not vortex.

• Immunization:

  • Anesthetize the mice according to approved institutional animal care and use committee (IACUC) protocols.

  • For intramuscular (IM) injection, inject 50 µL of the vaccine formulation into the tibialis anterior muscle.

  • For subcutaneous (SC) injection, inject 100 µL of the vaccine formulation at the base of the tail or in the scruff of the neck.

  • A typical immunization schedule consists of a prime immunization on day 0 and a boost immunization on day 14 or 21.

  • Include control groups: PBS alone, antigen alone, and adjuvant alone.

• Sample Collection:

  • Collect blood samples via retro-orbital or submandibular bleeding at desired time points (e.g., pre-immunization, and 1-2 weeks post-boost) to analyze antibody responses.

  • At the end of the experiment (e.g., 2-4 weeks post-boost), euthanize the mice and harvest spleens and/or lymph nodes for analysis of T-cell responses.

Diagram 2: General experimental workflow for evaluating 2',3'-cGAMP-adjuvanted vaccines.

Protocol 2: Enzyme-Linked Immunosorbent Assay (ELISA) for Antigen-Specific Antibodies

This protocol outlines the steps for quantifying antigen-specific IgG titers in mouse serum.

Materials:

• High-binding 96-well ELISA plates

• Antigen of interest

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., PBS with 1-5% BSA or non-fat dry milk)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Mouse serum samples from immunized and control mice

• HRP-conjugated anti-mouse IgG detection antibody

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Plate Coating:

  • Dilute the antigen to 1-10 µg/mL in coating buffer.

  • Add 100 µL of the diluted antigen to each well of a 96-well plate.

  • Incubate overnight at 4°C.

• Blocking:

  • Wash the plate 3 times with wash buffer.

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Sample Incubation:

  • Wash the plate 3 times with wash buffer.

  • Prepare serial dilutions of the mouse serum samples in blocking buffer (e.g., starting at 1:100).

  • Add 100 µL of the diluted serum to the appropriate wells.

  • Incubate for 2 hours at room temperature.

• Detection Antibody Incubation:

  • Wash the plate 3 times with wash buffer.

  • Dilute the HRP-conjugated anti-mouse IgG detection antibody in blocking buffer according to the manufacturer's instructions.

  • Add 100 µL of the diluted detection antibody to each well.

  • Incubate for 1 hour at room temperature.

• Development and Measurement:

  • Wash the plate 5 times with wash buffer.

  • Add 100 µL of TMB substrate solution to each well.

  • Incubate in the dark for 15-30 minutes, or until a color change is observed.

  • Add 50 µL of stop solution to each well.

  • Read the absorbance at 450 nm using a microplate reader.

  • The antibody titer is typically defined as the reciprocal of the highest serum dilution that gives an absorbance value greater than a pre-determined cut-off (e.g., twice the background).

Protocol 3: Enzyme-Linked Immunospot (ELISpot) Assay for Cytokine-Secreting Cells

This protocol is for the detection and quantification of antigen-specific, cytokine-producing cells (e.g., IFN-γ) from the spleens of immunized mice.

Materials:

• PVDF-membrane 96-well ELISpot plates

• Anti-mouse IFN-γ capture antibody

• Biotinylated anti-mouse IFN-γ detection antibody

• Streptavidin-HRP or Streptavidin-AP

• Substrate for HRP (e.g., AEC) or AP (e.g., BCIP/NBT)

• Splenocytes from immunized and control mice

• Antigen-specific peptide or recombinant protein for re-stimulation

• Complete RPMI-1640 medium

• ELISpot plate reader

Procedure:

• Plate Preparation:

  • Pre-wet the PVDF membrane with 35% ethanol (B145695) for 30 seconds, then wash with sterile PBS.

  • Coat the wells with anti-mouse IFN-γ capture antibody overnight at 4°C.

• Blocking:

  • Wash the plate and block with complete RPMI-1640 medium for at least 30 minutes at 37°C.

• Cell Incubation:

  • Prepare a single-cell suspension of splenocytes.

  • Add a defined number of splenocytes (e.g., 2-5 x 10⁵ cells/well) to the wells.

  • Add the antigen-specific peptide (e.g., 1-10 µg/mL) or protein to stimulate the cells. Include negative (no stimulation) and positive (e.g., Concanavalin A) controls.

  • Incubate the plate for 18-24 hours at 37°C in a CO₂ incubator.

• Detection:

  • Wash the plate to remove cells.

  • Add the biotinylated anti-mouse IFN-γ detection antibody and incubate for 2 hours at room temperature.

  • Wash the plate and add Streptavidin-HRP or -AP. Incubate for 1 hour at room temperature.

• Spot Development:

  • Wash the plate and add the appropriate substrate.

  • Monitor for spot formation and stop the reaction by washing with distilled water.

  • Allow the plate to dry completely.

• Analysis:

  • Count the spots in each well using an ELISpot reader. Each spot represents a single cytokine-secreting cell.

Protocol 4: Intracellular Cytokine Staining (ICS) by Flow Cytometry

This protocol is for identifying and quantifying antigen-specific T cells that produce cytokines upon re-stimulation.

Materials:

• Splenocytes from immunized and control mice

• Antigen-specific peptide or recombinant protein

• Brefeldin A or Monensin (protein transport inhibitors)

• Fluorochrome-conjugated antibodies against cell surface markers (e.g., CD3, CD4, CD8)

• Fluorochrome-conjugated antibodies against intracellular cytokines (e.g., IFN-γ, TNF-α, IL-2)

• Fixation/Permeabilization buffer

• Flow cytometer

Procedure:

• Cell Stimulation:

  • Add splenocytes to a 96-well plate (e.g., 1-2 x 10⁶ cells/well).

  • Stimulate the cells with the antigen-specific peptide for 1-2 hours at 37°C.

  • Add a protein transport inhibitor (e.g., Brefeldin A) and incubate for an additional 4-6 hours.

• Surface Staining:

  • Wash the cells with FACS buffer (PBS with 1% BSA).

  • Stain with fluorochrome-conjugated antibodies against surface markers (e.g., anti-CD3, anti-CD4, anti-CD8) for 30 minutes at 4°C in the dark.

• Fixation and Permeabilization:

  • Wash the cells and resuspend in fixation buffer for 20 minutes at room temperature.

  • Wash the cells and resuspend in permeabilization buffer.

• Intracellular Staining:

  • Add fluorochrome-conjugated antibodies against intracellular cytokines (e.g., anti-IFN-γ, anti-TNF-α) to the permeabilized cells.

  • Incubate for 30 minutes at 4°C in the dark.

• Acquisition and Analysis:

  • Wash the cells and resuspend in FACS buffer.

  • Acquire the samples on a flow cytometer.

  • Analyze the data using appropriate software to determine the percentage of cytokine-positive cells within the CD4+ and CD8+ T cell populations.

Diagram 3: Logical relationship of 2',3'-cGAMP's adjuvant effect.

Conclusion

2',3'-cGAMP is a powerful and versatile vaccine adjuvant with a well-defined mechanism of action through the STING pathway. Its ability to potently stimulate both humoral and cellular immunity makes it an invaluable tool for enhancing vaccine efficacy. The protocols provided herein offer a framework for researchers to incorporate 2',3'-cGAMP into their vaccine development pipelines and to effectively evaluate its immunological effects.

References

• 1. cGAMP/Saponin Adjuvant Combination Improves Protective Response to Influenza Vaccination by Microneedle Patch in an Aged Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. Pivotal Roles of cGAS-cGAMP Signaling in Antiviral Defense and Immune Adjuvant Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enhancing Immune Response and Heterosubtypic Protection Ability of Inactivated H7N9 Vaccine by Using STING Agonist as a Mucosal Adjuvant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | cGAMP/Saponin Adjuvant Combination Improves Protective Response to Influenza Vaccination by Microneedle Patch in an Aged Mouse Model [frontiersin.org]
• 8. cGAMP/Saponin Adjuvant Combination Improves Protective Response to Influenza Vaccination by Microneedle Patch in an Aged Mouse Model | Semantic Scholar [semanticscholar.org]
• 9. Combination of STING Pathway Agonist With Saponin Is an Effective Adjuvant in Immunosenescent Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cGAMP-adjuvanted multivalent influenza mRNA vaccines induce broadly protective immunity through cutaneous vaccination in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Inclusion of cGAMP within virus‐like particle vaccines enhances their immunogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparison of Adjuvants to Optimize Influenza Neutralizing Antibody Responses - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Utilizing 2',3'-cGAMP for the Study of STING-Dependent Apoptosis

Introduction

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA, which can originate from invading pathogens or from damaged host cells.[1][2] The cyclic GMP-AMP synthase (cGAS) is the primary sensor that, upon binding to double-stranded DNA, synthesizes the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP).[3] 2',3'-cGAMP then binds directly to the STING protein, an endoplasmic reticulum (ER)-resident transmembrane protein, initiating a potent immune response.[4][5]

While STING activation is well-known for inducing the production of type I interferons (IFNs) and other proinflammatory cytokines through the TBK1-IRF3 and NF-κB signaling axes, a growing body of evidence reveals that potent or sustained STING activation can also trigger programmed cell death, primarily apoptosis.[1][2][6] This apoptotic function is crucial for eliminating infected or malignant cells and maintaining immune homeostasis.[1][2] The activation of STING by its natural ligand, 2',3'-cGAMP, serves as a powerful tool for researchers and drug developers to investigate the molecular mechanisms of STING-dependent apoptosis and to explore its therapeutic potential, particularly in the context of cancer immunotherapy.

Several distinct downstream pathways have been implicated in STING-mediated apoptosis:

• IRF3-Bax Pathway: Activated and phosphorylated Interferon Regulatory Factor 3 (IRF3) can translocate not only to the nucleus but also to the cytosol, where it directly interacts with the pro-apoptotic protein Bax.[1][7] This interaction promotes Bax-mediated mitochondrial outer membrane permeabilization (MOMP), leading to the release of cytochrome c and the initiation of the intrinsic caspase cascade.[7][8][9]

• NF-κB Signaling: STING activation also triggers the NF-κB pathway, which can upregulate the expression of pro-apoptotic genes, contributing to cell death.[1][6]

• Endoplasmic Reticulum (ER) Stress: As an ER-resident protein, the activation and translocation of STING can induce ER stress, which in turn can trigger apoptosis through the unfolded protein response (UPR) and subsequent activation of Bax/Bak.[1][2][10]

• NLRP3 Inflammasome: STING can interact with and activate the NLRP3 inflammasome, which primarily leads to pyroptosis but can also engage caspase-8 to drive apoptosis when pyroptosis is blocked.[1]

These application notes provide an overview of the signaling pathways and detailed protocols for using 2',3'-cGAMP to induce and analyze STING-dependent apoptosis in a laboratory setting.

Signaling Pathway of 2',3'-cGAMP-Induced STING-Dependent Apoptosis

The activation of STING by 2',3'-cGAMP initiates multiple signaling cascades that can converge on the apoptotic machinery. The diagram below illustrates the key molecular events, from ligand binding to the execution of apoptosis.

Caption: STING activation by 2',3'-cGAMP leads to apoptosis via IRF3/Bax and NF-κB pathways.

Experimental Workflow

A typical experiment to study 2',3'-cGAMP-induced apoptosis involves cell treatment followed by a series of assays to confirm STING pathway activation and quantify cell death.

Caption: Workflow for studying 2',3'-cGAMP-induced apoptosis from cell prep to analysis.

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effects of STING agonists on cell viability and pathway activation.

Table 1: Effect of 2',3'-cGAMP Concentration on Cell Viability

Cell Type	2',3'-cGAMP Concentration	Incubation Time	Result (Cell Viability vs. Control)	Reference
Mouse Cancer Cells	0.1 µM	Not Specified	No significant change	[11]
Mouse Cancer Cells	1 µM	Not Specified	No significant change	[11]
Mouse Cancer Cells	10 µM	Not Specified	Significant decrease (p < 0.001)	[11]
Human B-cells	Dose-dependent	24 hours	Increased cytotoxicity	[4]

Table 2: In Vivo STING Pathway Activation by 2',3'-cGAMP

Animal Model	2',3'-cGAMP Dose (intranasal)	Time Point	Endpoint Measured	Result	Reference
Wild-Type Mice	5 µ g/mouse	24 hours	IFN-α protein in lung	Robust induction	[12]
Wild-Type Mice	10 µ g/mouse	24 hours	IFN-α protein in lung	Dose-dependent increase	[12]
Wild-Type Mice	20 µ g/mouse	24 hours	IFN-α protein in lung	Highest induction	[12]

Experimental Protocols

Protocol 1: Induction of Apoptosis with 2',3'-cGAMP

This protocol describes the general procedure for treating cultured cells with 2',3'-cGAMP to induce STING-dependent apoptosis.

Materials:

• Cell line of interest (e.g., THP-1 monocytes, malignant B-cells, or other cancer cell lines with intact STING signaling)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 2',3'-cGAMP sodium salt (reconstituted in sterile, nuclease-free water to a stock concentration of 1-10 mg/mL)[13]

• Transfection reagent (e.g., Lipofectamine 3000) or digitonin (B1670571) for cell permeabilization (for cell lines with low permeability to cGAMP)[14][15]

• Sterile tissue culture plates (e.g., 24-well or 6-well plates)

Procedure:

• Cell Seeding: Seed cells in a multi-well plate to achieve 50-70% confluency on the day of treatment. For suspension cells, seed at a density of 0.5-1 x 10^6 cells/mL.

• Reagent Preparation: Thaw the 2',3'-cGAMP stock solution on ice. Prepare working dilutions in serum-free medium. Final concentrations typically range from 1 µM to 50 µM, depending on the cell type and experimental goals.[11]

• Treatment:

  • For Permeable Cells: Directly add the diluted 2',3'-cGAMP to the cell culture medium. Include a vehicle control (water or buffer).

  • For Impermeable Cells (Transfection): Complex 2',3'-cGAMP with a transfection reagent according to the manufacturer's protocol.[14] For a 24-well plate, a common starting point is to mix 2.5 µg of 2',3'-cGAMP with the lipid complex in Opti-MEM medium.[14]

  • For Impermeable Cells (Digitonin Permeabilization): This method is effective for introducing cGAMP at lower concentrations.[15] Briefly, wash cells with a buffer, then incubate with a low concentration of digitonin (e.g., 20-50 µg/mL) and 2',3'-cGAMP for a short period (e.g., 10-30 minutes) before replacing with complete medium. Optimization is critical to ensure permeabilization without causing excessive toxicity.

• Incubation: Incubate the treated cells at 37°C in a CO2 incubator for the desired time course (e.g., 6, 12, 24, or 48 hours). Time points should be selected based on preliminary experiments to capture both early signaling events and late-stage apoptosis.

• Harvesting: At the end of the incubation period, collect both the cells and the culture supernatant for downstream analysis.

Protocol 2: Assessment of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Treated and control cells from Protocol 1

• Annexin V-FITC (or other fluorophore) Apoptosis Detection Kit (containing Annexin V, PI, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Collection: Harvest cells by gentle scraping (for adherent cells) or centrifugation (for suspension cells). Collect the supernatant as it may contain detached apoptotic cells.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Adjust the cell concentration to approximately 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Interpretation:

    • Annexin V- / PI-: Live cells

    • Annexin V+ / PI-: Early apoptotic cells

    • Annexin V+ / PI+: Late apoptotic or necrotic cells

Protocol 3: Western Blot Analysis of STING Pathway and Apoptosis Markers

This protocol is used to detect the activation of STING signaling proteins and key markers of apoptosis execution.

Materials:

• Treated and control cell pellets from Protocol 1

• RIPA Lysis Buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4X) with β-mercaptoethanol

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-STING, anti-STING, anti-phospho-IRF3, anti-IRF3, anti-cleaved Caspase-3, anti-PARP, anti-Bax, anti-GAPDH or β-Actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis: Lyse cell pellets in ice-cold RIPA buffer. Incubate on ice for 30 minutes with periodic vortexing.

• Protein Quantification: Centrifuge lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-40 µg) with Laemmli sample buffer. Boil at 95-100°C for 5-10 minutes.

• SDS-PAGE and Transfer: Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (diluted in blocking buffer, typically 1:1000) overnight at 4°C with gentle shaking.[14]

• Washing and Secondary Antibody Incubation:

  • Wash the membrane 3-4 times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody (diluted 1:3000 to 1:5000) for 1 hour at room temperature.[14]

• Detection: Wash the membrane again as in step 6. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system. The appearance of cleaved forms of Caspase-3 and PARP, along with phosphorylation of STING and IRF3, confirms the induction of STING-dependent apoptosis.[4]

References

• 1. How the Innate Immune DNA Sensing cGAS-STING Pathway Is Involved in Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. STING Signaling Promotes Apoptosis, Necrosis, and Cell Death: An Overview and Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. support.nanotempertech.com [support.nanotempertech.com]
• 6. pnas.org [pnas.org]
• 7. STING dependent BAX-IRF3 signaling results in apoptosis during late-stage Coxiella burnetii infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The crosstalk between the caspase family and the cGAS‒STING signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. STING activation in alveolar macrophages and group 2 innate lymphoid cells suppresses IL-33–driven type 2 immunopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. crispr-casx.com [crispr-casx.com]
• 14. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application of 2',3'-cGAMP in Drosophila Research Models: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclic dinucleotide 2',3'-cyclic GMP-AMP (2',3'-cGAMP) has emerged as a critical second messenger in the innate immune response of Drosophila melanogaster. This molecule serves as a potent activator of the Stimulator of Interferon Genes (STING) pathway, initiating a robust antiviral transcriptional program. The fruit fly model offers a powerful genetic system to dissect the intricacies of this evolutionarily conserved signaling cascade, providing valuable insights for both fundamental research and the development of novel immunomodulatory therapeutics. This document provides detailed application notes and experimental protocols for utilizing 2',3'-cGAMP in Drosophila research.

Signaling Pathway of 2',3'-cGAMP in Drosophila

In Drosophila, the recognition of viral pathogens leads to the production of cyclic dinucleotides, including 2',3'-cGAMP, by cGAS-like receptors (cGLRs) such as cGLR1 and cGLR2.[1][2][3] 2',3'-cGAMP then binds to and activates the Drosophila STING protein (dSTING), an endoplasmic reticulum-associated transmembrane protein.[4] Activated dSTING signals through the IKKβ kinase to activate the NF-κB transcription factor Relish.[4][5] Relish then translocates to the nucleus and induces the expression of a broad range of antiviral effector genes, leading to the suppression of viral replication and improved host survival.[5][6][7] Notably, this antiviral response is independent of the canonical autophagy and small interfering RNA (siRNA) pathways.[4][5]

References

• 1. Two cGAS-like receptors induce antiviral immunity in Drosophila [ideas.repec.org]
• 2. cGAS-like receptors sense RNA and control 3'2'-cGAMP signalling in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. 2'3'-cGAMP triggers a STING- and NF-κB-dependent broad antiviral response in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2',3'-cGAMP Instability in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the instability of 2',3'-cGAMP in solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2',3'-cGAMP degradation in my experiments?

The primary cause of 2',3'-cGAMP degradation in biological samples and cell culture media is enzymatic hydrolysis by the ecto-nucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1).[1][2][3] ENPP1 is a ubiquitously expressed ecto-enzyme that can be found in tissue extracts and blood, and it efficiently hydrolyzes the 2'-5' phosphodiester bond of 2',3'-cGAMP.[1][4]

Q2: My 2',3'-cGAMP solution is freshly prepared, but I'm seeing lower than expected activity. What could be the issue?

Several factors beyond enzymatic degradation can affect the stability and activity of your 2',3'-cGAMP solution:

• pH of the solution: The enzymatic activity of ENPP1 is pH-dependent.[1] Ensuring your experimental buffer has a pH that minimizes ENPP1 activity can help preserve your 2',3'-cGAMP.

• Temperature and Freeze-Thaw Cycles: Repeated freezing and thawing of 2',3'-cGAMP solutions can lead to degradation. It is recommended to aliquot stock solutions into single-use volumes to avoid multiple freeze-thaw cycles.[5] For short-term storage, -20°C is often recommended, while -80°C is preferable for long-term storage.[5][6][7][8][9]

• Purity of the compound: Ensure you are using a high-purity 2',3'-cGAMP preparation, as impurities could interfere with your assay. Commercial suppliers typically provide purity data (e.g., ≥ 98% by HPLC).[6]

• Solvent: While 2',3'-cGAMP is soluble in water, some suppliers recommend reconstitution in DMSO for stock solutions.[5][10] Using an inappropriate solvent could lead to precipitation and a lower effective concentration.

Q3: How can I store my 2',3'-cGAMP to ensure maximum stability?

Proper storage is critical for maintaining the integrity of 2',3'-cGAMP. Here are the general recommendations from various suppliers:

Form	Storage Temperature	Duration	Recommendations
Lyophilized Powder	-20°C, desiccated	Up to 24 months	Stable for extended periods when stored correctly.[5]
In Solution	-20°C	Up to 1 month	Aliquot to avoid multiple freeze-thaw cycles.[5][7]
In Solution	-80°C	Up to 6 months	Recommended for longer-term storage of solutions.[7]

Q4: Are there stable analogs of 2',3'-cGAMP that I can use as a positive control?

Yes, hydrolysis-resistant analogs of 2',3'-cGAMP have been developed. One such example is a bis-phosphothioate analog (2′3′-cGˢAˢMP), which shows increased resistance to ENPP1 hydrolysis while retaining potent STING agonist activity.[1][3] Using such analogs can be a valuable control to ensure that your experimental setup can detect a stable STING agonist.

Troubleshooting Guides

Problem: Inconsistent or low signaling in STING activation assays.

This is a common issue that can often be traced back to 2',3'-cGAMP degradation.

cGAS-STING Signaling Pathway

Caption: Overview of the cGAS-STING signaling pathway.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low STING signaling.

Experimental Protocols

Protocol 1: Assessment of 2',3'-cGAMP Stability in Solution

This protocol outlines a method to determine the stability of 2',3'-cGAMP under specific experimental conditions.

Experimental Workflow for Stability Assessment

Caption: A typical workflow for assessing 2',3'-cGAMP stability.

Methodology:

• Preparation of 2',3'-cGAMP Solution: Reconstitute lyophilized 2',3'-cGAMP in the desired experimental buffer (e.g., cell culture medium with or without serum, or a defined buffer system at a specific pH) to a known concentration.

• Incubation: Incubate the solution at the temperature relevant to your experiment (e.g., 37°C for cell-based assays).

• Sample Collection: At designated time points (e.g., 0, 1, 4, 8, and 24 hours), collect aliquots of the solution.

• Reaction Quenching: Immediately stop any potential enzymatic degradation. This can be achieved by heating the samples (e.g., 95°C for 5 minutes) or by adding a potent ENPP1 inhibitor.

• Quantification: Analyze the concentration of intact 2',3'-cGAMP in each aliquot using a reliable quantification method (see below).

• Data Analysis: Plot the concentration of 2',3'-cGAMP as a function of time to determine the degradation rate under the tested conditions.

Protocol 2: Quantification of 2',3'-cGAMP

Several methods are available for the quantification of 2',3'-cGAMP. The choice of method will depend on the required sensitivity, throughput, and available equipment.

Method	Principle	Sensitivity	Throughput	Notes
ELISA	Competitive immunoassay.[11][12][13]	High (pg/mL range).[11]	High	Cost-effective and suitable for high-throughput screening.[11]
HPLC	Separation by liquid chromatography and detection by UV absorbance.[14]	Moderate	Moderate	Provides good quantitative accuracy.
LC-MS/MS	Separation by liquid chromatography followed by mass spectrometric detection.[15]	Very High (sub-nanomolar).[15]	Low to Moderate	Highly specific and sensitive; considered a gold standard for quantification.

A. Competitive ELISA (Enzyme-Linked Immunosorbent Assay)

• Principle: This assay is based on the competition between 2',3'-cGAMP in the sample and a labeled 2',3'-cGAMP conjugate for binding to a limited amount of anti-2',3'-cGAMP antibody. The amount of labeled conjugate that binds to the antibody is inversely proportional to the concentration of 2',3'-cGAMP in the sample.[12]

• General Procedure (refer to specific kit instructions):

  • Prepare standards and samples.

  • Add standards and samples to a microplate pre-coated with a capture antibody.

  • Add a 2',3'-cGAMP-peroxidase conjugate and an anti-2',3'-cGAMP antibody.[12]

  • Incubate to allow for competitive binding.

  • Wash the plate to remove unbound reagents.

  • Add a substrate that reacts with the bound peroxidase conjugate to produce a colorimetric signal.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

  • Calculate the 2',3'-cGAMP concentration in the samples based on the standard curve.

B. HPLC (High-Performance Liquid Chromatography)

• Principle: This method separates 2',3'-cGAMP from other components in the sample based on its physicochemical properties as it passes through a chromatography column. The amount of 2',3'-cGAMP is quantified by measuring its UV absorbance at a specific wavelength (typically around 260 nm).[6][14]

• General Procedure:

  • Prepare samples, ensuring they are free of particulates.

  • Inject the sample into the HPLC system equipped with a suitable column (e.g., a C18 reverse-phase column).

  • Elute the sample using an appropriate mobile phase.

  • Detect the eluting 2',3'-cGAMP using a UV detector.

  • Quantify the amount of 2',3'-cGAMP by comparing the peak area to that of known standards.

C. LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)

• Principle: This highly sensitive and specific technique couples the separation power of liquid chromatography with the mass analysis capabilities of tandem mass spectrometry. After separation on an LC column, 2',3'-cGAMP is ionized and fragmented, and specific fragment ions are detected and quantified.

• General Procedure:

  • Sample preparation, which may include extraction and cleanup steps.

  • Separation of 2',3'-cGAMP from the sample matrix using an LC system.

  • Ionization of the eluted 2',3'-cGAMP (e.g., by electrospray ionization).

  • Selection of the parent ion and its fragmentation in the mass spectrometer.

  • Detection and quantification of specific daughter ions.

  • Quantification is typically performed using an isotopically labeled internal standard.[15]

References

• 1. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 2’3’-cGAMP (sodium salt) | Cell Signaling Technology [cellsignal.com]
• 6. 2',3'-cGAMP, Bacterial Second Messenger - Jena Bioscience [jenabioscience.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 2',3'-cGAMP | STING agonist | Endogenous Metabolite | IFN | TargetMol [targetmol.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 2',3'-cGAMP | AAT Bioquest [aatbio.com]
• 11. caymanchem.com [caymanchem.com]
• 12. 2'3'- Cyclic GAMP ELISA Kit (EIAGAMP) - Invitrogen [thermofisher.com]
• 13. arborassays.com [arborassays.com]
• 14. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]

Technical Support Center: Optimizing 2',3'-cGAMP Concentration for Cell Stimulation

Welcome to the technical support center for optimizing 2',3'-cGAMP concentration in cell stimulation experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common issues encountered when working with the STING agonist 2',3'-cGAMP.

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration range for 2',3'-cGAMP to stimulate cells in vitro?

A1: The optimal concentration of 2',3'-cGAMP can vary significantly depending on the cell type, its STING expression level, and the delivery method used. A common starting range for exogenous 2',3'-cGAMP is 0.1-100 µg/ml when using a transfection reagent to facilitate cytoplasmic delivery.[1] For direct addition to culture media, higher concentrations may be required due to inefficient cellular uptake, though this method often results in lower levels of STING activation.[2] A dose-response experiment is always recommended to determine the optimal concentration for your specific cell line and experimental conditions.

Q2: Why is a delivery agent often required for 2',3'-cGAMP stimulation?

A2: 2',3'-cGAMP is a negatively charged molecule and does not efficiently cross the cell membrane to reach its cytosolic target, STING.[3] Therefore, a delivery agent such as a transfection reagent (e.g., Lipofectamine 3000) or electroporation is typically necessary to facilitate its entry into the cytoplasm.[4][5] For primary immune cells, which can be difficult to transfect, liposome-mediated delivery or electroporation are effective alternatives.[5]

Q3: How long should I stimulate cells with 2',3'-cGAMP?

A3: The incubation time for 2',3'-cGAMP stimulation depends on the downstream readout.

• Phosphorylation of STING and IRF3: These are early events and can often be detected within 1-6 hours post-stimulation.[6][7]

• Gene Expression (e.g., IFNB1, CXCL10): mRNA levels of interferon-stimulated genes (ISGs) typically peak between 6-12 hours post-stimulation.[5][6]

• Cytokine Production (e.g., IFN-β, CXCL10): Protein secretion into the supernatant can be measured by ELISA after 12-24 hours of stimulation.[4][8]

Q4: How can I confirm that the STING pathway has been activated?

A4: Several methods can be used to validate STING pathway activation:

• Western Blotting: To detect the phosphorylation of key signaling proteins like STING (at Ser366) and IRF3.[7][9]

• RT-qPCR: To quantify the upregulation of downstream target genes such as IFNB1, OAS1, CXCL10, and ISG15.[6]

• ELISA: To measure the secretion of cytokines like IFN-β into the cell culture supernatant.[8]

• Reporter Assays: Using cell lines engineered with a reporter gene (e.g., luciferase) under the control of an IFN-stimulated response element (ISRE).[3]

Troubleshooting Guide

This guide addresses common issues encountered during 2',3'-cGAMP stimulation experiments.

Problem	Potential Cause	Suggested Solution
No or Low STING Activation	1. Inefficient Delivery of 2',3'-cGAMP: The agonist is not reaching the cytoplasm.	- Optimize the concentration of the transfection reagent and the ratio of reagent to 2',3'-cGAMP.[4] - Test alternative delivery methods like electroporation, especially for difficult-to-transfect cells.[5] - Include a positive control for transfection (e.g., a GFP-expressing plasmid).
2. Low STING Expression: The cell line may not express sufficient levels of STING protein.	- Verify STING expression levels in your cell line by Western blot or RT-qPCR. - Use a cell line known to have robust STING expression (e.g., THP-1, RAW264.7) as a positive control.[7][10]
3. Degradation of 2',3'-cGAMP: The agonist may have degraded due to improper storage or handling.	- Reconstitute 2',3'-cGAMP in sterile, nuclease-free water.[5] - Prepare single-use aliquots to avoid multiple freeze-thaw cycles and store at -20°C.[5]
High Cell Death/Toxicity	1. Transfection Reagent Toxicity: The delivery agent itself may be causing cytotoxicity.	- Optimize the concentration of the transfection reagent according to the manufacturer's protocol. - Include a "reagent only" control to assess background toxicity.[3]
2. Excessive STING Activation: High concentrations of 2',3'-cGAMP can lead to an overactive immune response and cell death.	- Perform a dose-response curve to find a concentration that provides robust activation with minimal toxicity.[9]
High Variability Between Replicates	1. Inconsistent Cell Seeding: Uneven cell numbers across wells.	- Ensure a homogenous cell suspension and careful pipetting when seeding plates.
2. Inconsistent Reagent Addition: Variations in the amount of 2',3'-cGAMP or delivery reagent added.	- Prepare a master mix of the transfection complex and add the same volume to each well.

Experimental Protocols

Protocol 1: 2',3'-cGAMP Stimulation for Western Blot Analysis of p-STING/p-IRF3

• Cell Seeding: Seed cells (e.g., THP-1, HEK293T) in a 24-well plate at a density that will result in 70-80% confluency on the day of stimulation.

• Preparation of 2',3'-cGAMP-Lipofectamine Complex:

  • For each well, dilute the desired amount of 2',3'-cGAMP (e.g., starting with 2.5 µg) in serum-free medium (e.g., Opti-MEM).[4]

  • In a separate tube, dilute the transfection reagent (e.g., Lipofectamine 3000) in serum-free medium according to the manufacturer's instructions.[4]

  • Combine the diluted 2',3'-cGAMP and diluted transfection reagent, mix gently, and incubate for 20 minutes at room temperature to allow complex formation.[3]

• Cell Treatment: Add the complex dropwise to the cells. Gently swirl the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C for the desired time (e.g., 1-6 hours).

• Cell Lysis: Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Determine protein concentration using a BCA assay.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibodies against p-STING (Ser366), STING, p-IRF3, and IRF3 overnight at 4°C.[7]

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Develop the blot using a chemiluminescent substrate and image.[3]

Protocol 2: 2',3'-cGAMP Stimulation for Gene Expression Analysis by RT-qPCR

• Cell Seeding and Stimulation: Follow steps 1-4 from Protocol 1, using an appropriate incubation time for gene expression (e.g., 6-12 hours).

• RNA Extraction: Lyse cells directly in the well and extract total RNA using a commercial kit according to the manufacturer's protocol.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• RT-qPCR:

  • Perform quantitative PCR using primers for target genes (IFNB1, CXCL10, etc.) and a housekeeping gene (e.g., GAPDH, ACTB).

  • Analyze the data using the ΔΔCt method to determine the fold change in gene expression relative to untreated controls.

Visualizations

Caption: The cGAS-STING signaling pathway initiated by cytosolic dsDNA.

Caption: Experimental workflow for optimizing 2',3'-cGAMP concentration.

Caption: Troubleshooting logic for low or no STING activation.

References

• 1. invivogen.com [invivogen.com]
• 2. Protocol for detection of cGAMP-induced STING oligomerization in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. crispr-casx.com [crispr-casx.com]
• 6. researchgate.net [researchgate.net]
• 7. 2’3’-cGAMP (sodium salt) | Cell Signaling Technology [cellsignal.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2',3'-cGAMP Hydrolase Activity Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2',3'-cGAMP hydrolase activity in samples. The primary 2',3'-cGAMP hydrolase in mammalian cells is the ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1).[1][2][3][4][5] Therefore, this guide focuses on assays related to ENPP1 activity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during 2',3'-cGAMP hydrolase activity experiments in a question-and-answer format.

Q1: I am not observing any 2',3'-cGAMP hydrolase activity in my samples. What are the possible reasons?

A1: Several factors could lead to a lack of detectable hydrolase activity. Consider the following troubleshooting steps:

• Enzyme Presence and Activity:

  • Cell-Based Assays: Confirm that your chosen cell line endogenously expresses ENPP1.[6] Some cell lines may have low or no expression.[6] Verify ENPP1 expression via qPCR or Western blot.[6]

  • Purified Enzyme Assays: Ensure the recombinant ENPP1 enzyme is active. Use a fresh aliquot if the enzyme's activity is questionable, as repeated freeze-thaw cycles can reduce activity.[6]

• Assay Buffer Composition: ENPP1 activity is critically dependent on divalent cations.[3][6]

  • Ensure your assay buffer contains optimal concentrations of ions like Zn²⁺ and Ca²⁺.[3][6]

  • Conversely, chelating agents such as EDTA will inhibit enzyme activity and should be avoided in the reaction buffer.[6][7]

• Incorrect Assay Conditions:

  • pH: The optimal pH for ENPP1 activity is around 9.0.[3][4] Ensure your buffer is at the correct pH.

  • Incubation Time and Temperature: The incubation time should be sufficient for the reaction to proceed but not so long that the substrate is depleted in the positive control wells.[2][6] Maintain a consistent temperature, typically 37°C, throughout the experiment.[2]

• Substrate Integrity: Verify the integrity and concentration of your 2',3'-cGAMP substrate.

Q2: The inhibitory potency (IC50) of my test compound against ENPP1 is much higher than expected.

A2: Lower than expected potency can stem from several experimental variables:

• Compound Solubility: The test compound may have limited solubility in aqueous assay buffers.[6]

  • Ensure the final concentration of the solvent (e.g., DMSO) is low and consistent across all wells.[6]

  • If you observe precipitation, consider using a different buffer system or adding a small amount of a non-ionic detergent like Tween-80.[6]

• Substrate Concentration: The concentration of 2',3'-cGAMP relative to its Michaelis constant (Km) will influence the apparent IC50 value. For competitive inhibitors, the substrate concentration should ideally be at or below the Km.[6] The Km of ENPP1 for 2',3'-cGAMP is approximately 15 µM.[3]

• Enzyme Concentration: The concentration of the ENPP1 enzyme should be in the linear range of the assay.[6] If the enzyme concentration is too high, it may require a higher concentration of the inhibitor to achieve 50% inhibition.

• Incubation Time: Ensure the pre-incubation time of the enzyme with the inhibitor is sufficient to allow for binding before adding the substrate.[2]

Q3: My results in a cell-based STING pathway activation assay are inconsistent or show a weak response to an ENPP1 inhibitor.

A3: Inconsistent results in cell-based assays can be due to factors related to both the compound and the cells:[6]

• ENPP1 Expression: As mentioned, the level of endogenous ENPP1 expression in your chosen cell line is crucial. A significant response to an ENPP1 inhibitor will not be observed in cells with low or no ENPP1 expression.[6]

• STING Pathway Integrity: It is essential to confirm that your cell line has a functional STING signaling pathway.[6] Some cancer cell lines may have mutations or epigenetic silencing of key components like cGAS or STING.[6]

• Cell Health and Confluency: Ensure cells are healthy and not overgrown, as this can affect signaling pathways.

Q4: My standard curve for the detection of AMP/GMP is not linear.

A4: A non-linear standard curve can be caused by several issues:

• Pipetting Errors: Inaccurate pipetting, especially of small volumes, can lead to deviations in the standard curve.[7] Prepare a master mix for your standards where possible.[7]

• Improperly Thawed Reagents: Ensure all components of the detection kit are completely thawed and mixed gently before use.[7]

• Incorrect Wavelength Settings: Double-check that the excitation and emission wavelengths on your plate reader match the specifications of the assay.[7][8]

• Substrate Depletion: At high concentrations of the analyte (AMP/GMP), a component of the detection reaction may become limiting, leading to a plateau in the signal.

Quantitative Data Summary

The following tables summarize key quantitative data for ENPP1 enzymatic activity.

Table 1: Kinetic Parameters of ENPP1

Substrate	Km (µM)	kcat (s⁻¹)	Reference
2',3'-cGAMP	15	4	[3]
ATP	20	12	[3]

Table 2: Recommended Assay Conditions

Parameter	Recommended Value/Range	Notes	Reference
pH	7.5 - 9.0	Optimal activity observed at pH 9.0.	[1][3]
Temperature	37°C	Standard incubation temperature.	[2]
Divalent Cations	2 mM Ca²⁺, 200 µM Zn²⁺	ENPP1 activity is dependent on these ions.	[3]
Incubation Time	60 - 120 minutes	Should be optimized to ensure the reaction is in the linear range.	[1][8]

Experimental Protocols & Workflows

Below are detailed methodologies for key experiments.

In Vitro ENPP1 Activity Assay (Fluorescence Polarization-Based)

This protocol is adapted from a high-throughput screening method to determine the IC50 of ENPP1 inhibitors.[1]

1. Reagent Preparation:

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, and 0.01% Brij-35.[1]
• Substrate Stock: 10 mM stock solution of 2',3'-cGAMP in nuclease-free water.[1]
• Inhibitor Stock: 10 mM stock solution of the test compound in 100% DMSO.[1]
• Inhibitor Dilution: Perform serial dilutions of the inhibitor stock in DMSO.[1]

2. Assay Procedure (384-well plate format):

• Set up control wells: no enzyme (background), no inhibitor (maximum activity), and a titration of the inhibitor.[1]
• Add 2.5 µL of the diluted inhibitor or DMSO to the appropriate wells.[1]
• Add the ENPP1 enzyme to all wells except the 'no enzyme' control.
• Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the enzyme.[2]
• Initiate the reaction by adding 2',3'-cGAMP substrate. The final concentration should be at or near the Km.[6]
• Incubate the plate at 37°C for 60 minutes. This time should be optimized to keep the reaction in the linear range.[1][2]

3. Detection:

• Stop the enzymatic reaction by adding a stop buffer containing EDTA.[1]
• Add the detection mix (e.g., Transcreener® AMP²/GMP² Assay which contains an antibody and fluorescent tracer) to each well.[1][9]
• Incubate for 60 minutes at room temperature, protected from light.[1]
• Measure fluorescence polarization on a suitable plate reader.

4. Data Analysis:

• Subtract the background signal (no enzyme control) from all other measurements.
• Calculate the percent inhibition for each inhibitor concentration relative to the maximum activity control.
• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.[2]

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: The cGAS-STING signaling pathway and the role of ENPP1.

Caption: Workflow for an in vitro ENPP1 inhibitor screening assay.

Caption: Troubleshooting logic for no/low hydrolase activity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | cGAMP the travelling messenger [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. docs.abcam.com [docs.abcam.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. bellbrooklabs.com [bellbrooklabs.com]

Technical Support Center: 2',3'-cGAMP Stimulation

Welcome to the technical support center for researchers utilizing 2',3'-cGAMP to stimulate the STING (Stimulator of Interferon Genes) pathway. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and expected quantitative outcomes to help you achieve consistent and reliable results in your experiments.

Troubleshooting Guides

This section addresses common issues encountered during 2',3'-cGAMP stimulation experiments in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: No or Low STING Pathway Activation (e.g., no p-STING/p-IRF3, low IFN-β secretion, or low reporter activity)

Potential Cause	Recommended Solution(s)
Inefficient 2',3'-cGAMP Delivery: 2',3'-cGAMP is a charged molecule and does not readily cross the cell membrane.	- Use a delivery vehicle: Transfect 2',3'-cGAMP using a suitable reagent like Lipofectamine 3000 or other lipid-based transfection reagents.[1] - Cell permeabilization: Use a gentle permeabilization agent like digitonin (B1670571) to facilitate 2',3'-cGAMP entry into the cytoplasm.[2][3][4] - Electroporation: For difficult-to-transfect cells, electroporation can be an effective delivery method.
Low STING Expression in Cell Line: The chosen cell line may not express sufficient levels of STING or other critical downstream signaling proteins.	- Verify protein expression: Confirm the expression of STING, TBK1, and IRF3 in your cell line by Western blot. - Choose a suitable cell line: Use cell lines known to have a functional STING pathway, such as THP-1 monocytes, bone marrow-derived macrophages (BMDMs), or certain fibroblast lines.[5][6] HEK293T cells are known to have low endogenous STING expression and often require exogenous expression for robust signaling.[7]
Degradation of 2',3'-cGAMP: 2',3'-cGAMP can be degraded by ectonucleotidases like ENPP1, particularly if it is present in the extracellular medium for extended periods.	- Prepare fresh solutions: Always prepare fresh dilutions of 2',3'-cGAMP for each experiment. - Minimize freeze-thaw cycles: Aliquot stock solutions of 2',3'-cGAMP to avoid repeated freezing and thawing. - Use serum-free media: During the initial stimulation period, consider using serum-free media to reduce nuclease activity.
Suboptimal Stimulation Conditions: The concentration of 2',3'-cGAMP or the stimulation time may not be optimal for your specific cell type and assay.	- Perform a dose-response curve: Test a range of 2',3'-cGAMP concentrations (e.g., 0.1 µM to 50 µM) to determine the optimal concentration.[5] - Conduct a time-course experiment: Measure STING activation at different time points (e.g., 1, 3, 6, 12, 24 hours) to identify the peak response time. IFN-β production in BMDMs has been shown to peak around 6 hours post-stimulation.[6]
Genetic Variants of STING: Some common human STING haplotypes (e.g., R232H) exhibit a reduced response to 2',3'-cGAMP.	- Genotype your cell line: If working with human cells, consider sequencing the STING gene to check for known polymorphisms that may affect its function.
Issues with Downstream Assay: The problem may lie in the method used to measure STING activation.	- Validate your assay: Ensure your antibodies for Western blotting are specific and validated for detecting the phosphorylated targets. Confirm the functionality of your ELISA kit with positive controls. For reporter assays, verify the integrity of the reporter construct.

Issue 2: High Cell Death or Toxicity Following Stimulation

Potential Cause	Recommended Solution(s)
Excessive STING Activation: High concentrations of 2',3'-cGAMP can lead to an overactive inflammatory response and subsequent cell death.	- Reduce 2',3'-cGAMP concentration: Lower the concentration of 2',3'-cGAMP used for stimulation based on your dose-response data. - Shorten stimulation time: Reduce the incubation time with 2',3'-cGAMP.
Toxicity of Delivery Reagent: The transfection reagent or permeabilization agent may be causing cytotoxicity.	- Optimize delivery reagent concentration: Titrate the amount of transfection reagent or digitonin to find the lowest effective concentration that minimizes toxicity. - Test alternative delivery methods: If toxicity persists, explore other delivery methods such as electroporation.
Cell Culture Conditions: High cell density or poor cell health can exacerbate toxicity.	- Ensure optimal cell density: Seed cells at a density that avoids over-confluence during the experiment. - Monitor cell health: Regularly check the morphology and viability of your cells before and during the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage and handling for 2',3'-cGAMP?

A1: 2',3'-cGAMP should be stored at -20°C. For frequent use, it is advisable to prepare small aliquots of the stock solution to avoid multiple freeze-thaw cycles, which can lead to degradation. When preparing working solutions, use nuclease-free water or a suitable buffer.

Q2: What are the most common methods to measure STING pathway activation?

A2: The most common methods include:

• Western Blotting: To detect the phosphorylation of key signaling proteins such as STING (at Ser366 for human STING), TBK1 (at Ser172), and IRF3 (at Ser396).

• ELISA (Enzyme-Linked Immunosorbent Assay): To quantify the secretion of downstream cytokines, most notably IFN-β and CXCL10.[5]

• Reporter Assays: Using cell lines that express a reporter gene (e.g., luciferase) under the control of an interferon-stimulated response element (ISRE).[8][9]

• RT-qPCR (Reverse Transcription Quantitative Polymerase Chain Reaction): To measure the upregulation of mRNA transcripts of interferon-stimulated genes (ISGs) such as IFNB1, CXCL10, ISG15, and MX1.[4][10]

Q3: What is a typical concentration range for 2',3'-cGAMP stimulation?

A3: The effective concentration of 2',3'-cGAMP can vary significantly depending on the cell type and delivery method.

• Without a delivery vehicle: Concentrations in the high micromolar range are often required due to poor cell permeability.

• With a delivery vehicle (e.g., transfection reagent or digitonin): Concentrations can be much lower, typically ranging from 0.1 µM to 50 µM.[5]

Q4: How long should I stimulate my cells with 2',3'-cGAMP?

A4: The optimal stimulation time depends on the specific readout you are measuring.

• Phosphorylation events: Phosphorylation of STING, TBK1, and IRF3 are early events, often detectable within 1-6 hours.

• Cytokine secretion: IFN-β secretion can be detected as early as 6 hours and often peaks between 12-24 hours.[5][6]

• ISG expression: Upregulation of ISG mRNA can be detected within a few hours and typically peaks between 6-24 hours.[10]

Quantitative Data Summary

The following tables provide a summary of expected quantitative results from common assays used to measure STING activation. Note that these values are representative and may vary depending on the specific experimental conditions.

Table 1: Representative IFN-β Secretion in THP-1 Cells after 24h Stimulation with 2',3'-cGAMP (Delivered with a Transfection Reagent)

2',3'-cGAMP (µM)	Calculated IFN-β (pg/mL)
0 (Vehicle)	< 10
1	50 - 150
10	400 - 600
50	1000 - 1500
100	1500 - 2000

Data adapted from representative ELISA results.[5]

Table 2: Expected Fold Change in ISRE-Luciferase Reporter Activity

Cell Line	2',3'-cGAMP Concentration	Stimulation Time	Expected Fold Induction
THP-1 ISRE-Luc	10 µM	24 hours	10 - 50 fold
HEK293T ISRE-Luc (with STING overexpression)	10 µM	24 hours	20 - 100 fold

Expected ranges are based on typical results from reporter gene assays.[9]

Experimental Protocols

Protocol 1: 2',3'-cGAMP Stimulation of THP-1 Cells for IFN-β ELISA

Materials:

• THP-1 cells

• RPMI-1640 medium with 10% FBS

• 2',3'-cGAMP

• Transfection reagent (e.g., Lipofectamine 3000)

• Serum-free medium (e.g., Opti-MEM)

• 96-well cell culture plates

• Human IFN-β ELISA kit

Procedure:

• Cell Seeding: Seed THP-1 cells at a density of 5 x 10^5 cells/well in a 96-well plate.[5]

• Cell Stimulation: a. Prepare serial dilutions of 2',3'-cGAMP in serum-free medium. b. In separate tubes, dilute the transfection reagent in serum-free medium according to the manufacturer's instructions. c. Combine the diluted 2',3'-cGAMP and the diluted transfection reagent. Incubate for the time recommended by the manufacturer to allow complex formation. d. Carefully remove the culture medium from the cells and add 100 µL of the 2',3'-cGAMP-transfection reagent complex to each well. Include a vehicle control (transfection reagent only). e. Incubate the plate for 24 hours at 37°C, 5% CO2.[5]

• Sample Collection: a. After incubation, centrifuge the plate at 500 x g for 5 minutes. b. Carefully collect the supernatant without disturbing the cell pellet.

• IFN-β ELISA: a. Perform the IFN-β ELISA on the collected supernatants according to the manufacturer's protocol.[5]

Protocol 2: Western Blot for Phospho-STING and Phospho-IRF3

Materials:

• Cells of interest (e.g., MEFs, THP-1)

• 2',3'-cGAMP

• Delivery method (e.g., digitonin or transfection reagent)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-STING (Ser366), anti-STING, anti-phospho-IRF3 (Ser396), anti-IRF3, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and Western blot equipment

Procedure:

• Cell Seeding and Stimulation: a. Seed cells in a 6-well or 12-well plate. b. Stimulate cells with the desired concentration of 2',3'-cGAMP using your chosen delivery method for the desired time (e.g., 3-6 hours).

• Cell Lysis: a. Wash cells with ice-cold PBS. b. Lyse cells directly on the plate with ice-cold lysis buffer containing protease and phosphatase inhibitors. c. Scrape the cells and collect the lysate. Centrifuge at high speed to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blot: a. Prepare protein samples with Laemmli buffer and boil. b. Load equal amounts of protein onto an SDS-PAGE gel. c. Transfer the proteins to a PVDF or nitrocellulose membrane. d. Block the membrane with 5% BSA or non-fat milk in TBST. e. Incubate the membrane with primary antibodies overnight at 4°C. f. Wash the membrane and incubate with HRP-conjugated secondary antibodies. g. Detect the signal using an enhanced chemiluminescence (ECL) substrate.[10][11]

Visualizations

Caption: The cGAS-STING signaling pathway.

Caption: Troubleshooting workflow for inconsistent results.

Caption: General experimental workflow for 2',3'-cGAMP stimulation.

References

• 1. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Autophagy Induction via STING Trafficking Is a Primordial Function of the cGAS Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transcriptome-based characterization of 3’2’-cGAMP signaling mediated immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A cell-based high throughput screening assay for the discovery of cGAS-STING pathway agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 2',3'-cGAMP for Targeted STING Activation

Welcome to the technical support center for 2',3'-cGAMP. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing off-target effects and troubleshooting common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary off-target effects of 2',3'-cGAMP?

A1: While 2',3'-cGAMP is a potent and specific agonist for STING, its off-target effects are primarily related to its physicochemical properties and broad immunostimulatory nature.[1] These include:

• Systemic Immune Activation: Systemic administration can lead to widespread, non-specific activation of the immune system, potentially causing cytokine storm and systemic toxicity.[1]

• Low Bioavailability and Stability: As a charged molecule with phosphodiester linkages, 2',3'-cGAMP has poor cell permeability and is rapidly degraded by ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), limiting its therapeutic window and efficacy.[2][3][4][5]

• Activation in Non-Target Cells: Unintended delivery to healthy cells can trigger localized inflammation and cytotoxicity. Tumor-derived cGAMP can also activate STING signaling in endothelial cells, which may have unintended consequences.[6]

• Immunity-Independent Signaling: Recent research has identified that 2',3'-cGAMP can promote cell migration through interaction with the small GTPase Rab18, a function independent of the STING pathway.[7]

Q2: How can I improve the stability of 2',3'-cGAMP in my experiments?

A2: The primary enzyme responsible for 2',3'-cGAMP degradation is ENPP1.[4][8] To improve stability, consider the following:

• Use of Analogs: Employing chemically modified analogs can significantly enhance resistance to hydrolysis. Common modifications include:

  • Phosphorothioate (B77711) (PS) linkages: Replacing a non-bridging oxygen with sulfur in the phosphodiester backbone (e.g., 2'3'-cGsAsMP) confers resistance to nuclease degradation.[4][5]

  • 3'O-methylation: This modification has been shown to protect against ENPP1 digestion and improve in vivo exposure.[2]

• ENPP1 Inhibitors: While less common for in vitro STING activation studies, co-administration with an ENPP1 inhibitor could be a strategy in specific experimental contexts.

Q3: What are the best methods for delivering 2',3'-cGAMP to target cells while minimizing systemic exposure?

A3: Targeted delivery is crucial for minimizing off-target effects. Strategies include:

• Nanoparticle and Liposome Encapsulation: Encapsulating 2',3'-cGAMP in lipid-based nanoparticles or liposomes can improve its pharmacokinetic profile, protect it from degradation, and facilitate targeted delivery to tumor tissues through the enhanced permeability and retention (EPR) effect.[3]

• Antibody-Drug Conjugates (ADCs): Conjugating 2',3'-cGAMP to an antibody that targets a tumor-specific antigen allows for highly specific delivery to cancer cells, thereby concentrating the therapeutic effect and reducing systemic toxicity.[9]

• Intratumoral Injection: Direct injection into the tumor is a common strategy in preclinical and clinical studies to maximize local concentration and minimize systemic side effects.[9]

Q4: I am observing high levels of cell death in my cultures after treatment with 2',3'-cGAMP. What could be the cause?

A4: Excessive cell death can be a significant issue. Potential causes include:

• Over-stimulation of the STING Pathway: High concentrations of 2',3'-cGAMP can lead to a robust and sustained inflammatory response, which can, in turn, induce apoptosis or other forms of programmed cell death.[10]

• Cytotoxicity of the Delivery Vehicle: If you are using a delivery system like liposomes or nanoparticles, the vehicle itself may be causing toxicity at the concentration used.

• Contamination: Ensure your 2',3'-cGAMP stock and cell cultures are free from contaminants like endotoxin, which can also trigger cell death.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no STING activation (e.g., low IFN-β production)	1. Degradation of 2',3'-cGAMP: The compound may have been degraded by nucleases (e.g., ENPP1) in the cell culture medium or in vivo.[4] 2. Poor cellular uptake: The highly polar nature of 2',3'-cGAMP limits its ability to cross the cell membrane.[1][3] 3. Cell line is non-responsive: The cell line may have a deficient STING pathway.	1. Use a hydrolysis-resistant analog (e.g., with phosphorothioate modifications).[4] 2. Use a transfection reagent (e.g., Lipofectamine) or a specialized delivery system (e.g., nanoparticles) to facilitate intracellular delivery.[11] 3. Confirm STING expression and pathway integrity in your cell line using a positive control or by Western blot for key pathway proteins (STING, TBK1, IRF3).
High variability between experimental replicates	1. Inconsistent delivery: Transfection efficiency or delivery vehicle formulation may vary. 2. Degradation during storage/handling: Improper storage can lead to compound degradation.	1. Optimize and standardize your delivery protocol. For in vivo studies, ensure consistent administration technique. 2. Aliquot 2',3'-cGAMP upon receipt and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Unexpected cell phenotype (e.g., increased migration)	1. Activation of non-STING pathways: 2',3'-cGAMP can interact with other proteins, such as Rab18, to influence cell migration.[7]	1. Use STING-deficient cells as a negative control to determine if the observed effect is STING-dependent. 2. Consider if the observed phenotype aligns with known non-canonical cGAMP signaling.
Unexpected toxicity in vivo	1. Systemic cytokine release: Widespread STING activation can lead to systemic inflammation.[1] 2. Off-target accumulation of delivery vehicle: The carrier system may accumulate in and cause damage to healthy organs.	1. Reduce the dose of 2',3'-cGAMP. 2. Employ a targeted delivery strategy (e.g., antibody-drug conjugate or intratumoral injection) to confine the effects to the target tissue.[9]

Data Summary Tables

Table 1: Comparison of 2',3'-cGAMP and a Modified Analog

Parameter	Natural 2',3'-cGAMP	2',3'-cGsAsMP (bis-phosphothioate analog)	Reference
Binding Affinity (hSTING)	High (nM range)	Similar to natural cGAMP	[4]
Hydrolytic Stability	Rapidly degraded by ENPP1	Resistant to ENPP1 hydrolysis	[4]
Potency (IFN-β induction in THP-1 cells)	Baseline	~10-fold more potent than natural cGAMP	[4]

Table 2: Overview of Delivery Strategies

Delivery Method	Primary Advantage	Key Consideration	Reference
Free Solution (e.g., saline)	Simple, direct administration	Poor cell permeability, rapid degradation, systemic exposure	[1][3]
Lipid Nanoparticles (LNPs)	Protects from degradation, enhances tumor accumulation (EPR effect)	Potential for immunogenicity of the LNP components	[3]
Antibody-Drug Conjugates (ADCs)	High target specificity, reduced systemic toxicity	Requires a suitable tumor-specific antigen	[9]
Intratumoral Injection	Maximizes local concentration, minimizes systemic effects	Only feasible for accessible tumors	[9]

Experimental Protocols

Protocol 1: In Vitro STING Activation Assay in THP-1 Cells

Objective: To measure the potency of 2',3'-cGAMP or its analogs by quantifying IFN-β production in human monocytic THP-1 cells.

Methodology:

• Cell Preparation:

  • Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well.

  • Differentiate the cells into macrophage-like cells by treating with 100 nM Phorbol 12-myristate 13-acetate (PMA) for 24-48 hours.

• Compound Preparation:

  • Prepare a stock solution of 2',3'-cGAMP or its analog in sterile, nuclease-free water or PBS.

  • Perform a serial dilution to create a range of concentrations to be tested (e.g., from 100 µM down to 1 nM).

• Cell Treatment:

  • Remove the PMA-containing medium and replace it with fresh medium.

  • Add the diluted 2',3'-cGAMP solutions to the cells. Include a vehicle control (e.g., PBS).

  • To facilitate uptake, use a transfection reagent like Lipofectamine 3000 according to the manufacturer's protocol.[11]

• Incubation:

  • Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Quantification of IFN-β:

  • Collect the cell culture supernatant.

  • Measure the concentration of IFN-β in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Plot the IFN-β concentration against the log of the 2',3'-cGAMP concentration.

  • Calculate the EC50 value using a non-linear regression curve fit.

Protocol 2: In Vitro Stability Assay using Recombinant ENPP1

Objective: To assess the hydrolytic stability of 2',3'-cGAMP analogs compared to the natural compound.

Methodology:

• Reaction Setup:

  • In a microcentrifuge tube, prepare a reaction mixture containing:

    • Reaction Buffer (e.g., 50 mM Tris-HCl, pH 9.0, 1 mM MgCl2, 0.1 mM ZnCl2)

    • Recombinant human or mouse ENPP1 (e.g., 10 nM)

    • 2',3'-cGAMP or analog (e.g., 10 µM)

• Incubation:

  • Incubate the reaction at 37°C.

  • Collect aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Reaction Quenching:

  • Stop the reaction at each time point by adding an equal volume of 0.1 M EDTA or by heat inactivation (e.g., 95°C for 5 minutes).

• Analysis by HPLC:

  • Analyze the samples using a High-Performance Liquid Chromatography (HPLC) system equipped with a C18 column.

  • Use a mobile phase gradient (e.g., a gradient of acetonitrile (B52724) in triethylammonium (B8662869) acetate (B1210297) buffer) to separate the intact 2',3'-cGAMP from its degradation products.

  • Monitor the elution profile using a UV detector at 260 nm.

• Data Analysis:

  • Quantify the peak area corresponding to the intact 2',3'-cGAMP at each time point.

  • Plot the percentage of remaining compound against time to determine the degradation rate and half-life.

Visualizations

Caption: The cGAS-STING signaling pathway.

Caption: Challenges and solutions for minimizing 2',3'-cGAMP off-target effects.

Caption: Troubleshooting workflow for low STING activation.

References

• 1. Conjugated STING agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Orthogonal Hydroxyl Functionalization of cGAMP Confers Metabolic Stability and Enables Antibody Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overcoming challenges in the delivery of STING agonists for cancer immunotherapy: A comprehensive review of strategies and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PDE-stable 2′3′-cGAMP analogues, containing 5′-S-phosphorothioester linkage, as STING agonists - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Frontiers | Tumor-Derived cGAMP Regulates Activation of the Vasculature [frontiersin.org]
• 7. 2′3′-cGAMP interactome identifies 2′3′-cGAMP/Rab18/FosB signaling in cell migration control independent of innate immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. pnas.org [pnas.org]
• 10. Guidelines for Regulated Cell Death Assays: A Systematic Summary, A Categorical Comparison, A Prospective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]

how to improve the sensitivity of 2',3'-cGAMP detection

Welcome to the technical support center for 2',3'-cGAMP detection. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is 2',3'-cGAMP and why is its detection important?

2',3'-cyclic guanosine (B1672433) monophosphate-adenosine monophosphate (2',3'-cGAMP) is a critical second messenger in the innate immune system. It is synthesized by cyclic GMP-AMP synthase (cGAS) upon detection of cytosolic double-stranded DNA (dsDNA), a danger signal associated with viral infections and cellular damage. 2',3'-cGAMP then binds to and activates the Stimulator of Interferon Genes (STING), leading to the production of type I interferons and other inflammatory cytokines. Accurate detection and quantification of 2',3'-cGAMP are crucial for studying innate immunity, cancer immunotherapy, autoimmune diseases, and the efficacy of novel therapeutics targeting the cGAS-STING pathway.[1]

Q2: What are the primary methods for detecting 2',3'-cGAMP?

The main techniques for 2',3'-cGAMP quantification are:

• Enzyme-Linked Immunosorbent Assay (ELISA): A widely used, plate-based immunoassay that offers a balance of sensitivity and throughput.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method that provides accurate quantification, often considered the gold standard.

• Biosensors: Typically RNA-based fluorescent probes that allow for real-time or high-throughput detection of 2',3'-cGAMP.

Q3: How do I choose the right detection method for my experiment?

The choice of method depends on your specific experimental needs:

• ELISA is a cost-effective option suitable for processing a large number of samples and is more sensitive than some other methods like fluorescence polarization assays.[2]

• LC-MS/MS is ideal for applications requiring high sensitivity and specificity, and for validating results from other methods. Optimization of LC-MS/MS parameters is crucial for achieving accurate results.

• Biosensors are well-suited for high-throughput screening (HTS) of cGAS inhibitors and for quantifying 2',3'-cGAMP in cell lysates.[3][4]

Signaling Pathway

Caption: The cGAS-STING signaling pathway.

Troubleshooting Guides

ELISA (Enzyme-Linked Immunosorbent Assay)

Issue 1: Low or No Signal

Possible Cause	Recommended Solution
Improper Sample Preparation	Ensure cells or tissues are properly lysed to release 2',3'-cGAMP. Use a lysis buffer compatible with the ELISA kit. Centrifuge lysates to remove debris.[1][5]
Incorrect Reagent Preparation or Handling	Prepare standards and reagents according to the kit protocol immediately before use. Ensure all components have reached room temperature. Do not reuse diluted standards.[5][6][7]
Suboptimal Incubation Times or Temperatures	Follow the incubation times and temperatures specified in the kit manual. Extending incubation times may sometimes increase signal, but can also increase background.
Insufficient Plate Shaking	If recommended, ensure the plate is shaken at the appropriate speed during incubation. Lack of shaking can significantly reduce the signal.[8]
Error in Reagent Addition	Double-check that all reagents, including the 2',3'-cGAMP-HRP conjugate and antibody, were added in the correct order and volume.
Degraded Reagents	Store kit components at the recommended temperatures. Avoid repeated freeze-thaw cycles.

Issue 2: High Background

Possible Cause	Recommended Solution
Insufficient Washing	Increase the number of wash steps or the soaking time between washes. Ensure complete aspiration of wash buffer from the wells.[9]
Cross-Contamination	Use fresh pipette tips for each standard and sample. Avoid splashing reagents between wells.[10]
High Concentration of Detection Reagents	Ensure the 2',3'-cGAMP-HRP conjugate and antibody are diluted according to the protocol.
Non-specific Binding	Use the blocking buffer provided in the kit. Ensure the blocking step is performed for the recommended duration.[9]
Contaminated Substrate	The TMB substrate should be colorless before use. Protect it from light.[10][11]
Prolonged Color Development	Do not exceed the recommended incubation time for the substrate. Read the plate immediately after adding the stop solution.

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)

Issue 1: Low Sensitivity / Poor Signal

Possible Cause	Recommended Solution
Suboptimal Ionization	Optimize electrospray ionization (ESI) source parameters, including capillary voltage and gas flow rates. Test both positive and negative ionization modes.
Inefficient Fragmentation	Optimize the collision energy for the specific transition of 2',3'-cGAMP (e.g., m/z 675.1 -> 476.1) to maximize the fragment ion intensity.[12]
Matrix Effects	Improve sample cleanup procedures (e.g., solid-phase extraction) to remove interfering substances from the sample matrix.[13] Dilute the sample if matrix effects are still present.
Poor Chromatographic Resolution	Optimize the LC gradient and column chemistry to ensure 2',3'-cGAMP is well-separated from other components.
Sample Degradation	Keep samples on ice or at 4°C during preparation and analysis to prevent degradation of 2',3'-cGAMP.

Issue 2: Inaccurate Quantification

Possible Cause	Recommended Solution
Lack of appropriate Internal Standard	Use a stable isotope-labeled internal standard for 2',3'-cGAMP to correct for variations in sample preparation and instrument response.
Poor Standard Curve	Prepare a fresh standard curve for each batch of samples. Ensure the concentration range of the standard curve brackets the expected sample concentrations.
Interference from Isomers	Ensure the chromatographic method can distinguish 2',3'-cGAMP from its isomers, such as 3',3'-cGAMP, if present in the sample.[12]

Biosensors

Issue 1: Low Fluorescence Signal

Possible Cause	Recommended Solution
Incorrect Buffer Conditions	Ensure the buffer composition, including Mg2+ concentration and pH, is optimal for the biosensor's performance.
Degraded RNA Biosensor	Store the RNA biosensor at the recommended temperature and avoid RNase contamination.
Low Concentration of 2',3'-cGAMP	Concentrate the sample if the 2',3'-cGAMP level is below the detection limit of the biosensor.
Quenching of Fluorescence	Check if any components in the sample are quenching the fluorescence signal.

Quantitative Data Summary

Detection Method	Parameter	Value	Reference
ELISA (Cayman Chemical)	Detection Range	6.1 pg/mL - 100 ng/mL	[2][14]
Lower Limit of Detection (LLOD)	9.6 pg/mL (0.01 pmol/mL)	[2][14]
ELISA (Invitrogen)	Assay Range	0.08 - 20 pmol/mL	[15]
Analytical Sensitivity	0.048 pmol/mL	[15]
ELISA (Arbor Assays)	Sensitivity	0.048 pmol/mL	[16]
Time-Resolved FRET	Quantifiable Range	0.1 nM - 100 nM	[17]
RNA-based Biosensor	Detection Limit	Micromolar concentrations	[18]

Experimental Protocols

2',3'-cGAMP Detection by Competitive ELISA

This protocol is a general guideline based on commercially available kits. Always refer to the specific manufacturer's instructions.

Caption: General workflow for a competitive ELISA for 2',3'-cGAMP detection.

Methodology:

• Sample Preparation:

  • For adherent cells, wash with cold PBS and lyse with a buffer recommended by the ELISA kit manufacturer.

  • For tissues, flash-freeze in liquid nitrogen, grind to a fine powder, and then lyse.[8]

  • Centrifuge the lysate to pellet debris and collect the supernatant.[1][5]

• Assay Procedure:

  • Prepare serial dilutions of the 2',3'-cGAMP standard as per the kit instructions.[5][6][7]

  • Pipette standards and samples into the wells of the antibody-coated microplate.

  • Add the 2',3'-cGAMP-HRP conjugate to each well.

  • Add the anti-2',3'-cGAMP antibody to initiate the competitive binding.

  • Incubate the plate, often with shaking, for the specified time (e.g., 2 hours at room temperature).[1][8]

  • Wash the plate multiple times with the provided wash buffer to remove unbound reagents.

  • Add the TMB substrate and incubate in the dark.

  • Add the stop solution to terminate the reaction.

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the known concentrations of the standards.

  • Determine the concentration of 2',3'-cGAMP in the samples by interpolating their absorbance values from the standard curve.

2',3'-cGAMP Detection by LC-MS/MS

Caption: Workflow for 2',3'-cGAMP detection by LC-MS/MS.

Methodology:

• Sample Preparation:

  • Extract 2',3'-cGAMP from the biological matrix using techniques like protein precipitation with a solvent such as methanol, followed by solid-phase extraction (SPE) for cleanup.

• LC Separation:

  • Inject the extracted sample into a liquid chromatography system.

  • Separate 2',3'-cGAMP from other sample components using a suitable column (e.g., a C18 reversed-phase column) and a gradient of mobile phases (e.g., water and acetonitrile (B52724) with additives like formic acid or ammonium (B1175870) acetate).[12]

• MS/MS Detection:

  • Introduce the eluent from the LC into the mass spectrometer's ion source (typically ESI).

  • Set the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode.

  • Select the precursor ion for 2',3'-cGAMP (e.g., [M+H]+ at m/z 675.1).

  • Fragment the precursor ion in the collision cell and monitor a specific product ion (e.g., m/z 476.1).[12]

• Data Analysis:

  • Quantify 2',3'-cGAMP by comparing the peak area of the specific transition in the sample to a standard curve generated from known concentrations of a 2',3'-cGAMP standard.

2',3'-cGAMP Detection using an RNA-based Fluorescent Biosensor

References

• 1. benchchem.com [benchchem.com]
• 2. Cambridge Bioscience: 2'3'-cGAMP ELISA [bioscience.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. interchim.fr [interchim.fr]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. arborassays.com [arborassays.com]
• 9. arp1.com [arp1.com]
• 10. sinobiological.com [sinobiological.com]
• 11. novateinbio.com [novateinbio.com]
• 12. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP): Synthesis, transmission, and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]
• 15. 2'3'- Cyclic GAMP ELISA Kit (EIAGAMP) - Invitrogen [thermofisher.com]
• 16. K067-H5 | 2'3'-Cyclic GAMP ELISA Kit Clinisciences [clinisciences.com]
• 17. Development of novel highly sensitive methods to detect endogenous cGAMP in cells and tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mcb.berkeley.edu [mcb.berkeley.edu]

Technical Support Center: 2',3'-cGAMP-HRP Tracer in ELISA

Welcome to the technical support center for our 2',3'-cGAMP ELISA kits. This resource is designed to help you troubleshoot common issues and answer frequently asked questions related to the use of the 2',3'-cGAMP-HRP tracer in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the 2',3'-cGAMP ELISA assay?

A1: This assay is a competitive enzyme-linked immunosorbent assay (ELISA).[1] In the assay, free 2',3'-cGAMP from your sample competes with a fixed amount of 2',3'-cGAMP conjugated to horseradish peroxidase (HRP) for a limited number of binding sites on a 2',3'-cGAMP-specific antibody. The antibody is captured on a plate pre-coated with a secondary antibody. After an incubation period, unbound reagents are washed away, and a substrate solution is added. The HRP enzyme on the bound tracer catalyzes a colorimetric reaction. The intensity of the color is inversely proportional to the concentration of 2',3'-cGAMP in your sample.[1]

Q2: What are the recommended storage conditions for the 2',3'-cGAMP-HRP tracer?

A2: The lyophilized or concentrated 2',3'-cGAMP-HRP tracer should be stored at -20°C upon receipt. Once reconstituted or diluted, it is recommended to store the tracer at 4°C and use it within two weeks. It is important not to freeze the diluted tracer.[2][3]

Q3: Can I use a different substrate than the one provided in the kit?

A3: It is highly recommended to use the substrate solution provided in the kit. The substrate and the HRP enzyme in the tracer are optimized to work together to produce the best results. Using a different substrate may lead to suboptimal performance, including lower signal or higher background.

Q4: What types of samples are compatible with this assay?

A4: This assay is designed for the quantification of 2',3'-cGAMP in a variety of samples, including cell lysates, tissue homogenates, tissue culture media, and EDTA plasma.[1]

Troubleshooting Guide

High Background

Q5: I am observing a high background signal in my ELISA. What are the possible causes and solutions?

A5: High background can obscure your results and is a common issue in ELISA. Here are some potential causes and how to address them:

• Insufficient Washing: Inadequate washing can leave unbound 2',3'-cGAMP-HRP tracer in the wells, leading to a high background.

  • Solution: Ensure that you are washing the plate according to the protocol, typically 4-5 times with the provided wash buffer. Increase the soaking time of the wash buffer in the wells to 30 seconds for each wash. After the final wash, ensure all residual buffer is removed by inverting the plate and tapping it firmly on a clean paper towel.[4]

• Contaminated Reagents: Contamination of the substrate solution or wash buffer can lead to non-specific signal generation.

  • Solution: Use fresh, sterile pipette tips for each reagent. Do not mix caps (B75204) between reagent bottles. If you suspect contamination, use a fresh aliquot of the reagent.

• Improper Blocking: Ineffective blocking of the plate can lead to non-specific binding of the HRP tracer to the well surface.

  • Solution: While most kits come with pre-blocked plates, if you are coating your own plates, ensure you are using an appropriate blocking buffer and incubating for the recommended time.

• Extended Incubation Times: Incubating the tracer or substrate for longer than the recommended time can increase background signal.

  • Solution: Adhere strictly to the incubation times specified in the protocol.

Low Signal or No Signal

Q6: My signal is very low or absent, even in the zero standard (B0) wells. What should I do?

A6: A weak or absent signal can be due to several factors. Here's a troubleshooting guide:

• Improper Reagent Preparation: Incorrect dilution of the 2',3'-cGAMP-HRP tracer or other reagents can lead to a weak signal.

  • Solution: Double-check all calculations and dilution steps. Ensure all reagents are brought to room temperature before use.

• Degraded HRP Tracer: The enzymatic activity of HRP can be compromised by improper storage or handling.

  • Solution: Ensure the tracer has been stored correctly at the recommended temperature and has not been subjected to multiple freeze-thaw cycles.

• Incorrect Wavelength Reading: Reading the plate at the wrong wavelength will result in inaccurate optical density (OD) values.

  • Solution: Ensure your plate reader is set to measure absorbance at 450 nm.

• Problem with the Substrate: The substrate may be inactive or inhibited.

  • Solution: The TMB substrate should be colorless before use. If it has a blue color, it is contaminated and should be discarded. Ensure no sodium azide (B81097) is present in your buffers, as it inhibits HRP activity.

Poor Standard Curve

Q7: My standard curve is not linear or has a poor fit. How can I improve it?

A7: A reliable standard curve is essential for accurate quantification. Here are some tips for improving your standard curve:

• Pipetting Errors: Inaccurate pipetting during the serial dilution of the standard can lead to a non-linear curve.

  • Solution: Use calibrated pipettes and fresh tips for each dilution. Ensure thorough mixing of the standard at each dilution step.

• Improper Curve Fitting: Using the wrong model to fit your data can result in a poor standard curve.

  • Solution: For competitive ELISAs, a four-parameter logistic (4-PL) curve fit is typically the most appropriate model.[5]

• Outliers: One or more data points that deviate significantly from the rest can affect the curve fit.

  • Solution: Run standards in duplicate or triplicate to identify and potentially exclude outliers.

Quantitative Data Summary

The following tables provide typical quantitative data for a 2',3'-cGAMP ELISA. Note that these values are for guidance only, and you should always refer to the specific data sheet provided with your kit lot.

Table 1: Typical 2',3'-cGAMP ELISA Kit Performance

Parameter	Typical Value
Assay Range	0.08 - 20 pmol/mL[1]
Analytical Sensitivity	0.048 pmol/mL[1]
Intra-assay CV	< 10%
Inter-assay CV	< 15%
Sample Volume	10 - 50 µL[1]

Table 2: Example Standard Curve Data

2',3'-cGAMP (pmol/mL)	Average OD (450 nm)	% B/B0
0 (B0)	1.52	100%
0.082	1.35	88.8%
0.205	1.18	77.6%
0.512	0.89	58.6%
1.28	0.56	36.8%
3.2	0.28	18.4%
8	0.15	9.9%
20	0.10	6.6%

Experimental Protocols

Detailed 2',3'-cGAMP Competitive ELISA Protocol

This protocol provides a general outline. Always refer to the specific manual provided with your ELISA kit.

• Reagent Preparation:

  • Bring all reagents to room temperature before use.

  • Prepare the wash buffer by diluting the concentrate as instructed.

  • Prepare the 2',3'-cGAMP standard serial dilutions according to the kit manual.

  • Dilute the 2',3'-cGAMP-HRP tracer to its working concentration.

• Assay Procedure:

  • Add 50 µL of the prepared standards and samples to the appropriate wells of the microplate.

  • Add 25 µL of the diluted 2',3'-cGAMP-HRP tracer to each well.

  • Add 25 µL of the 2',3'-cGAMP antibody to each well (except for the non-specific binding wells).

  • Seal the plate and incubate for 2 hours at room temperature with gentle shaking.

• Washing:

  • Aspirate the contents of the wells.

  • Wash each well 4 times with 300 µL of wash buffer. Ensure complete removal of the buffer after the last wash by inverting the plate and tapping it on absorbent paper.

• Substrate Incubation:

  • Add 100 µL of TMB substrate to each well.

  • Incubate the plate in the dark for 30 minutes at room temperature.

• Stopping the Reaction:

  • Add 50 µL of stop solution to each well. The color in the wells will change from blue to yellow.

• Data Acquisition:

  • Read the absorbance of each well at 450 nm using a microplate reader within 10 minutes of adding the stop solution.

• Data Analysis:

  • Calculate the average OD for each set of standards and samples.

  • Generate a standard curve by plotting the OD values against the corresponding 2',3'-cGAMP concentrations. A four-parameter logistic curve fit is recommended.

  • Determine the concentration of 2',3'-cGAMP in your samples by interpolating their OD values from the standard curve.

Visualizations

cGAS-STING Signaling Pathway

Caption: The cGAS-STING signaling pathway is initiated by cytosolic dsDNA.

2',3'-cGAMP ELISA Workflow

Caption: A typical workflow for a 2',3'-cGAMP competitive ELISA.

References

• 1. 2'3'- Cyclic GAMP ELISA Kit (EIAGAMP) - Invitrogen [thermofisher.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. interchim.fr [interchim.fr]
• 4. ELISA Troubleshooting Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: cGAMP Measurement and ATP/GTP Interference

Welcome to the technical support center for cGAMP measurement. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on accurately quantifying cGAMP, with a special focus on mitigating interference from its precursors, ATP and GTP.

Frequently Asked Questions (FAQs)

Q1: Why is ATP and GTP interference a concern in cGAMP measurement?

A1: Cyclic GMP-AMP synthase (cGAS) synthesizes cGAMP from ATP and GTP.[1] Consequently, in both in vitro enzymatic assays and cell-based experiments, ATP and GTP are often present in significant excess compared to the produced cGAMP. Due to their structural similarity to cGAMP, these residual nucleotides can interfere with some detection methods, leading to high background signals or inaccurate quantification.

Q2: Which cGAMP measurement techniques are most susceptible to ATP/GTP interference?

A2: The degree of interference is method-dependent. While highly specific antibody-based assays and mass spectrometry are designed to minimize this, less specific methods may be more prone to interference. It is crucial to validate your chosen assay for specificity against ATP and GTP, especially when working with high concentrations of these nucleotides.

Q3: What are the primary methods for measuring cGAMP?

A3: The main techniques for cGAMP quantification are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), competitive Enzyme-Linked Immunosorbent Assay (ELISA), Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays, and coupled enzyme/luciferase-based assays. Each method offers a different balance of sensitivity, specificity, throughput, and cost.

Q4: How can I minimize ATP/GTP interference in my samples?

A4: Several strategies can be employed. For cell-based assays, thorough cell lysis and subsequent sample cleanup are critical. Methods like solid-phase extraction (SPE) can be used to separate cGAMP from more abundant nucleotides.[2][3] For in vitro cGAS activity assays, optimizing the enzyme-to-substrate ratio and reaction time can help maximize the cGAMP signal relative to the remaining ATP and GTP. Additionally, choosing a highly selective detection method is the most effective approach.

Q5: What is the "gold standard" for cGAMP quantification?

A5: LC-MS/MS is widely considered the gold standard for cGAMP quantification due to its high specificity and ability to provide absolute quantification.[4][5][6] However, it requires specialized equipment and has lower throughput compared to plate-based assays.

Troubleshooting Guides

General Sample Preparation Issues

Problem	Possible Cause	Solution
High background signal in all wells	Contamination of samples or reagents with ATP/GTP.	- Use fresh, high-purity reagents.- Implement a sample cleanup step (e.g., solid-phase extraction) to remove excess nucleotides.
Incomplete cell lysis leading to variable cGAMP release.	- Optimize lysis buffer and procedure (e.g., include freeze-thaw cycles or sonication).[7]
Low or no cGAMP signal	Degradation of cGAMP by phosphodiesterases (PDEs) during sample preparation.	- Add a broad-spectrum PDE inhibitor, like IBMX, to the lysis buffer.[8]
Inefficient extraction of cGAMP from the sample matrix.	- Validate your extraction protocol. For complex matrices, consider a more rigorous cleanup method like STING-CAP (STING-mediated concentration and purification).[4]

Assay-Specific Troubleshooting

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Problem	Possible Cause	Solution
Poor peak shape or resolution	Inappropriate column chemistry or mobile phase for separating polar analytes like nucleotides.	- Use a column designed for polar molecule separation (e.g., HILIC or ion-pair chromatography).- Optimize the mobile phase composition and gradient.[9]
Ion suppression	High concentrations of salts or co-eluting contaminants (like ATP/GTP) in the sample matrix.	- Implement a robust sample cleanup procedure (e.g., solid-phase extraction) prior to injection.- Dilute the sample if the cGAMP concentration is sufficiently high.
Low sensitivity	Inefficient ionization of cGAMP.	- Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows).- Consider using an ion-pairing reagent that enhances signal in negative ion mode.[9]

Competitive ELISA

Problem	Possible Cause	Solution
High background/low signal (low B/B0)	Cross-reactivity of the antibody with ATP or GTP.	- Confirm the specificity of the primary antibody with the kit manufacturer.- Perform a spike-and-recovery experiment with known amounts of ATP and GTP to assess interference.
Insufficient washing.	- Increase the number and vigor of wash steps to remove unbound reagents.[10]
High variability between replicates	Inconsistent pipetting or improper plate washing.	- Use calibrated pipettes and proper technique.- Ensure uniform washing across the plate, either with a multichannel pipette or a plate washer.[10]

TR-FRET Assays

| Problem | Possible Cause | Solution | | :--- | High background signal | Non-specific binding of assay components. | - Ensure all reagents are properly dissolved and centrifuged to remove aggregates.[4] | | | Autofluorescence of compounds in the sample. | - Utilize the time-resolved aspect of the measurement to gate out prompt fluorescence. | | Low assay window (low Z' factor) | Suboptimal concentrations of tracer or antibody. | - Titrate the tracer and antibody concentrations to find the optimal assay window. | | | Enzyme concentration is too high or too low. | - Perform an enzyme titration to determine the optimal concentration for the desired level of substrate conversion. |

Coupled Enzyme/Luciferase Assays (e.g., cGAMP-Luc)

| Problem | Possible Cause | Solution | | :--- | High background luminescence | ATP contamination in the sample or reagents. | - This assay enzymatically converts cGAMP to ATP, so any contaminating ATP will directly contribute to the background. Rigorous sample cleanup to remove endogenous ATP is essential.[4] | | | | - Use ATP-free buffers and reagents. | | Non-linear standard curve | Inhibition of the coupling enzymes (e.g., myokinase) by components in the sample buffer. | - Be aware of potential inhibitors like high concentrations of certain metal ions (e.g., Zn2+). Optimize the buffer composition.[4] |

Data Presentation: Comparison of cGAMP Measurement Methods

Parameter	LC-MS/MS	Competitive ELISA	TR-FRET	cGAMP-Luc (Luciferase)
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Competition between sample cGAMP and labeled cGAMP for antibody binding.	Competition between sample cGAMP and a fluorescent tracer for antibody binding, detected by FRET.	Enzymatic conversion of cGAMP to ATP, which is then detected by luciferase.[4]
Specificity for cGAMP	Very High	High (antibody dependent)	High (antibody dependent)	High (enzyme dependent)
Susceptibility to ATP/GTP Interference	Low (can be mass resolved)	Low to Moderate (depends on antibody cross-reactivity)	Low (highly selective antibodies are available)	High (requires removal of endogenous ATP)
Sensitivity	Very High (sub-nanomolar)[5]	High (picomolar to nanomolar)	High (nanomolar)	Very High (nanomolar)[4]
Throughput	Low	High	High	High
Quantitative	Absolute Quantification	Relative Quantification	Relative Quantification	Relative Quantification
Instrumentation	LC system and Tandem Mass Spectrometer	Plate Reader (absorbance)	Plate Reader (TR-FRET capable)	Plate Reader (luminescence)

Experimental Protocols

Protocol 1: Sample Preparation from Cell Lysates for cGAMP Measurement

This protocol is a general guideline and may need optimization for specific cell types and downstream applications.

• Cell Culture and Treatment: Plate cells at a desired density and treat with stimuli (e.g., dsDNA transfection) to induce cGAMP production.

• Cell Lysis:

  • Aspirate the culture medium and wash the cells once with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer (e.g., RIPA buffer supplemented with a PDE inhibitor like 0.5 mM IBMX).

  • Scrape the cells and collect the lysate in a microcentrifuge tube.

  • Incubate on ice for 20-30 minutes with periodic vortexing.

• Lysate Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a standard method (e.g., BCA assay) for normalization.

• Sample Cleanup (Optional but Recommended):

  • Solid-Phase Extraction (SPE): Use a suitable SPE cartridge (e.g., a mixed-mode or hydrophilic-lipophilic balanced sorbent) to separate cGAMP from more abundant nucleotides like ATP and GTP. Follow the manufacturer's protocol for conditioning, loading, washing, and elution.

  • STING-CAP (STING-mediated Concentration and Purification): For very low abundance samples, incubate the lysate with His-tagged STING protein. Capture the STING-cGAMP complexes on magnetic nickel beads, wash to remove contaminants, and then elute the cGAMP by heat inactivation of STING.[4]

• Sample Storage: Store the clarified or purified samples at -80°C until analysis.

Protocol 2: cGAMP Measurement by LC-MS/MS

• Chromatographic Separation:

  • Use an HPLC system equipped with a column suitable for polar analytes (e.g., a HILIC column).

  • The mobile phase often consists of an organic solvent (e.g., acetonitrile) and an aqueous buffer with an ion-pairing agent (e.g., triethylamine (B128534) and hexafluoroisopropanol) to improve retention and peak shape.[9]

  • Run a gradient elution to separate cGAMP from other nucleotides.

• Mass Spectrometry Detection:

  • Use a tandem mass spectrometer operating in negative ion mode.

  • Optimize the source parameters for efficient ionization of cGAMP.

  • Perform Multiple Reaction Monitoring (MRM) for quantification, using specific precursor-to-product ion transitions for cGAMP and an isotopically labeled internal standard.

• Quantification:

  • Generate a standard curve using known concentrations of purified cGAMP spiked into a matrix similar to the samples.

  • Normalize the signal of the analyte to the signal of the internal standard.

  • Calculate the concentration of cGAMP in the samples based on the standard curve.

Protocol 3: cGAMP Measurement by Competitive ELISA

• Reagent Preparation: Prepare all reagents, including wash buffer, assay buffer, standards, and samples, according to the kit manufacturer's instructions.

• Standard Curve Preparation: Prepare a serial dilution of the cGAMP standard provided in the kit to generate a standard curve.

• Assay Procedure:

  • Add standards and samples to the wells of the antibody-coated microplate.

  • Add the cGAMP-enzyme conjugate to each well.

  • Add the primary antibody to each well to initiate the competition reaction.

  • Incubate the plate for the time and temperature specified in the protocol (e.g., 2 hours at room temperature with shaking).[7]

• Washing: Aspirate the contents of the wells and wash the plate multiple times with the wash buffer to remove unbound reagents.[10]

• Substrate Addition and Incubation: Add the substrate solution to each well and incubate for the recommended time to allow for color development. The signal is inversely proportional to the amount of cGAMP in the sample.

• Stopping the Reaction: Add the stop solution to each well to terminate the enzymatic reaction.

• Data Acquisition and Analysis: Read the absorbance at the appropriate wavelength using a microplate reader. Generate a standard curve by plotting the absorbance versus the concentration of the standards. Calculate the concentration of cGAMP in the samples from the standard curve.

Visualizations

Caption: The cGAS-STING signaling pathway, a key component of the innate immune response to cytosolic DNA.

Caption: A generalized experimental workflow for the measurement of cGAMP from biological samples.

References

• 1. Homogeneous and bioluminescent biochemical and cellular assay for monitoring cGAMP and enzymes that generate and degrade cGAMP - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solid phase extraction as sample pretreatment method for top-down quantitative analysis of low molecular weight proteins from biological samples using liquid chromatography - triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP in complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. Quantitative analysis of intracellular nucleoside triphosphates and other polar metabolites using ion pair reversed-phase liquid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assay Procedure for Competitive-ELISA [elabscience.com]

Technical Support Center: Synthesis of Stable 2',3'-cGAMP Analogs

Welcome to the technical support center for the synthesis of stable 2',3'-cyclic Guanosine Monophosphate-Adenosine Monophosphate (cGAMP) analogs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the synthesis, purification, and handling of these important immunomodulatory molecules.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in using natural 2',3'-cGAMP for therapeutic applications?

A1: The principal limitation of natural 2',3'-cGAMP is its susceptibility to enzymatic degradation by phosphodiesterases (PDEs), particularly ecto-nucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1).[1][2][3] This rapid hydrolysis in vivo significantly reduces its half-life and therapeutic efficacy, necessitating the development of stable analogs.[4][5]

Q2: What are the most common strategies for synthesizing stable 2',3'-cGAMP analogs?

A2: The most prevalent strategy is the introduction of phosphorothioate (B77711) (PS) linkages in place of the natural phosphodiester bonds.[4][5][6] These PS modifications render the analogs resistant to hydrolysis by PDEs.[1][2] Other approaches include modifications at the ribose sugar or the nucleobase, and the development of prodrugs to enhance cell permeability.[7][8]

Q3: What are the main differences between chemical and enzymatic synthesis of 2',3'-cGAMP and its analogs?

A3: Chemical synthesis, often employing phosphoramidite (B1245037) chemistry, offers versatility in creating a wide range of modified analogs. However, it can suffer from low yields, the need for complex protecting group strategies, and the use of hazardous organic solvents.[9][10][11] Enzymatic synthesis, typically using cGAMP synthase (cGAS), provides high yields of the natural 2',3'-cGAMP in a more environmentally friendly manner.[9][10][11] While enzymatic approaches can be adapted to produce some analogs, they may be less suitable for incorporating extensive, unnatural modifications.[12][13]

Q4: Why is the formation of diastereomers a concern in phosphorothioate analog synthesis, and how can they be addressed?

A4: The introduction of a phosphorothioate linkage creates a chiral center at the phosphorus atom, leading to the formation of two diastereomers (Rp and Sp). These isomers can exhibit different binding affinities for STING and varying levels of stability, making their separation crucial for consistent biological activity.[4][5][14] Separation is typically achieved through chromatographic techniques like reverse-phase or anion-exchange HPLC. Characterization often involves enzymatic digestion with stereospecific nucleases (e.g., svPDE and nP1) to determine the stereochemistry.[14]

Q5: How can I confirm the stability of my synthesized 2',3'-cGAMP analog?

A5: Stability is typically assessed by incubating the analog with relevant phosphodiesterases (e.g., recombinant ENPP1 or snake venom phosphodiesterase) or in serum.[6] The degradation of the analog over time is monitored by techniques such as High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC).[3][6] A stable analog will show significantly less degradation compared to the natural 2',3'-cGAMP under the same conditions.

Troubleshooting Guides

Problem 1: Low Yield in Chemical Synthesis

Possible Cause	Suggested Solution
Incomplete Coupling Reactions	Optimize coupling time and ensure the use of a fresh, efficient activator (e.g., 1H-tetrazole, DCI).[15] Inefficient coupling can lead to n-1 deletion sequences.
Ineffective Capping	Ensure the capping step is quantitative to block unreacted 5'-hydroxyl groups and prevent the formation of deletion impurities.[16] Consider using alternative capping reagents if standard acetic anhydride (B1165640) proves insufficient.
Side Reactions During Oxidation	Use a suitable oxidizing agent (e.g., tert-butyl hydroperoxide for phosphodiester or phenylacetyl disulfide for phosphorothioate) and control the reaction time to prevent over-oxidation or other side reactions.[6]
Degradation During Deprotection	Use mild deprotection conditions and optimize the reaction time to avoid degradation of the final product. Ensure complete removal of all protecting groups, which can be monitored by mass spectrometry.
Loss During Purification	Optimize the purification protocol. For HPLC, adjust the gradient and column chemistry. For anion-exchange chromatography, optimize the salt gradient for elution.

Problem 2: Difficulty in Separating Diastereomers

Possible Cause	Suggested Solution
Poor Resolution on HPLC	Modify the HPLC method. Experiment with different columns (e.g., C18, C8), mobile phase compositions (e.g., different ion-pairing reagents like triethylammonium (B8662869) acetate), and gradient slopes to improve separation.
Co-elution of Isomers	If baseline separation is not achievable, consider collecting mixed fractions and re-purifying under different conditions. Alternatively, explore chiral chromatography methods.
Inability to Identify Stereochemistry	Use enzymatic digestion with stereospecific nucleases. For example, snake venom phosphodiesterase (svPDE) preferentially hydrolyzes Rp phosphorothioates, while nuclease P1 (nP1) is specific for Sp phosphorothioates.[14] Analyze the digestion products by HPLC or LC-MS to assign the stereochemistry.

Problem 3: Synthesized Analog Shows Poor Stability

Possible Cause	Suggested Solution
Incomplete Sulfurization (for PS analogs)	Ensure the sulfurization step is complete. Incomplete reaction will result in a mixture of phosphodiester and phosphorothioate linkages, with the former being susceptible to hydrolysis. Use a fresh and effective sulfurizing agent.
Incorrect Stereochemistry	One diastereomer may be significantly less stable than the other. Ensure that the desired, more stable diastereomer is isolated and used for downstream applications.
Presence of Contaminating Nucleases	Ensure all reagents and equipment are nuclease-free, especially for enzymatic synthesis and stability assays. Use nuclease-free water and sterile techniques.
Hydrolysis During Storage	Store the purified analog under appropriate conditions. Lyophilized powders are generally more stable. If in solution, store at -20°C or -80°C in a suitable buffer at a neutral pH. Avoid repeated freeze-thaw cycles.

Experimental Protocols & Data

Table 1: Comparison of Synthesis Methods for 2',3'-cGAMP and Analogs

Method	Typical Yield	Key Advantages	Key Disadvantages	Reference
Chemical (Phosphoramidite)	~5% (overall)	High versatility for modifications	Low overall yield, use of hazardous solvents, complex purification	[11]
Enzymatic (in vitro with cGAS)	85-90%	High yield, environmentally friendly	Limited to analogs accepted by the enzyme, requires purified enzyme	[10]
Whole-Cell Biocatalysis	60 ± 2 mg/L (purified)	No organic solvents, sustainable	Potential for endotoxin (B1171834) contamination, requires downstream processing	[9][10]

Protocol: Enzymatic Stability Assay

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing your synthesized 2',3'-cGAMP analog (e.g., 10 µM final concentration) in a suitable buffer (e.g., 20 mM Tris-HCl, pH 7.5, 1 mM Ca²⁺).

• Enzyme Addition: Add the phosphodiesterase (e.g., 1 nM recombinant ENPP1) to initiate the reaction. For a negative control, add buffer instead of the enzyme.

• Incubation: Incubate the reaction at 37°C.

• Time Points: At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the reaction and quench the enzyme activity, for example, by adding an equal volume of 0.1 M EDTA or by heat inactivation.

• Analysis: Analyze the samples by reverse-phase HPLC to quantify the amount of remaining analog and any degradation products.

• Data Interpretation: Plot the percentage of remaining analog versus time to determine the rate of hydrolysis and compare it to that of natural 2',3'-cGAMP.

Visualizations

Caption: The cGAS-STING signaling pathway, a key component of the innate immune system.

Caption: A generalized workflow for the chemical synthesis of stable 2',3'-cGAMP analogs.

Caption: A decision tree for troubleshooting low yields in 2',3'-cGAMP analog synthesis.

References

• 1. Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs [dash.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. PDE-stable 2′3′-cGAMP analogues, containing 5′-S-phosphorothioester linkage, as STING agonists - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. PDE-stable 2'3'-cGAMP analogues, containing 5'-S-phosphorothioester linkage, as STING agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, Synthesis and Biological Evaluation of (2′,5′ and 3′5′-Linked) cGAMP Analogs that Activate Stimulator of Interferon Genes (STING) [mdpi.com]
• 7. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 8. researchgate.net [researchgate.net]
• 9. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 10. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli [frontiersin.org]
• 12. 10th anniversary of discovering cGAMP: synthesis and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Novel Applications of Biocatalysis to Stereochemistry Determination of 2′3′-cGAMP Bisphosphorothioate (2′3′-cGSASMP) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. glenresearch.com [glenresearch.com]

Navigating Batch-to-Batch Variability of Synthetic 2',3'-cGAMP: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges arising from batch-to-batch variability of synthetic 2',3'-cyclic guanosine (B1672433) monophosphate-adenosine monophosphate (2',3'-cGAMP).

Frequently Asked Questions (FAQs)

1. What is 2',3'-cGAMP and why is it used in research?

2',3'-cGAMP is an endogenous second messenger in mammalian cells that plays a crucial role in the innate immune system.[1][2][3][4] It is produced by the enzyme cyclic GMP-AMP synthase (cGAS) in response to cytosolic DNA, a danger signal associated with viral infections and cellular damage.[3][5] 2',3'-cGAMP then binds to and activates the STING (Stimulator of Interferon Genes) protein, triggering a signaling cascade that leads to the production of type I interferons and other inflammatory cytokines.[3][6][7] This activation of the STING pathway makes synthetic 2',3'-cGAMP a valuable tool for studying innate immunity, developing vaccine adjuvants, and exploring cancer immunotherapies.[8][9]

2. What are the common sources of batch-to-batch variability in synthetic 2',3'-cGAMP?

Batch-to-batch variability in synthetic 2',3'-cGAMP can arise from several factors during its production and handling:

• Synthesis and Purification: Chemical synthesis of 2',3'-cGAMP can be complex, leading to low yields and the presence of organic solvents or other impurities if not purified properly.[8][9] Enzymatic synthesis using recombinant cGAS is an alternative that avoids organic solvents but may introduce other contaminants, such as endotoxins from the E. coli expression system.[8][9][10]

• Purity: The purity of 2',3'-cGAMP is a critical factor. Even with high-performance liquid chromatography (HPLC) purification, trace amounts of isomers, degradation products, or other structurally related impurities might be present and can affect biological activity. Most suppliers specify a purity of ≥ 95% or ≥ 98% by HPLC.[11][12][13]

• Endotoxin (B1171834) Levels: Endotoxins (lipopolysaccharides or LPS) are components of the outer membrane of Gram-negative bacteria and are potent activators of the immune system.[8][10] The presence of endotoxins in a 2',3'-cGAMP preparation can lead to non-specific immune responses, confounding experimental results. It is crucial to use 2',3'-cGAMP with low endotoxin levels, typically specified as ≤ 2.5 EU/ml or <0.3 EU/μg.[8][10][11][12]

• Storage and Handling: 2',3'-cGAMP is typically supplied as a lyophilized solid and should be stored at -20°C for long-term stability.[6][11][12][13] Some suppliers suggest that short-term exposure to ambient temperature is possible.[11][12] Once reconstituted, it is recommended to prepare aliquots and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1][6] The stability of the reconstituted solution can vary depending on the solvent and storage conditions.

3. How should I properly store and handle my synthetic 2',3'-cGAMP?

Proper storage and handling are critical to maintain the integrity and activity of synthetic 2',3'-cGAMP.

• Lyophilized Powder: Store the lyophilized powder at -20°C upon receipt.[6][11][12][13] Under these conditions, it is generally stable for at least one year.[6][11][12]

• Reconstitution: Reconstitute the lyophilized powder in sterile, endotoxin-free water or a suitable buffer.[6][10] Some suppliers recommend filtering the reconstituted solution through a 0.22 µm filter.[1]

• Stock Solutions: After reconstitution, it is best to prepare single-use aliquots to minimize freeze-thaw cycles.[6] Store stock solutions at -20°C for short-term storage (up to 6 months) or -80°C for longer-term storage (up to 6 months).[1][6]

4. What are the key quality control parameters to consider when purchasing synthetic 2',3'-cGAMP?

When selecting a source for synthetic 2',3'-cGAMP, it is important to consider the following quality control parameters, which should be available on the product's certificate of analysis or datasheet:

• Purity (by HPLC): Look for a purity of ≥95%, with ≥98% being preferable.[11][12][13]

• Identity Confirmation (by Mass Spectrometry): The molecular weight should be confirmed by mass spectrometry to ensure the correct compound.[10]

• Endotoxin Levels: Ensure the endotoxin level is low, for example, <0.3 EU/µg.[8]

• Form: The product is typically a lyophilized solid.[11][12]

• Solubility: Information on solubility in different solvents should be provided.[2][6]

Troubleshooting Guides

Issue 1: Inconsistent or Low STING Activation

Question: I am observing variable or lower-than-expected STING activation in my cell-based assays across different batches of 2',3'-cGAMP. What could be the cause and how can I troubleshoot this?

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Degradation of 2',3'-cGAMP	1. Verify Storage: Confirm that the 2',3'-cGAMP has been stored correctly at -20°C or -80°C and that freeze-thaw cycles have been minimized.[1][6]2. Prepare Fresh Solutions: Prepare a fresh stock solution from a new vial of lyophilized powder.3. Check for Contamination: Ensure that the solvent used for reconstitution is sterile and free of nucleases.
Inaccurate Quantification	1. Verify Concentration: Re-measure the concentration of your 2',3'-cGAMP stock solution using UV spectroscopy (λmax ≈ 260 nm).[11][12]2. Use a Standard Curve: For quantitative assays like ELISA, always include a standard curve with a fresh dilution series of a known concentration of 2',3'-cGAMP.[14]
Low Purity of 2',3'-cGAMP	1. Review Certificate of Analysis: Check the purity of the batch as determined by HPLC on the certificate of analysis.2. Test a Different Batch/Supplier: If possible, test a new batch of 2',3'-cGAMP, either from the same or a different supplier, to see if the issue is batch-specific.
Cellular Delivery Issues	1. Optimize Transfection/Permeabilization: 2',3'-cGAMP is not readily cell-permeable.[15] For intracellular delivery, optimize the concentration of the transfection reagent (e.g., Lipofectamine) or the permeabilization agent (e.g., digitonin).[2][15][16]2. Confirm Cell Health: Ensure that the cells are healthy and not overly confluent, as this can affect transfection efficiency.
Cell Line Responsiveness	1. Check STING Expression: Verify that your cell line expresses STING. Some cell lines, like HEK293T, have low or no endogenous STING expression and may require transfection with a STING expression plasmid.[15]2. Use a Positive Control: Include a positive control, such as a cell line known to respond well to 2',3'-cGAMP, to validate your assay setup.

Issue 2: High Background Signal or Non-Specific Effects

Question: My experiments with 2',3'-cGAMP are showing high background activation or other non-specific effects. What could be the reason?

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Endotoxin Contamination	1. Check Endotoxin Levels: Review the certificate of analysis for the specified endotoxin level of your 2',3'-cGAMP batch.[8][11][12]2. Use Endotoxin-Free Reagents: Ensure that all water, buffers, and other reagents used in your experiment are endotoxin-free.3. Test a New Batch: If endotoxin contamination is suspected, try a new batch of 2',3'-cGAMP with certified low endotoxin levels.
Presence of Other Impurities	1. Review Purity Data: A lower purity (e.g., <95%) might indicate the presence of other immune-stimulatory molecules.2. Use a Negative Control: Include a negative control, such as 2'5'-GpAp (a linear, inactive analog of 2',3'-cGAMP), to determine if the observed effects are specific to the cyclic dinucleotide structure.[13]
Cytotoxicity	1. Perform a Dose-Response Curve: High concentrations of 2',3'-cGAMP or the delivery reagent may be toxic to cells. Perform a dose-response experiment to find the optimal, non-toxic concentration.2. Assess Cell Viability: Use a cell viability assay (e.g., MTS or trypan blue exclusion) to assess the health of your cells after treatment.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for synthetic 2',3'-cGAMP based on available information. Note that specific values can vary between suppliers and batches.

Table 1: Physicochemical and Quality Control Properties of Synthetic 2',3'-cGAMP

Parameter	Typical Value/Range	Reference
Molecular Formula	C₂₀H₂₄N₁₀O₁₃P₂ (free acid)	[11][12]
Molecular Weight	~674.42 g/mol (free acid)	[11][12]
Purity (by HPLC)	≥ 95% - ≥ 98%	[11][12][13]
Endotoxin Level	≤ 2.5 EU/ml or <0.3 EU/μg	[8][11][12]
Form	Lyophilized solid	[11][12]
Appearance	White to off-white solid	[11][12]
UV Absorbance (λmax)	~260 nm	[11][12]

Table 2: Biological Activity of Synthetic 2',3'-cGAMP

Assay	Cell Line	EC₅₀ / Kₐ	Reference
STING Binding Affinity (K_d)	Cell-free	3.79 nM	[2]
IFN-β Reporter Assay	THP-1 Lucia ISG cells	EC₅₀ ≈ 0.02 µM	[2]
STING Activation (Luciferase)	293T (hSTING G230A/R293Q)	EC₅₀ ≈ 0.04 µM	[2]

Experimental Protocols

Protocol 1: In Vitro STING Activation Assay using a Reporter Cell Line

This protocol describes a general procedure for measuring 2',3'-cGAMP-induced STING activation using a reporter cell line, such as THP-1-Lucia™ ISG cells, which express a secreted luciferase under the control of an IRF-inducible promoter.

Materials:

• THP-1-Lucia™ ISG cells

• Complete cell culture medium (e.g., RPMI 1640 with 10% FBS, 2 mM L-glutamine, 25 mM HEPES, 100 µg/ml Normocin™, 10 µg/ml Blastocidin)

• Synthetic 2',3'-cGAMP

• Transfection reagent (e.g., Lipofectamine LTX) or digitonin (B1670571)

• Opti-MEM™ I Reduced Serum Medium

• Luciferase detection reagent

• 96-well cell culture plates (white, clear bottom)

• Luminometer

Procedure:

• Cell Seeding: Seed THP-1-Lucia™ ISG cells in a 96-well plate at a density of 100,000 - 200,000 cells per well in 100 µl of complete culture medium.

• 2',3'-cGAMP Preparation: Prepare a serial dilution of 2',3'-cGAMP in Opti-MEM™.

• Transfection/Permeabilization:

  • For Transfection: In a separate tube, mix the diluted 2',3'-cGAMP with the transfection reagent according to the manufacturer's instructions. Incubate to allow complex formation.

  • For Permeabilization: Prepare a working solution of digitonin in a suitable buffer (e.g., 10 µg/ml in a buffer containing HEPES, KCl, MgCl₂, DTT, sucrose, ATP, and GTP).[2]

• Cell Treatment:

  • For Transfection: Add the 2',3'-cGAMP-transfection reagent complexes to the cells.

  • For Permeabilization: Gently aspirate the culture medium and add the digitonin buffer containing the desired concentration of 2',3'-cGAMP. Incubate for a short period (e.g., 30 minutes).[2] Then, replace the permeabilization buffer with fresh complete culture medium.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for 18-24 hours.

• Luciferase Assay: Measure the luciferase activity in the cell supernatant according to the manufacturer's protocol using a luminometer.

• Data Analysis: Plot the luciferase activity against the concentration of 2',3'-cGAMP and determine the EC₅₀ value.

Protocol 2: Cellular Uptake Assay

This protocol provides a general method for assessing the cellular uptake of 2',3'-cGAMP, which can be adapted for radiolabeled or fluorescently labeled versions of the molecule.

Materials:

• Cells of interest

• Complete cell culture medium

• Labeled 2',3'-cGAMP (e.g., ³H-labeled or fluorescently tagged)

• Unlabeled 2',3'-cGAMP (for competition assay)

• Assay buffer (e.g., HBSS with HEPES, pH 7.4)

• Cell lysis buffer

• Scintillation cocktail (for radiolabeled compounds) or fluorescence plate reader

• 24- or 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in a multi-well plate and grow to a confluent monolayer.

• Pre-incubation: On the day of the assay, aspirate the culture medium and wash the cells with assay buffer. Add fresh assay buffer to each well.

• Competition (Optional): To determine non-specific uptake, add a high concentration of unlabeled 2',3'-cGAMP to some wells and incubate for 30 minutes.[17]

• Initiate Uptake: Add the labeled 2',3'-cGAMP to each well to initiate the uptake.

• Incubation: Incubate the plate at 37°C for a predetermined time course (e.g., 5, 15, 30, 60 minutes).

• Stop Uptake: Stop the uptake by rapidly aspirating the buffer and washing the cells multiple times with ice-cold PBS.[17]

• Cell Lysis: Lyse the cells using a suitable lysis buffer.[17]

• Detection:

  • For Radiolabeled 2',3'-cGAMP: Transfer the cell lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.[17]

  • For Fluorescently Labeled 2',3'-cGAMP: Measure the fluorescence of the cell lysate using a fluorescence plate reader.

• Data Analysis: Quantify the amount of internalized 2',3'-cGAMP and normalize to the protein concentration of the cell lysate.

Visualizations

Caption: The cGAS-STING signaling pathway.

Caption: Troubleshooting workflow for low STING activation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. invivogen.com [invivogen.com]
• 4. Second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP): Synthesis, transmission, and degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2',3'-cGAMP | AAT Bioquest [aatbio.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Methods of Assessing STING Activation and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 9. Frontiers | The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli [frontiersin.org]
• 10. The efficient synthesis and purification of 2′3’- cGAMP from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2',3'-cGAMP, Bacterial Second Messenger - Jena Bioscience [jenabioscience.com]
• 12. jenabioscience.com [jenabioscience.com]
• 13. invivogen.com [invivogen.com]
• 14. 2'3'- Cyclic GAMP ELISA Kit (EIAGAMP) - Invitrogen [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. giffordbioscience.com [giffordbioscience.com]

Technical Support Center: Preventing 2',3'-cGAMP Degradation by ENPP1

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at preventing the degradation of 2',3'-cyclic guanosine (B1672433) monophosphate–adenosine monophosphate (2',3'-cGAMP) by ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which ENPP1 degrades 2',3'-cGAMP?

A1: ENPP1 is a type II transmembrane glycoprotein (B1211001) that functions as the primary hydrolase of extracellular 2',3'-cGAMP.[1][2][3] It hydrolyzes the phosphodiester bonds of 2',3'-cGAMP, converting it into AMP and GMP, thereby negatively regulating the cGAS-STING signaling pathway.[4][5] The enzymatic reaction involves a two-step process, starting with the hydrolysis of the 2'-5' phosphodiester bond.[5] Structural studies have revealed that the specific recognition and binding of 2',3'-cGAMP in the active site of ENPP1, but not its isomer 3'3'-cGAMP, allows for its efficient catalysis.[6][7]

Q2: Why is it important to prevent 2',3'-cGAMP degradation in research and therapeutic development?

A2: Preventing the degradation of 2',3'-cGAMP is a key strategy for enhancing anti-tumor immunity.[8][9] By inhibiting ENPP1, the concentration of extracellular 2',3'-cGAMP increases, leading to a more robust activation of the STING (Stimulator of Interferon Genes) pathway in immune cells.[8][10] This, in turn, promotes the production of type I interferons and other pro-inflammatory cytokines, which can help to revert an immunosuppressive tumor microenvironment and enhance the efficacy of immunotherapies like checkpoint inhibitors.[8][10][11]

Q3: What are the different types of ENPP1 inhibitors available?

A3: ENPP1 inhibitors can be broadly categorized into nucleotide-based and non-nucleotide-based small molecules.[8] Several potent and selective small molecule inhibitors have been developed and are being investigated in preclinical and clinical trials.[8][12] These inhibitors typically act by competitively binding to the active site of ENPP1.[8] Additionally, some compounds act by chelating the zinc ions essential for ENPP1's catalytic activity.[11]

Q4: How can I measure the activity of ENPP1 and the efficacy of its inhibitors in my experiments?

A4: Several assay formats are available to measure ENPP1 activity and assess inhibitor potency. These include:

• Biochemical assays: These in vitro assays typically use purified recombinant ENPP1 and a substrate like ATP or 2',3'-cGAMP. The activity can be measured by detecting the product, such as AMP/GMP or inorganic phosphate.[1][4][13][14] Fluorescence polarization (FP) and bioluminescent assays are common sensitive methods for detection.[4][15][16]

• Cell-based assays: These assays measure ENPP1 activity in a more physiologically relevant context using live cells that express ENPP1.[17] They often employ fluorogenic substrates that become fluorescent upon cleavage by ENPP1.[17]

• Plasma-based assays: The stability of 2',3'-cGAMP can be measured in plasma to assess the activity of circulating soluble ENPP1 and the effectiveness of inhibitors in a biological fluid.[5]

Troubleshooting Guides

Problem 1: High variability in ENPP1 activity assay results.

Possible Cause	Troubleshooting Step
Reagent Instability	Ensure proper storage and handling of all reagents, especially the ENPP1 enzyme and substrates (ATP, 2',3'-cGAMP), which can be prone to degradation. Prepare fresh solutions and avoid repeated freeze-thaw cycles.
Inconsistent Pipetting	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent volumes, particularly for the enzyme and inhibitor solutions. Multichannel pipettors can help reduce well-to-well variability.
Assay Conditions	Optimize and strictly control assay parameters such as temperature, pH, and incubation time. The optimal pH for ENPP1 activity is around 9.0, but assays should be conducted at a physiologically relevant pH (e.g., 7.4) when evaluating inhibitors for in vivo applications.[2][5]
Enzyme Concentration	Use an appropriate concentration of ENPP1 to ensure the reaction proceeds within the linear range. Titrate the enzyme to determine the optimal concentration for your specific assay conditions.

Problem 2: My ENPP1 inhibitor shows low potency in cellular assays compared to biochemical assays.

Possible Cause	Troubleshooting Step
Cell Permeability	The inhibitor may have poor cell permeability, preventing it from reaching its target if ENPP1 activity is being measured intracellularly or on the cell surface in a way that is not fully accessible. Consider using cell-impermeable inhibitors for targeting extracellular ENPP1.[11]
Plasma Protein Binding	In assays containing serum or plasma, the inhibitor may bind to plasma proteins, reducing its free concentration and apparent potency.[5] Evaluate inhibitor potency in the presence of human or mouse serum albumin to assess this effect.[5]
Off-target Effects	In a cellular context, the inhibitor might have off-target effects that interfere with the assay readout or cell health. Assess the cytotoxicity of the inhibitor at the concentrations used.[5]
Presence of Endogenous Substrates	Cellular assays contain endogenous substrates for ENPP1 (e.g., ATP), which can compete with the assay substrate and affect the measured inhibitor potency.

Quantitative Data Summary

Table 1: Potency of Selected ENPP1 Inhibitors

Inhibitor	Type	IC50 / Ki	Assay Conditions	Reference
Compound 3	Small Molecule	<50 nM (IC50)	cGAMP assay	[12]
QS1	Small Molecule	-	-	[5]
Compound 15	Phosphonate Inhibitor	<50 nM (Ki)	In vitro, pH 7.4, with human serum albumin	[5]
Compound 32	Phosphonate Inhibitor	<50 nM (Ki)	In vitro, pH 7.4, with human serum albumin	[5]
STF-1623/CM-3163	Cell-impermeable	-	-	[11]
TXN10128	Oral Small Molecule	-	Preclinical colon cancer model	[11]
RBS2418	Small Molecule	-	Clinical trials for solid tumors	[8]
SR-8541A	Small Molecule	-	Clinical trials for solid tumors	[8]
ISM5939	Small Molecule	-	Clinical trials for solid tumors	[8]

Note: IC50 and Ki values are highly dependent on assay conditions. Direct comparison between different studies should be made with caution.

Experimental Protocols

Protocol 1: In Vitro ENPP1 Activity Assay (Fluorescence Polarization-based)

This protocol is adapted from a high-throughput screening method to determine the enzymatic activity of ENPP1 and the potency of inhibitors.[4]

Materials:

• Recombinant human ENPP1

• 2',3'-cGAMP (substrate)

• ENPP1 inhibitor of interest

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 0.01% Brij-35[4]

• Transcreener® AMP²/GMP² Assay Kit (contains AMP/GMP antibody and fluorescent tracer)

• 384-well microplate (black, low-volume)

• Plate reader capable of fluorescence polarization detection

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the ENPP1 inhibitor in 100% DMSO.

  • Prepare a stock solution of 2',3'-cGAMP in nuclease-free water.

  • Prepare serial dilutions of the inhibitor in Assay Buffer.

  • Prepare the ENPP1 enzyme solution in Assay Buffer to the desired concentration.

• Enzymatic Reaction:

  • Add 5 µL of the serially diluted inhibitor or vehicle control (DMSO in Assay Buffer) to the wells of the 384-well plate.

  • Add 5 µL of the ENPP1 enzyme solution to each well.

  • Initiate the reaction by adding 5 µL of the 2',3'-cGAMP substrate solution to each well.

  • Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).

• Detection:

  • Stop the enzymatic reaction by adding the Transcreener® AMP²/GMP² Assay detection mix according to the manufacturer's instructions.

  • Incubate the plate for the recommended time to allow the detection reaction to reach equilibrium.

• Data Acquisition and Analysis:

  • Measure the fluorescence polarization on a compatible plate reader.

  • Calculate the percent inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[4]

Protocol 2: Cell-Based ENPP1 Activity Assay

This protocol provides a method for measuring ENPP1 activity in live cells.[17]

Materials:

• Cells expressing ENPP1 (e.g., HepG2 or Caco-2 cells)

• ENPP1/ENPP3 Cell-Based Activity Assay Kit (containing a fluorogenic substrate)

• ENPP1-specific inhibitor

• 96-well, black, clear-bottom tissue culture plate

• Fluorescence plate reader

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate the cells under standard culture conditions.

• Inhibitor Treatment:

  • Prepare dilutions of the ENPP1 inhibitor in cell culture medium.

  • Remove the culture medium from the wells and replace it with the medium containing the inhibitor or vehicle control.

  • Incubate for the desired pre-treatment time.

• Activity Measurement:

  • Prepare the fluorogenic substrate solution according to the kit manufacturer's instructions.

  • Add the substrate solution to each well.

  • Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm and 520 nm) over time using a fluorescence plate reader.

• Data Analysis:

  • Determine the rate of increase in fluorescence, which corresponds to ENPP1 activity.

  • Normalize the activity to cell number if desired.

  • Calculate the percent inhibition at each inhibitor concentration and determine the IC50 value.

Visualizations

Caption: ENPP1-mediated degradation of extracellular 2',3'-cGAMP and its inhibition to promote STING signaling.

Caption: General workflow for an in vitro ENPP1 inhibitor activity assay.

References

• 1. bellbrooklabs.com [bellbrooklabs.com]
• 2. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Structure-aided development of small molecule inhibitors of ENPP1, the extracellular phosphodiesterase of the immunotransmitter cGAMP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural insights into cGAMP degradation by Ecto-nucleotide pyrophosphatase phosphodiesterase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. What ENPP1 inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 9. pnas.org [pnas.org]
• 10. ENPP1 | Insilico Medicine [insilico.com]
• 11. ENPP1 Immunobiology as a Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US scientists patent new ENPP1 and ENPP3 inhibitors | BioWorld [bioworld.com]
• 13. New activity assays for ENPP1 with physiological substrates ATP and ADP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. New Activity Assays for ENPP1 with Physiological Substrates ATP and ADP | Springer Nature Experiments [experiments.springernature.com]
• 15. Homogeneous and bioluminescent biochemical and cellular assay for monitoring cGAMP and enzymes that generate and degrade cGAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Interpreting Unexpected Phenotypes After 2',3'-cGAMP Treatment

Welcome to the technical support center for researchers utilizing 2',3'-cGAMP. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you interpret and resolve unexpected phenotypes in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during experiments involving 2',3'-cGAMP treatment, from inconsistent STING activation to unexpected off-target effects.

Q1: I'm not observing the expected downstream STING activation (e.g., IRF3 phosphorylation, IFN-β production) after treating my cells with 2',3'-cGAMP. What could be the issue?

A1: Lack of STING activation is a common issue that can stem from several factors, ranging from reagent quality to the specifics of your experimental system. Here are the primary areas to troubleshoot:

• 2',3'-cGAMP Integrity and Delivery: The stability and successful intracellular delivery of 2',3'-cGAMP are critical. Because it is a charged molecule, it does not passively cross the cell membrane. Additionally, extracellular enzymes can degrade it.[1][2]

  • Degradation: The ecto-nucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is the primary enzyme responsible for hydrolyzing extracellular 2',3'-cGAMP.[3] If your culture medium contains serum with ENPP1 activity, the cGAMP may be degraded before it can enter the cells.

  • Inefficient Delivery: How are you introducing the 2',3'-cGAMP to your cells? Simple addition to the media is often insufficient. Transfection reagents, electroporation, or specialized delivery systems are typically required for efficient intracellular delivery.[4]

• Cell Line-Specific Factors: The expression and functionality of the cGAS-STING pathway can be highly variable between different cell types.

  • Low STING Expression: The cell line you are using may have low or absent expression of STING (encoded by the TMEM173 gene). Some cancer cell lines are known to have defective STING pathways.[5]

  • Pathway Defects: Even if STING is present, other downstream components of the pathway (e.g., TBK1, IRF3) could be deficient or non-functional.

• Reagent Quality: Ensure the 2',3'-cGAMP you are using is of high purity and has not undergone multiple freeze-thaw cycles, which can lead to degradation.

Troubleshooting Workflow

Caption: Troubleshooting workflow for lack of STING activation.

Q2: My 2',3'-cGAMP treatment results in a different cytokine profile than what is reported in the literature. Why is this happening?

A2: The cytokine profile following STING activation can be surprisingly plastic and is influenced by several factors:

• Cell Type: Different cell types are wired to produce distinct sets of cytokines. For example, myeloid cells like macrophages and dendritic cells are potent producers of Type I interferons and pro-inflammatory cytokines like TNF-α and IL-6 upon STING activation.[6][7] Other cell types might produce a more limited set of cytokines.

• Stimulation Strength and Duration: The concentration of 2',3'-cGAMP and the duration of the treatment can influence the signaling outcome. High or prolonged STING activation can lead to different feedback loops and secondary signaling events that alter the cytokine milieu.[7]

• Non-Canonical Signaling: STING can activate both the IRF3 pathway (leading to IFN-β) and the NF-κB pathway (leading to pro-inflammatory cytokines).[8] The relative activation of these two branches can vary between cell types and experimental conditions, leading to different cytokine ratios.

• Underlying Cell State: The basal inflammatory state of your cells can prime them to respond differently to STING agonists.

Comparative Cytokine Induction by STING Agonists in Human Monocytes

Cytokine	15 µM 2',3'-cGAMP	100 nM diABZI (non-CDN agonist)	25 µM MSA-2 (non-CDN agonist)
IFN-β	+++	+++	+++
IP-10 (CXCL10)	+++	+++	+++
IL-1β	+++	+++	+++
TNF-α	+++	+++	+++
IL-10	-	++	+
IL-19	-	+	-
(Data summarized from Signal strength of STING activation determines cytokine plasticity and cell death in human monocytes[7])
(+++ Potent Induction, ++ Moderate Induction, + Weak Induction, - No Induction)

Q3: I am observing a cellular phenotype (e.g., changes in cell migration, apoptosis) that does not seem to correlate with STING activation. Could there be off-target effects?

A3: Yes, STING-independent effects of 2',3'-cGAMP have been reported. It is crucial to verify that the observed phenotype is indeed mediated by STING.

• STING-Independent Cell Migration: One study has identified that 2',3'-cGAMP can bind to the protein Rab18, promoting cell migration in a STING-independent manner.[9]

• Apoptosis: While STING activation can induce apoptosis in some contexts, this is often cell-type dependent and can be mediated through IRF3- and p53-dependent or independent mechanisms.[10] It's important to determine if the observed cell death is a direct result of STING signaling.

To investigate potential off-target effects, it is essential to use proper controls.

Experimental Workflow for Validating STING-Dependence

Caption: Workflow to determine if a phenotype is STING-dependent.

Key Experimental Protocols

Protocol 1: Verification of STING Pathway Activation via Western Blot

This protocol details the steps to measure the phosphorylation of key STING pathway proteins, TBK1 and IRF3, which are hallmark indicators of pathway activation.

Methodology:

• Cell Seeding: Plate cells (e.g., THP-1 monocytes, mouse embryonic fibroblasts) in a 6-well plate at a density that will result in 70-80% confluency at the time of treatment.

• Treatment:

  • Prepare a stock solution of 2',3'-cGAMP.

  • For delivery, use a suitable transfection reagent (e.g., Lipofectamine) or electroporation according to the manufacturer's protocol. A typical concentration range to test is 1-10 µM.

  • Include the following controls: untreated cells, cells with transfection reagent only, and a positive control agonist if available.

  • Incubate cells for a time course (e.g., 0, 1, 3, 6 hours) post-treatment.

• Cell Lysis:

  • Wash cells once with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells, transfer lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• Western Blot:

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include:

    • Phospho-TBK1 (Ser172)

    • Total TBK1

    • Phospho-IRF3 (Ser396)

    • Total IRF3

    • STING

    • β-Actin (as a loading control)

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Develop the blot using an ECL substrate and image.

Expected Results: A time-dependent increase in the phosphorylation of TBK1 and IRF3 should be observed in successfully activated cells.

Canonical cGAS-STING Signaling Pathway

Caption: The canonical cGAS-STING signaling pathway.

Protocol 2: Measuring Cytokine Secretion using ELISA

This protocol provides a method to quantify the secretion of key cytokines, such as IFN-β, into the cell culture supernatant following 2',3'-cGAMP treatment.

Methodology:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1, plating cells in a 24-well or 96-well plate. A longer incubation time (e.g., 18-24 hours) is typically required for robust cytokine secretion.

• Supernatant Collection:

  • After the incubation period, centrifuge the plates at 500 x g for 5 minutes to pellet the cells.

  • Carefully collect the supernatant without disturbing the cell layer.

  • Supernatants can be used immediately or stored at -80°C.

• ELISA (Enzyme-Linked Immunosorbent Assay):

  • Use a commercially available ELISA kit for the cytokine of interest (e.g., human or mouse IFN-β, TNF-α, IL-6).

  • Follow the manufacturer's instructions precisely. This typically involves:

    • Coating a 96-well plate with a capture antibody.

    • Blocking the plate.

    • Adding standards and your collected supernatants.

    • Adding a detection antibody.

    • Adding a substrate (e.g., TMB).

    • Stopping the reaction and reading the absorbance on a plate reader.

• Data Analysis:

  • Generate a standard curve using the known concentrations of the standards.

  • Calculate the concentration of the cytokine in your samples based on the standard curve.

EC50 Values for IFN-β Secretion in Response to 2',3'-cGAMP

Cell Type	EC50 (µM)
Human PBMCs	~70
THP-1 Cells	~124
(Data from an in vitro cellular functional STING pathway assay to measure the potency of STING agonists, using interferon-β response[6])

References

• 1. Second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP): the cell autonomous and non-autonomous roles in cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nanoparticle Delivery Improves the Pharmacokinetic Properties of Cyclic Dinucleotide STING Agonists to Open a Therapeutic Window for Intravenous Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. STING activator 2′3′‐cGAMP enhanced HSV‐1‐based oncolytic viral therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Signal strength of STING activation determines cytokine plasticity and cell death in human monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. invivogen.com [invivogen.com]
• 9. researchgate.net [researchgate.net]
• 10. The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Decoding Specificity: A Comparative Guide to 2',3'-cGAMP ELISA Kit Antibody Cross-Reactivity

For researchers, scientists, and drug development professionals navigating the intricacies of the cGAS-STING pathway, the precise measurement of 2',3'-cyclic guanosine (B1672433) monophosphate-adenosine monophosphate (2',3'-cGAMP) is paramount. Enzyme-linked immunosorbent assays (ELISAs) offer a sensitive and high-throughput method for this quantification. However, the specificity of the antibodies employed in these kits is a critical determinant of data accuracy. This guide provides a comparative analysis of the cross-reactivity of antibodies in commercially available 2',3'-cGAMP ELISA kits, supported by experimental data and detailed protocols to aid in the selection of the most appropriate assay for your research needs.

The activation of the cGAS-STING signaling pathway, a key component of the innate immune system, is initiated by the presence of cytosolic double-stranded DNA (dsDNA). Upon binding to dsDNA, the enzyme cyclic GMP-AMP synthase (cGAS) catalyzes the synthesis of the second messenger 2',3'-cGAMP from ATP and GTP.[1][2] This molecule then binds to the stimulator of interferon genes (STING) protein, triggering a downstream signaling cascade that culminates in the production of type I interferons and other inflammatory cytokines.[1][3][4] Given the central role of 2',3'-cGAMP, its accurate detection is crucial for studying infectious diseases, autoimmune disorders, and cancer immunotherapy.

Comparative Analysis of Antibody Cross-Reactivity

The cornerstone of a reliable 2',3'-cGAMP ELISA is the specificity of the antibody used to detect the target molecule. Cross-reactivity with other structurally similar cyclic dinucleotides or related molecules can lead to inaccurate quantification and misinterpretation of results. Below is a summary of the reported cross-reactivity data for several commercially available 2',3'-cGAMP ELISA kits.

Compound	Cayman Chemical 2',3'-cGAMP ELISA Kit (501700)	Arbor Assays DetectX® 2',3'-cGAMP ELISA Kit (K067-H1)	Thermo Fisher Scientific 2',3'-Cyclic GAMP ELISA Kit (EIAGAMP)
2',3'-cGAMP	100%	100%	100%
2',2'-cGAMP	0.8%[5][6]	Not Reported	1.97%[7]
3',3'-cGAMP	<0.01%[5][6]	Not Reported	0.03%[7]
cyclic di-AMP	<0.01%[5][6]	Not Reported	<0.01% (as 2'3'-c-di-AMP2)[7]
cyclic di-GMP	<0.01%[5][6]	Not Reported	Not Reported
cGMP	<0.01%[5][6]	Not Reported	<0.01%[7]
cAMP	<0.01%[5][6]	Not Reported	<0.01%[7]
ATP	<0.01%[5][6]	Not Reported	Not Reported
GTP	<0.01%[5][6]	Not Reported	Not Reported
AMP	Not Reported	Not Reported	<0.01%[7]

Note: "Not Reported" indicates that the data was not found in the readily available product datasheets. Researchers are advised to contact the manufacturers for the most up-to-date and comprehensive cross-reactivity information.

Visualizing the Molecular Context and Experimental Workflow

To provide a comprehensive understanding, the following diagrams illustrate the biological pathway in which 2',3'-cGAMP plays a crucial role and the experimental principle behind its detection via competitive ELISA.

Caption: The cGAS-STING signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. interchim.fr [interchim.fr]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

A Researcher's Guide to Validating 2',3'-cGAMP Binding to STING Protein

For researchers, scientists, and drug development professionals, confirming the direct interaction between the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP) and the Stimulator of Interferon Genes (STING) protein is a critical step in immunology and drug discovery. This guide provides an objective comparison of key biophysical techniques used for this validation, complete with experimental data, detailed protocols, and visual workflows to aid in experimental design and interpretation.

The binding of 2',3'-cGAMP to STING is a pivotal event in the innate immune response to cytosolic DNA. This interaction triggers a conformational change in STING, leading to the activation of downstream signaling pathways that result in the production of type I interferons and other inflammatory cytokines. Validating and quantifying this binding is essential for understanding the mechanism of STING activation and for the development of novel agonists or antagonists.

Comparative Analysis of Binding Validation Techniques

Several biophysical methods can be employed to characterize the binding of 2',3'-cGAMP to purified STING protein. The choice of technique often depends on the specific information required (e.g., binding affinity, kinetics, thermodynamics), sample consumption, and available instrumentation. Here, we compare four widely used methods: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), Microscale Thermophoresis (MST), and Differential Scanning Fluorimetry (DSF).

Technique	Principle	Information Obtained	Reported KD for 2',3'-cGAMP & STING	Strengths	Weaknesses
Isothermal Titration Calorimetry (ITC)	Measures the heat change that occurs upon binding of a ligand to a protein in solution.	Binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS)	~nM range[1]	Label-free; provides a complete thermodynamic profile of the interaction in a single experiment.	Requires relatively large amounts of protein and ligand; sensitive to buffer mismatches.
Surface Plasmon Resonance (SPR)	Detects changes in the refractive index at the surface of a sensor chip as a ligand in solution binds to an immobilized protein.	Binding affinity (KD), association rate (kon), and dissociation rate (koff)	0.543 µM[2]	Real-time analysis of binding kinetics; high sensitivity; requires small amounts of ligand.	Requires immobilization of the protein, which may affect its conformation and activity; potential for mass transport limitations.
Microscale Thermophoresis (MST)	Measures the directed movement of molecules along a microscopic temperature gradient, which changes upon ligand binding.	Binding affinity (KD)	Not explicitly found in the provided search results.	Low sample consumption; can be performed in complex biological liquids; wide range of affinities can be measured.	Requires fluorescent labeling of the protein (unless using intrinsic fluorescence); potential for artifacts from buffer components.
Differential Scanning Fluorimetry (DSF)	Monitors the thermal unfolding of a protein in the presence of a fluorescent dye. Ligand binding typically stabilizes the protein, leading to an increase in its melting temperature (Tm).	Qualitative assessment of binding; can be used to estimate KD.	Not explicitly found in the provided search results.	High-throughput; low sample consumption; rapid screening of ligands and buffer conditions.	Indirect measurement of binding; may not be suitable for all proteins; the dye can sometimes interfere with binding.

Signaling Pathways and Experimental Workflows

To better visualize the biological context and the experimental process, the following diagrams illustrate the STING signaling pathway and a general workflow for validating protein-ligand binding.

Figure 1. STING signaling pathway upon 2',3'-cGAMP binding.

Figure 2. General workflow for validating protein-ligand binding.

Detailed Experimental Protocols

Below are representative protocols for each of the four binding validation techniques. These should be optimized for specific experimental conditions and instrumentation.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.

1. Protein and Ligand Preparation:

• Purify the C-terminal domain (residues 139-379) of human STING.[3]

• Dialyze the purified STING protein and the 2',3'-cGAMP solution extensively against the same buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl) to minimize buffer mismatch effects.

• Accurately determine the concentrations of both protein and ligand using a reliable method (e.g., UV-Vis spectroscopy).

2. ITC Experiment:

• Set the experimental temperature (e.g., 25 °C).

• Load the STING protein solution (e.g., 10-50 µM) into the sample cell.

• Load the 2',3'-cGAMP solution (e.g., 100-500 µM) into the injection syringe.

• Perform a series of injections (e.g., 1-2 µL each) of the cGAMP solution into the STING solution, with sufficient time between injections for the signal to return to baseline.

• Perform a control titration of cGAMP into buffer to determine the heat of dilution.

3. Data Analysis:

• Subtract the heat of dilution from the raw titration data.

• Fit the integrated heat data to a suitable binding model (e.g., one-site binding model) to determine the binding affinity (KD), stoichiometry (n), and enthalpy of binding (ΔH).

Surface Plasmon Resonance (SPR)

SPR measures the real-time binding of a ligand to an immobilized protein, providing kinetic information in addition to binding affinity.

1. Protein Immobilization:

• Use a sensor chip with a surface suitable for protein immobilization (e.g., CM5 chip).

• Activate the chip surface (e.g., with EDC/NHS).

• Immobilize the purified STING protein onto the chip surface via amine coupling to a target density.

• Deactivate any remaining active groups on the surface.

2. SPR Experiment:

• Prepare a series of dilutions of 2',3'-cGAMP in a suitable running buffer (e.g., HBS-EP+).

• Inject the cGAMP dilutions over the sensor chip surface at a constant flow rate.

• Monitor the change in the SPR signal (response units, RU) over time to obtain association and dissociation curves.

• Regenerate the sensor chip surface between injections if necessary.

3. Data Analysis:

• Subtract the signal from a reference flow cell to correct for bulk refractive index changes.

• Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD = koff/kon).

Microscale Thermophoresis (MST)

MST measures the change in the movement of a fluorescently labeled molecule in a temperature gradient upon binding to a ligand.

1. Protein Labeling:

• Label the purified STING protein with a fluorescent dye (e.g., NHS-ester dye targeting primary amines) according to the manufacturer's instructions.

• Remove any excess, unbound dye using a desalting column.

2. MST Experiment:

• Prepare a serial dilution of 2',3'-cGAMP in the assay buffer.

• Mix each cGAMP dilution with a constant concentration of the fluorescently labeled STING protein.

• Load the samples into hydrophilic capillaries.

• Measure the thermophoresis of the labeled STING protein in each sample using an MST instrument.

3. Data Analysis:

• Plot the change in the normalized fluorescence against the logarithm of the cGAMP concentration.

• Fit the resulting binding curve to a suitable equation (e.g., the Hill equation) to determine the KD.

Differential Scanning Fluorimetry (DSF)

DSF, or thermal shift assay, measures the change in the thermal stability of a protein upon ligand binding.

1. Sample Preparation:

• Prepare a reaction mixture containing the purified STING protein, a fluorescent dye that binds to hydrophobic regions of unfolded proteins (e.g., SYPRO Orange), and the assay buffer.

• Prepare a series of dilutions of 2',3'-cGAMP.

• Mix the STING/dye solution with each cGAMP dilution in a multiwell plate.

2. DSF Experiment:

• Place the plate in a real-time PCR instrument.

• Increase the temperature in a stepwise manner (e.g., 1 °C/minute from 25 °C to 95 °C).

• Monitor the fluorescence intensity at each temperature.

3. Data Analysis:

• Plot the fluorescence intensity as a function of temperature to obtain a melting curve for each sample.

• Determine the melting temperature (Tm), the midpoint of the unfolding transition, for each curve.

• A significant increase in Tm in the presence of cGAMP indicates binding and stabilization. The magnitude of the thermal shift (ΔTm) can be used to rank the binding of different ligands.

Conclusion

The validation of 2',3'-cGAMP binding to STING is a fundamental step for researchers in the field of innate immunity and drug discovery. The choice of biophysical technique should be guided by the specific experimental goals, available resources, and the nature of the protein and ligand. While ITC provides a comprehensive thermodynamic characterization and SPR offers detailed kinetic information, MST and DSF present valuable alternatives with advantages in terms of sample consumption and throughput. For a thorough validation, employing at least two orthogonal methods is highly recommended to ensure the accuracy and reliability of the binding data. This guide provides the necessary framework to design, execute, and interpret experiments aimed at confirming and quantifying this critical protein-ligand interaction.

References

• 1. The cGAS-STING pathway for DNA sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cyclic GMP-AMP Containing Mixed Phosphodiester Linkages Is An Endogenous High Affinity Ligand for STING - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Orthogonal Assays for 2',3'-cGAMP Quantification

In the burgeoning field of innate immunity and cancer immunotherapy, the accurate quantification of the second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP) is paramount. As the direct product of cyclic GMP-AMP synthase (cGAS) upon sensing cytosolic DNA, 2',3'-cGAMP is a critical activator of the STING (Stimulator of Interferon Genes) pathway. Researchers, scientists, and drug development professionals require robust and reliable methods to measure its concentration in various biological matrices. This guide provides an objective comparison of key orthogonal assays, complete with experimental data and detailed protocols, to aid in the selection of the most appropriate method for your research needs.

Comparative Analysis of 2',3'-cGAMP Quantification Assays

The selection of an appropriate assay for 2',3'-cGAMP quantification depends on several factors, including the required sensitivity, sample type, throughput needs, and whether a direct measurement of the molecule or an assessment of its biological activity is desired. The following table summarizes the key performance characteristics of the most commonly employed orthogonal assays.

Assay Type	Principle	Sample Types	Sensitivity (LOD/LOQ)	Dynamic Range	Throughput	Key Advantages	Key Limitations
LC-MS/MS	Mass Spectrometry	Cell Lysates, Tissues, Plasma, Culture Media	High (sub-nM to low nM)[1]	Wide	Low to Medium	"Gold standard" for accuracy and specificity; can distinguish between different cyclic dinucleotide isomers.[1]	Requires specialized equipment and expertise; lower throughput; potential for matrix effects.
Competitive ELISA	Immunoassay	Cell Lysates, Tissues, Plasma, Culture Media	High (e.g., 9.6 pg/mL LOD)[2]	Narrower than LC-MS/MS (e.g., 6.1 - 100,000 pg/mL)	High	High throughput; relatively low cost; commercially available kits with validated performance.[2][3][4][5]	Potential for cross-reactivity with structurally similar molecules; signal is inversely proportional to concentration.[6][7]
FRET-based Biosensor	Fluorescence Resonance Energy Transfer	Cell Lysates, Tissue Extracts, Culture Media	Moderate to High	Variable depending on the biosensor	High	Real-time or endpoint measurements; homogeneous "add-and-read" format; suitable for high-throughput screening.[8][9]	Requires a fluorescent plate reader; potential for interference from fluorescent compounds; biosensor expression levels can affect quantification.[10]
HEK-Blue™ STING Reporter Assay	Cell-based Bioassay	Samples containing 2',3'-cGAMP	High (indirectly measures STING activation)	Dependent on cell response	Medium to High	Measures the biological activity of 2',3'-cGAMP; provides a functional readout of the STING pathway.[11][12]	Indirect measurement of 2',3'-cGAMP; susceptible to off-target effects that modulate the reporter system.

Experimental Protocols

Detailed methodologies for the key assays are provided below to facilitate their implementation in your laboratory.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: This technique separates 2',3'-cGAMP from other components in a sample by liquid chromatography, followed by ionization and detection using a mass spectrometer. The mass-to-charge ratio of the parent ion and its specific fragment ions are used for highly selective and sensitive quantification.

Protocol:

• Sample Preparation (Cell Lysates):

  • Culture and treat cells as required for your experiment.

  • Wash cells with ice-cold PBS.

  • Lyse cells with a suitable buffer (e.g., M-PER™ Extraction Reagent).

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile (B52724) or methanol) to the supernatant.

  • Centrifuge to pellet the precipitated protein and collect the supernatant containing small molecules like 2',3'-cGAMP.

  • Dry the supernatant under a vacuum or nitrogen stream.

  • Reconstitute the dried extract in a solvent compatible with the LC mobile phase.

• LC Separation:

  • Inject the reconstituted sample onto a suitable analytical column (e.g., a C18 or HILIC column).

  • Use a gradient elution with a mobile phase system, for example, consisting of an aqueous component with an additive like formic acid and an organic component like acetonitrile.

• MS/MS Detection:

  • Ionize the eluting analytes using an appropriate ionization source (e.g., electrospray ionization - ESI).

  • Operate the mass spectrometer in multiple reaction monitoring (MRM) mode.

  • Set the instrument to monitor the specific precursor-to-product ion transition for 2',3'-cGAMP (e.g., m/z 675.1 -> 476.1).[13]

  • Generate a standard curve using known concentrations of a purified 2',3'-cGAMP standard.

  • Quantify the amount of 2',3'-cGAMP in the samples by comparing their peak areas to the standard curve.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Principle: This is a competitive immunoassay where 2',3'-cGAMP in the sample competes with a known amount of enzyme-labeled 2',3'-cGAMP (tracer) for binding to a limited number of anti-2',3'-cGAMP antibodies coated on a microplate. The amount of tracer that binds is inversely proportional to the concentration of 2',3'-cGAMP in the sample.

Protocol (based on commercially available kits): [3][4][14]

• Reagent Preparation:

  • Prepare all reagents, including standards, samples, and buffers, according to the kit manufacturer's instructions.

  • Generate a standard curve by performing serial dilutions of the provided 2',3'-cGAMP standard.

• Assay Procedure:

  • Pipette standards and samples into the wells of the antibody-coated microplate.

  • Add the 2',3'-cGAMP-HRP conjugate (tracer) to each well.

  • Add the anti-2',3'-cGAMP antibody to each well (except for non-specific binding wells).

  • Incubate the plate for the recommended time and temperature (e.g., 2 hours at room temperature with shaking).[5]

  • Wash the plate multiple times with the provided wash buffer to remove unbound reagents.

  • Add the substrate solution (e.g., TMB) to each well and incubate to allow for color development.

  • Stop the reaction by adding a stop solution.

  • Read the absorbance at the recommended wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of bound tracer for each standard and sample relative to the maximum binding (B0) wells.

  • Plot the standard curve with the percentage of bound tracer on the y-axis and the 2',3'-cGAMP concentration on the x-axis.

  • Determine the concentration of 2',3'-cGAMP in the samples by interpolating their percentage of bound tracer from the standard curve.

FRET-based Biosensor Assay

Principle: This assay utilizes a genetically encoded or protein-based biosensor that undergoes a conformational change upon binding to 2',3'-cGAMP. This change alters the distance between two fluorescent proteins (a donor and an acceptor), leading to a change in the Fluorescence Resonance Energy Transfer (FRET) signal, which can be measured on a fluorescent plate reader.

Protocol (based on a commercially available kit): [8]

• Reagent Preparation:

  • Prepare standards and samples as required.

  • Reconstitute the FRET biosensor protein according to the manufacturer's instructions.

• Assay Procedure:

  • Pipette standards and samples into the wells of a microplate suitable for fluorescence measurements.

  • Add the FRET biosensor solution to each well.

  • Incubate the plate for a short period (e.g., 15 minutes) to allow for binding.

  • Measure the fluorescence at the donor and acceptor emission wavelengths using a fluorescent plate reader.

• Data Analysis:

  • Calculate the FRET ratio (acceptor emission / donor emission) for each well.

  • Generate a standard curve by plotting the FRET ratio against the known concentrations of the 2',3'-cGAMP standards.

  • Determine the concentration of 2',3'-cGAMP in the samples by interpolating their FRET ratios from the standard curve.

HEK-Blue™ STING Reporter Assay

Principle: This is a cell-based assay that utilizes a HEK293 cell line engineered to express a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an IRF-inducible promoter. Activation of the STING pathway by 2',3'-cGAMP leads to the production and secretion of SEAP, which can be quantified colorimetrically.

Protocol:

• Cell Culture and Seeding:

  • Culture the HEK-Blue™ STING reporter cells according to the manufacturer's instructions.

  • Seed the cells into a 96-well plate at the recommended density.

• Sample Treatment:

  • Prepare dilutions of your samples containing 2',3'-cGAMP.

  • Add the samples to the wells containing the cells. Include a positive control (e.g., a known concentration of 2',3'-cGAMP) and a negative control (medium only).

  • Incubate the plate for the recommended time (e.g., 18-24 hours) to allow for STING activation and SEAP expression.

• SEAP Detection:

  • Collect a small aliquot of the cell culture supernatant from each well.

  • Add a SEAP detection reagent (e.g., QUANTI-Blue™) to the supernatant.

  • Incubate at 37°C until a color change is visible.

  • Measure the absorbance at the recommended wavelength (e.g., 620-655 nm).

• Data Analysis:

  • The absorbance is directly proportional to the amount of SEAP produced, which in turn reflects the level of STING activation by 2',3'-cGAMP in the sample.

  • Results are often expressed as fold induction over the negative control.

Visualizing the Methodologies

To further clarify the principles and workflows of these assays, the following diagrams have been generated using the DOT language.

Diagram 1: The cGAS-STING signaling pathway.

Diagram 2: Competitive ELISA workflow.

Diagram 3: FRET-based biosensor assay workflow.

Diagram 4: HEK-Blue™ STING reporter assay workflow.

References

• 1. Development of cGAMP-Luc, a sensitive and precise coupled enzyme assay to measure cGAMP in complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cambridge Bioscience: 2'3'-cGAMP ELISA [bioscience.co.uk]
• 3. interchim.fr [interchim.fr]
• 4. 2'3'- Cyclic GAMP ELISA Kit (EIAGAMP) - Invitrogen [thermofisher.com]
• 5. arborassays.com [arborassays.com]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. arborassays.com [arborassays.com]
• 9. Transcreener® cGAMP cGAS TR-FRET Assay Technical Manual [protocols.io]
• 10. biorxiv.org [biorxiv.org]
• 11. invivogen.com [invivogen.com]
• 12. invivogen.com [invivogen.com]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Unraveling the Species-Specific Nuances of 2',3'-cGAMP Activity: A Comparative Guide for Researchers

For Immediate Publication

Shanghai, China – December 11, 2025 – In the intricate world of innate immunity, the cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathway stands as a critical sentinel against microbial invasion and cellular damage. The second messenger at the heart of this pathway, 2',3'-cyclic GMP-AMP (2',3'-cGAMP), has garnered significant attention as a potent immune modulator with therapeutic potential. However, translating preclinical findings from murine models to human applications has been fraught with challenges, largely due to species-specific differences in the activity of this crucial molecule. This guide provides a comprehensive comparison of 2',3'-cGAMP activity in human versus mouse cells, offering researchers, scientists, and drug development professionals a vital resource supported by experimental data to navigate these differences.

Key Differences in the cGAS-STING Pathway: Human vs. Mouse

The cellular response to 2',3'-cGAMP is not universally conserved between humans and mice. These differences manifest at multiple levels, from the initial binding to the STING protein to the downstream signaling cascade and resulting cytokine milieu.

STING Protein Structure and Ligand Binding:

Structural and dynamic disparities exist between human STING (hSTING) and mouse STING (mSTING). Molecular dynamics simulations have revealed that hSTING has a preference for an "open," inactive conformation, whereas mSTING tends to favor a "closed," active state even in the absence of a ligand. This fundamental difference in conformational dynamics likely influences the binding and activation by 2',3'-cGAMP and other STING agonists.

One of the most striking examples of this functional divergence is the differential response to the small molecule STING agonist DMXAA (5,6-dimethylxanthenone-4-acetic acid). DMXAA is a potent activator of mSTING but fails to elicit a response from hSTING, a discrepancy that contributed to the failure of DMXAA in human clinical trials. This highlights the critical importance of considering species-specific STING variants in drug development.

Downstream Signaling and Cytokine Production:

While both human and mouse immune cells, such as dendritic cells (DCs), respond to 2',3'-cGAMP by producing type I interferons (IFN-α and IFN-β), a key distinction lies in the production of type III interferons (IFN-λ). Upon stimulation with 2',3'-cGAMP, human DCs produce significant quantities of IFN-λ1.[1][2] In contrast, the gene for IFN-λ1 is a pseudogene in mice, meaning they do not produce this specific cytokine.[1][2] This difference in the IFN-λ repertoire could have significant implications for the nature and localization of the immune response, as IFN-λ signaling is particularly important at mucosal barriers.

Furthermore, studies have shown that in response to STING ligands, human blood DC IFN-β responses are considerably greater than IFN-α responses, a pattern also observed in mouse DCs.[1][2]

Quantitative Data Comparison

Direct, side-by-side quantitative comparisons of 2',3'-cGAMP activity in human and mouse cells are not always available in single studies. The following tables summarize key quantitative data compiled from various sources. It is important to note that variations in experimental methodologies between studies can influence the absolute values.

Table 1: Binding Affinity of 2',3'-cGAMP for Human and Mouse STING

Parameter	Human STING (hSTING)	Mouse STING (mSTING)	Method	Reference
Binding Affinity (Kd)	0.543 µM	Not directly compared in the same study.	Surface Plasmon Resonance (SPR)	[3]

Note: While a direct comparative Kd for mouse STING using the same methodology was not found, the potent activation of mouse STING by 2',3'-cGAMP in functional assays is well-documented.

Table 2: Downstream Signaling and Cytokine Production in Dendritic Cells (DCs)

Parameter	Human DCs	Mouse Splenic DCs	Notes	Reference
Type I IFN Production	IFN-α, IFN-β	IFN-α, IFN-β	Both species produce type I IFNs.	[1][2]
Type III IFN Production	IFN-λ1, IFN-λ2/3	IFN-λ2/3	Human DCs produce high levels of IFN-λ1, which is absent in mice.	[1][2]
Cellular Activation	Upregulation of CD86 on cDCs and CD69 on pDCs	Upregulation of CD86 and MHCII on pDCs and cDCs	2',3'-cGAMP is a potent activator of both human and mouse DC subsets.	[1][2]

Signaling Pathways and Experimental Workflows

To aid in the visualization of these complex processes, the following diagrams illustrate the cGAS-STING signaling pathway, highlighting the key differences between human and mouse responses, as well as a typical experimental workflow for assessing 2',3'-cGAMP activity.

Figure 1: cGAS-STING signaling pathway in human vs. mouse cells.

Figure 2: A typical experimental workflow for comparing 2',3'-cGAMP activity.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental data. Below are outlines of key experimental protocols used to assess 2',3'-cGAMP activity.

1. STING Binding Assay (Surface Plasmon Resonance - SPR)

• Objective: To determine the binding affinity (Kd) of 2',3'-cGAMP to purified STING protein.

• Methodology:

  • Protein Immobilization: Recombinant human or mouse STING protein (C-terminal domain) is immobilized on a sensor chip (e.g., CM5 chip) via amine coupling.

  • Analyte Injection: A series of concentrations of 2',3'-cGAMP are injected over the sensor surface.

  • Data Acquisition: The binding is monitored in real-time by detecting changes in the refractive index at the sensor surface, measured in resonance units (RU).

  • Data Analysis: The equilibrium dissociation constant (Kd) is calculated by fitting the steady-state binding data to a 1:1 binding model.

2. Cellular Activation and Cytokine Production Assay (ELISA)

• Objective: To quantify the production of cytokines (e.g., IFN-β) by immune cells in response to 2',3'-cGAMP.

• Methodology:

  • Cell Culture: Primary human peripheral blood mononuclear cells (PBMCs) or mouse bone marrow-derived macrophages (BMDMs) are cultured in appropriate media.

  • Stimulation: Cells are treated with a range of concentrations of 2',3'-cGAMP. A negative control (vehicle) and a positive control (e.g., LPS) are included.

  • Supernatant Collection: After a specified incubation period (e.g., 24 hours), the cell culture supernatant is collected.

  • ELISA: A sandwich ELISA is performed using a specific antibody pair for the cytokine of interest (e.g., anti-IFN-β capture and detection antibodies). The concentration of the cytokine is determined by comparing the sample absorbance to a standard curve of recombinant cytokine.

3. Western Blot for STING Pathway Activation

• Objective: To detect the phosphorylation of key signaling proteins (TBK1 and IRF3) downstream of STING activation.

• Methodology:

  • Cell Lysis: Following stimulation with 2',3'-cGAMP for a shorter time course (e.g., 1-4 hours), cells are lysed in a buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: The protein concentration of the lysates is determined using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF or nitrocellulose membrane.

  • Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated TBK1 (p-TBK1) and phosphorylated IRF3 (p-IRF3). Antibodies against total TBK1, total IRF3, and a housekeeping protein (e.g., β-actin or GAPDH) are used for normalization.

  • Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the signal is detected using an enhanced chemiluminescence (ECL) substrate.

Conclusion

The disparities in 2',3'-cGAMP activity between human and mouse cells underscore the importance of careful consideration when extrapolating preclinical data. The structural differences in the STING protein, leading to altered ligand binding and activation, combined with distinct downstream cytokine profiles, necessitate a thorough understanding of these species-specific nuances. For researchers and drug developers in the field of immunology and oncology, a comprehensive approach that incorporates studies on both human and mouse cells is paramount for the successful clinical translation of STING-targeting therapeutics. This guide serves as a foundational resource to inform experimental design and data interpretation in this rapidly evolving area of research.

References

• 1. mdpi.com [mdpi.com]
• 2. IFN-β signalling regulates RAW 264.7 macrophage activation, cytokine production, and killing activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Validating the Biological Activity of Synthetic 2',3'-cGAMP: A Comparative Guide

This guide provides a comprehensive comparison of synthetic 2',3'-cyclic GMP-AMP (2',3'-cGAMP) with other STING (Stimulator of Interferator Genes) pathway agonists. It includes detailed experimental protocols and supporting data to assist researchers, scientists, and drug development professionals in validating the biological activity of this key second messenger.

Introduction to 2',3'-cGAMP and the STING Pathway

The cGAS-STING pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA, a signal of infection or cellular damage.[1] Upon binding to double-stranded DNA (dsDNA), the enzyme cyclic GMP-AMP synthase (cGAS) synthesizes the second messenger 2',3'-cGAMP.[2][3] This cyclic dinucleotide (CDN) then binds to and activates the STING protein located on the endoplasmic reticulum (ER).[1][2]

STING activation initiates a signaling cascade, starting with its dimerization and translocation from the ER to the Golgi apparatus.[2][4] This leads to the recruitment and activation of TANK-binding kinase 1 (TBK1), which in turn phosphorylates both STING and the transcription factor Interferon Regulatory Factor 3 (IRF3).[2][5] Phosphorylated IRF3 forms dimers that translocate to the nucleus, driving the transcription of genes encoding type I interferons (IFNs) and other pro-inflammatory cytokines.[5][6] This response is crucial for mounting an effective defense against pathogens and for anti-tumor immunity.[7]

Comparison of Synthetic 2',3'-cGAMP with Alternative STING Agonists

Synthetic 2',3'-cGAMP is a potent activator of the STING pathway, but numerous other natural and synthetic agonists have been developed. These alternatives, which include other CDNs and small molecules, vary in their binding affinity, stability, and overall potency. The choice of agonist can significantly impact the nature and magnitude of the resulting immune response.

Agonist Class	Specific Agonist	Target	Key Performance Characteristics	Reference(s)
Endogenous CDN	2',3'-cGAMP	Human STING	High-affinity endogenous ligand. Serves as the benchmark for agonist activity. KD = 0.543 µM for hSTING.	[2][6]
Bacterial CDNs	c-di-GMP, c-di-AMP, 3',3'-cGAMP	Bacterial & Mammalian STING	Generally exhibit lower binding affinity to human STING compared to 2',3'-cGAMP.	[2][3][6]
Synthetic CDN Analogs	ADU-S100 (ML RR-S2 CDA)	Human STING	A phosphorothioate-modified CDN that entered clinical trials. Shows enhanced stability.	[2][8]
Compound 8d	Human STING	Novel CDN with a significantly higher binding affinity (KD = 0.038 µM) to hSTING than 2',3'-cGAMP, leading to more robust cytokine induction.	[2]
2'3'-cG(s)A(s)MP	Human STING	A hydrolysis-resistant bisphosphothioate analog with similar hSTING affinity to 2',3'-cGAMP but is ten times more potent at inducing IFN-β secretion in THP-1 cells.	[9]
Prodrug CDN Analogs	2',3'-Pro1	Human STING	Exhibits a significantly improved dose-response relationship (lower nanomolar range) compared to standard 2',3'-cGAMP, attributed to increased lipophilicity and cellular uptake.	[10]
Non-CDN Small Molecules	DMXAA	Murine STING (not human)	Potent activator of the murine STING pathway but has no activity on human STING.	[5]
diABZI	Human STING	A potent non-CDN STING agonist that has shown efficacy in pre-clinical tumor models.	[3]

Experimental Protocols for Validating Biological Activity

Validating the biological activity of synthetic 2',3'-cGAMP involves a series of in vitro and in vivo assays designed to measure its ability to engage and activate the STING pathway.

In Vitro Validation: STING Activation in Cell Culture

Objective: To confirm that synthetic 2',3'-cGAMP can activate the STING pathway in a cellular context, leading to downstream signaling and cytokine production.

Cell Line: Human monocytic cell lines like THP-1, which express all components of the cGAS-STING pathway, or HEK293T cells, which do not express endogenous STING and can be transfected to express specific STING variants, are commonly used.[4]

Methodology:

• Cell Permeabilization and Stimulation: Since 2',3'-cGAMP is not readily cell-permeable, cells must be permeabilized or transfected.[4]

  • Digitonin (B1670571) Permeabilization: Briefly treat cells with a low concentration of digitonin to allow entry of 2',3'-cGAMP.

  • Transfection: Use a transfection reagent like Lipofectamine 3000 to deliver 2',3'-cGAMP into the cytoplasm.[11]

• Incubation: Treat cells with varying concentrations of synthetic 2',3'-cGAMP or other agonists for a specified period (e.g., 4-6 hours).[1]

• Endpoint Analysis:

  • Western Blotting: Harvest cell lysates and perform western blotting to detect the phosphorylation of key signaling proteins, such as TBK1 (p-TBK1) and IRF3 (p-IRF3).[11] This provides direct evidence of pathway activation.

  • ELISA: Collect cell culture supernatants and use an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the secretion of IFN-β.[1][11] This measures the primary functional output of the pathway.

  • RT-qPCR: Isolate total RNA from cells and perform reverse transcription quantitative PCR (RT-qPCR) to measure the upregulation of IFNβ mRNA and other interferon-stimulated genes (ISGs).[11]

In Vitro Validation: STING Oligomerization Assay

Objective: To visually confirm a critical early step in STING activation: ligand-induced oligomerization.[4]

Methodology:

• Cell Transfection and Stimulation: Transfect HEK293T cells with a plasmid expressing STING.[4] Stimulate the cells with 2',3'-cGAMP using digitonin permeabilization.[4]

• Cell Lysis: Lyse the cells under non-reducing conditions to preserve disulfide bonds that may form between STING monomers.[4]

• PAGE Analysis:

  • Non-Reducing SDS-PAGE: Analyze the cell lysates by SDS-PAGE without reducing agents (like DTT or β-mercaptoethanol) in the sample buffer. This allows for the visualization of disulfide-linked STING dimers and oligomers.[4]

  • Blue Native PAGE (BN-PAGE): Analyze lysates using BN-PAGE to detect STING oligomers in their native state, independent of disulfide bond formation.[4]

• Immunoblotting: Transfer the proteins to a membrane and probe with an anti-STING antibody to visualize the different oligomeric forms.

In Vivo Validation: Murine Tumor Models

Objective: To assess the anti-tumor efficacy of synthetic 2',3'-cGAMP in a living organism.

Methodology:

• Tumor Implantation: Syngeneic tumor cells (e.g., B16 melanoma, CT26 colon carcinoma) are implanted subcutaneously into immunocompetent mice.

• Agonist Administration: Once tumors are established, synthetic 2',3'-cGAMP is administered directly into the tumor (intratumoral injection).

• Monitoring:

  • Tumor Growth: Measure tumor volume regularly to assess the treatment's effect on tumor progression.

  • Survival Analysis: Monitor the survival of the mice over time.

  • Immune Cell Infiltration: At the study endpoint, tumors can be excised and analyzed by flow cytometry or immunohistochemistry to quantify the infiltration of immune cells, such as CD8+ T cells, which are critical for an anti-tumor response.[7]

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Design, Synthesis and Biological Evaluation of (2′,5′ and 3′5′-Linked) cGAMP Analogs that Activate Stimulator of Interferon Genes (STING) [mdpi.com]
• 3. Conjugated STING agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparative Molecular, Innate, and Adaptive Impacts of Chemically Diverse STING Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. invivogen.com [invivogen.com]
• 7. mdpi.com [mdpi.com]
• 8. PDE-stable 2′3′-cGAMP analogues, containing 5′-S-phosphorothioester linkage, as STING agonists - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 11. Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]

comparing c-di-GMP and 2',3'-cGAMP signaling pathways

A Comparative Guide to c-di-GMP and 2',3'-cGAMP Signaling Pathways

Cyclic dinucleotides are ubiquitous second messengers that play critical roles in signal transduction across different domains of life. Among them, bis-(3'-5')-cyclic dimeric guanosine (B1672433) monophosphate (c-di-GMP) and 2',3'-cyclic GMP-AMP (2',3'-cGAMP) are paramount, governing distinct physiological and pathological processes. This guide provides a detailed comparison of their respective signaling pathways, supported by experimental data and methodologies, to aid researchers, scientists, and drug development professionals.

Core Comparison of Signaling Pathways

While both are cyclic dinucleotides, c-di-GMP and 2',3'-cGAMP originate from different biological contexts and trigger vastly different downstream effects. C-di-GMP is a central regulator of lifestyle transitions in bacteria, whereas 2',3'-cGAMP is a key mediator of the innate immune response in mammals.

Feature	c-di-GMP Signaling	2',3'-cGAMP Signaling
Primary Domain	Bacteria[1][2][3]	Eukaryotes (Mammals)[4][5][6]
Structure	Cyclic diguanylate; two guanosines linked by two 3'-5' phosphodiester bonds.	Heterodimer; one guanosine and one adenosine (B11128) linked by one 2'-5' and one 3'-5' phosphodiester bond.[7]
Synthesis Enzyme	Diguanylate Cyclases (DGCs) containing a GGDEF domain, which dimerize two GTP molecules.[2][8][9]	Cyclic GMP-AMP Synthase (cGAS), which is activated by cytosolic double-stranded DNA (dsDNA) and synthesizes 2',3'-cGAMP from ATP and GTP.[5][6][7]
Degradation Enzyme	Phosphodiesterases (PDEs) containing EAL or HD-GYP domains, which linearize c-di-GMP to pGpG or hydrolyze it to two GMP molecules.[2][8][9]	Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), which hydrolyzes extracellular 2',3'-cGAMP into AMP and GMP.[10][11]
Primary Receptor	Diverse protein effectors (e.g., PilZ domain proteins) and RNA riboswitches.[1][2][12][13]	Stimulator of Interferon Genes (STING), an endoplasmic reticulum-resident transmembrane protein.[4][5][6]
Downstream Effectors	Transcriptional regulators, enzymes, and structural proteins controlling motility, adhesion, and biofilm formation.[12][13][14]	TANK-binding kinase 1 (TBK1) and Interferon Regulatory Factor 3 (IRF3), leading to the production of Type I interferons.[4][6][15]
Biological Outcome	Regulation of bacterial phenotypes such as biofilm formation, motility, virulence, and cell cycle progression.[2][16][]	Activation of the innate immune system in response to cytosolic DNA, leading to antiviral and antitumor responses.[6][10][18]
Therapeutic Relevance	Target for developing novel antimicrobial agents that disrupt biofilm formation and reduce bacterial virulence.[][19]	STING agonists are being developed as adjuvants for vaccines and as cancer immunotherapies to stimulate antitumor immunity.[20][21][22]

Signaling Pathway Diagrams

The signaling cascades for c-di-GMP and 2',3'-cGAMP are initiated by distinct triggers and proceed through unique molecular players to elicit their respective biological responses.

References

• 1. [PDF] Functional diversity of c-di-GMP receptors in prokaryotic and eukaryotic systems | Semantic Scholar [semanticscholar.org]
• 2. Functional diversity of c-di-GMP receptors in prokaryotic and eukaryotic systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Regulation of cGAS and STING signaling during inflammation and infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 7. invivogen.com [invivogen.com]
• 8. academic.oup.com [academic.oup.com]
• 9. scientificarchives.com [scientificarchives.com]
• 10. researchgate.net [researchgate.net]
• 11. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 12. Sensing the messenger: The diverse ways that bacteria signal through c-di-GMP - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Second Messenger Regulation of Biofilm Formation: Breakthroughs in Understanding c-di-GMP Effector Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The cGAS-cGAMP-STING Pathway: A Molecular Link Between Immunity and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 18. STING activation in alveolar macrophages and group 2 innate lymphoid cells suppresses IL-33–driven type 2 immunopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Analogs of GTP as Novel Inhibitors of Bacterial C-Di-GMP-Synthesizing Enzymes | National Agricultural Library [nal.usda.gov]
• 20. Conjugated STING agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Development of Small-Molecule STING Activators for Cancer Immunotherapy [mdpi.com]
• 22. Frontiers | Therapeutic Development by Targeting the cGAS-STING Pathway in Autoimmune Disease and Cancer [frontiersin.org]

A Comparative Analysis of 2',3'-cGAMP Analog Potency in STING Activation

For Researchers, Scientists, and Drug Development Professionals

The discovery of the cGAS-STING signaling pathway as a critical component of innate immunity has spurred significant interest in the development of STING agonists for therapeutic applications, including cancer immunotherapy and vaccine adjuvants. The endogenous STING agonist, 2',3'-cyclic guanosine (B1672433) monophosphate-adenosine monophosphate (2',3'-cGAMP), activates the STING protein, leading to the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[1][2][3] However, the therapeutic potential of natural 2',3'-cGAMP is limited by factors such as enzymatic degradation.[4] This has led to the development of numerous 2',3'-cGAMP analogs with improved potency, stability, and cellular permeability.

This guide provides a comparative analysis of the potency of several 2',3'-cGAMP analogs, supported by experimental data from published studies.

Data Presentation: Comparative Potency of 2',3'-cGAMP Analogs

The following table summarizes the binding affinities and functional potencies of various 2',3'-cGAMP analogs in activating the STING pathway.

Analog	Modification	Binding Affinity (KD, µM) to hSTING	Functional Potency (EC50, µM) for IFN-β Induction in THP-1 cells	Reference
2',3'-cGAMP	Endogenous Ligand	0.543	~124	[1][2][5]
Compound 8d	2'3'-CDN	0.038	More robust than 2',3'-cGAMP	[1][2]
2',3'-cGsAsMP	Bis-phosphothioate	Similar to 2',3'-cGAMP	~12.4 (10x more potent)	[4][6]
2',3'-cGAM(PS)2 (Rp/Sp)	Phosphorothioate (B77711)	Not Reported	39.7	[5]
2',3'-c-di-AM(PS)2 (Rp/Rp)	Phosphorothioate	Not Reported	10.5	[5]

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the methods used to evaluate these analogs, the following diagrams illustrate the cGAS-STING signaling pathway and a typical experimental workflow for assessing analog potency.

Caption: The cGAS-STING signaling pathway.[2][3][7]

Caption: Experimental workflow for comparing analog potency.[1][2][5][7]

Experimental Protocols

Detailed methodologies are essential for the accurate evaluation and comparison of STING agonists. The following are outlines of key experimental protocols cited in the comparative analysis.

Surface Plasmon Resonance (SPR) for Binding Affinity

• Objective: To quantify the binding affinity (KD) of 2',3'-cGAMP analogs to the STING protein.[1][2]

• Methodology:

  • Immobilization: Recombinant human STING protein is immobilized on a sensor chip.

  • Binding: A series of concentrations of the 2',3'-cGAMP analog are flowed over the sensor chip surface.

  • Detection: The change in the refractive index at the surface, which is proportional to the mass of the bound analyte, is measured in real-time.

  • Data Analysis: The association and dissociation rates are used to calculate the equilibrium dissociation constant (KD), a measure of binding affinity.[1][2]

IFN-β Reporter Gene Assay in THP-1 Cells

• Objective: To measure the functional potency of STING agonists by quantifying the induction of IFN-β.[5]

• Methodology:

  • Cell Culture: Human monocytic THP-1 cells, often engineered with a reporter gene (e.g., Lucia luciferase) under the control of an IRF-inducible promoter, are cultured.

  • Compound Treatment: Cells are treated with a range of concentrations of the 2',3'-cGAMP analogs.

  • Incubation: The cells are incubated for a set period (e.g., 24 hours) to allow for STING activation and reporter gene expression.[5]

  • Lysis and Measurement: Cells are lysed, and the activity of the reporter enzyme is measured using a luminometer.

  • Data Analysis: The dose-response curve is plotted to determine the EC50 value, which represents the concentration of the analog that elicits a half-maximal response.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

• Objective: To quantify the amount of IFN-β or other cytokines secreted by cells in response to STING agonist treatment.[5][7]

• Methodology:

  • Cell Treatment: Freshly isolated human peripheral blood mononuclear cells (PBMCs) or THP-1 cells are treated with various concentrations of the STING agonists.[5]

  • Supernatant Collection: After a 24-hour incubation period, the cell culture supernatant is collected.[5]

  • ELISA Procedure: A sandwich ELISA is performed using a plate pre-coated with a capture antibody specific for the cytokine of interest (e.g., IFN-β). The supernatant is added, followed by a detection antibody conjugated to an enzyme. A substrate is then added, which produces a colorimetric signal.

  • Quantification: The intensity of the color is measured using a microplate reader, and the concentration of the cytokine is determined by comparison to a standard curve.[8]

In Vitro Enzymatic Cleavage Assay

• Objective: To assess the stability of 2',3'-cGAMP analogs against enzymatic degradation, particularly by phosphodiesterases like ENPP1.[1][4]

• Methodology:

  • Incubation: The 2',3'-cGAMP analog is incubated with a source of the enzyme, such as recombinant ENPP1 or cell lysates.

  • Time Course Sampling: Aliquots are taken at various time points.

  • Analysis: The amount of intact analog remaining is quantified, often using techniques like High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) if a radiolabeled analog is used.[9]

  • Data Analysis: The rate of degradation is determined to compare the stability of different analogs.

Conclusion

The development of novel 2',3'-cGAMP analogs has led to compounds with significantly enhanced potency and stability compared to the endogenous ligand. Modifications such as phosphorothioate substitutions have proven effective in increasing resistance to enzymatic hydrolysis, thereby improving the biological activity of these STING agonists.[4][6] The continued exploration of structure-activity relationships will be crucial in designing the next generation of STING-based immunotherapies with optimal therapeutic profiles. The experimental protocols outlined here provide a standardized framework for the comparative evaluation of these promising drug candidates.

References

• 1. Design, Synthesis and Biological Evaluation of (2',5' and 3'5'-Linked) cGAMP Analogs that Activate Stimulator of Interferon Genes (STING) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. invivogen.com [invivogen.com]
• 4. Hydrolysis of 2′3′-cGAMP by ENPP1 and design of non-hydrolyzable analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. 2'3'- Cyclic GAMP ELISA Kit (EIAGAMP) - Invitrogen [thermofisher.com]
• 9. researchgate.net [researchgate.net]